2-methyl-2-(methylsulfanyl)propanenitrile

• CAS: 10074-86-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-methyl-2-(methylsulfanyl)propanenitrile: Synthesis, Properties, and Potential Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-methyl-2-(methylsulfanyl)propanenitrile, a molecule of interest in organic synthesis and medicinal chemistry. Given the limited specific literature on this compound, this document integrates established principles of organic chemistry with data on analogous structures to present a thorough technical profile.

Introduction: Unveiling a Structurally Significant Scaffold

2-methyl-2-(methylsulfanyl)propanenitrile is a bifunctional organic compound featuring a nitrile group and a methylsulfanyl (thioether) moiety attached to a quaternary carbon. The nitrile group is a prevalent pharmacophore in numerous approved drugs, valued for its ability to act as a bioisostere for carbonyl groups, engage in hydrogen bonding, and enhance metabolic stability.[1][2][3][4] The methylsulfanyl group can influence a molecule's lipophilicity and pharmacokinetic profile. The unique arrangement of these functional groups on a sterically hindered carbon center makes 2-methyl-2-(methylsulfanyl)propanenitrile an intriguing building block for novel therapeutic agents.

This guide will delve into the plausible synthetic routes, predicted physicochemical and spectroscopic properties, and potential applications of this compound in drug discovery, with a strong emphasis on the scientific rationale behind each aspect.

Synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile: A Mechanistic Approach

While a specific, optimized synthesis for 2-methyl-2-(methylsulfanyl)propanenitrile is not extensively documented, a highly plausible and efficient route can be devised based on established methods for the synthesis of α-cyano sulfides. The proposed synthesis involves a two-step process starting from isobutyraldehyde.

Proposed Synthetic Pathway

The synthesis can be logically approached via the formation of an α-aminonitrile (a Strecker-type synthesis), followed by nucleophilic substitution to introduce the methylsulfanyl group.

Step 1: Synthesis of the α-Aminonitrile Intermediate

The initial step involves the reaction of isobutyraldehyde with an amine (e.g., ammonia or a primary amine) and a cyanide source (e.g., hydrogen cyanide or a cyanide salt) to form an α-aminonitrile.

Step 2: Introduction of the Methylsulfanyl Group

The α-aminonitrile can then be converted to the target compound. A more direct and likely successful approach involves the reaction of a suitable precursor with a methylthiolating agent. A general and effective method for the synthesis of α-cyano sulfides involves the reaction of a carbonyl compound with cyano(methylthio)methyltrimethylsilane.[5]

A plausible alternative is the reaction of acetone cyanohydrin with a methylthiolating agent under basic conditions.

Experimental Protocol: A General Method for α-Cyano Sulfide Synthesis

The following protocol describes a general method for the preparation of α-cyano sulfides that can be adapted for the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile.

Materials:

• Acetone cyanohydrin

• Sodium hydride (NaH)

• Methyl methanethiosulfonate (MMTS)

• Anhydrous tetrahydrofuran (THF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with a dispersion of sodium hydride in anhydrous THF under a nitrogen atmosphere.

• Deprotonation: A solution of acetone cyanohydrin in anhydrous THF is added dropwise to the stirred suspension of sodium hydride at 0 °C. The reaction mixture is stirred at this temperature for 30 minutes to ensure complete deprotonation.

• Thiolation: A solution of methyl methanethiosulfonate (MMTS) in anhydrous THF is added dropwise to the reaction mixture at 0 °C. The reaction is then allowed to warm to room temperature and stirred for 12-18 hours.

• Workup: The reaction is carefully quenched by the slow addition of a saturated aqueous sodium bicarbonate solution. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to afford 2-methyl-2-(methylsulfanyl)propanenitrile.

Causality in Experimental Choices

• Choice of Base: Sodium hydride is a strong, non-nucleophilic base, ideal for the deprotonation of the hydroxyl group of acetone cyanohydrin without competing in the subsequent substitution reaction.

• Thiolating Agent: Methyl methanethiosulfonate (MMTS) is an effective electrophilic source of the "MeS" group.

• Solvent: Anhydrous THF is used as it is an aprotic polar solvent that can solvate the intermediate alkoxide and is unreactive under the reaction conditions.

• Inert Atmosphere: The use of a nitrogen atmosphere is crucial as sodium hydride reacts violently with water, and the anionic intermediates are sensitive to air and moisture.

Visualization of the Synthetic Workflow

Caption: Proposed synthetic pathway for 2-methyl-2-(methylsulfanyl)propanenitrile.

Physicochemical and Spectroscopic Properties

Due to the limited availability of experimental data, the following table includes both known identifiers and predicted properties for 2-methyl-2-(methylsulfanyl)propanenitrile. Predicted values should be used with caution and are intended as a guide for experimental design.

Property	Value	Source
CAS Number	10074-86-9	-
Molecular Formula	C₅H₉NS	-
Molecular Weight	115.20 g/mol	Calculated
Appearance	Predicted: Colorless to pale yellow liquid	-
Boiling Point	Predicted: 150-160 °C at 760 mmHg	-
Density	Predicted: ~0.95 g/cm³	-
Solubility	Predicted: Soluble in organic solvents	-

Spectroscopic Analysis (Predicted)

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to be simple, showing two singlets. One singlet corresponding to the six equivalent protons of the two methyl groups attached to the quaternary carbon, and another singlet for the three protons of the methylsulfanyl group.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum is predicted to show four distinct signals: one for the quaternary carbon, one for the carbon of the nitrile group, one for the carbons of the two equivalent methyl groups, and one for the carbon of the methylsulfanyl group.

• IR (Infrared) Spectroscopy: A characteristic sharp absorption band is expected in the region of 2240-2260 cm⁻¹ corresponding to the C≡N stretching vibration. C-H stretching and bending vibrations will also be present.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) at m/z = 115. Fragmentation patterns would likely involve the loss of the methylsulfanyl group and the nitrile group.

Reactivity and Potential Applications in Drug Development

Chemical Reactivity

The reactivity of 2-methyl-2-(methylsulfanyl)propanenitrile is dictated by its two functional groups. The nitrile group can undergo hydrolysis to form a carboxylic acid or an amide, or be reduced to a primary amine.[6] The sulfur atom of the methylsulfanyl group can be oxidized to a sulfoxide or a sulfone, which can significantly alter the molecule's polarity and biological activity.

Role in Medicinal Chemistry

The incorporation of a nitrile group is a well-established strategy in drug design.[2][4] Nitriles are often used as bioisosteres of carbonyl groups, can participate in hydrogen bonding with biological targets, and can block metabolic pathways, thereby improving the pharmacokinetic profile of a drug.[3]

The methylsulfanyl group can enhance the lipophilicity of a molecule, which can improve its absorption and distribution in the body.

Given these properties, 2-methyl-2-(methylsulfanyl)propanenitrile could serve as a valuable scaffold or intermediate in the synthesis of novel drug candidates. Its sterically hindered nature may confer metabolic stability. Potential therapeutic areas for molecules derived from this scaffold could include oncology, virology, and metabolic diseases, where nitrile-containing drugs have already shown significant promise.

Safety and Handling

• Potential Hazards: Nitriles can be toxic if swallowed, in contact with skin, or if inhaled.[7] Some nitriles can release cyanide in the body.[9][10][11] Organosulfur compounds may cause skin and eye irritation.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), and a lab coat.

  • Respiratory Protection: Use in a well-ventilated area or with a fume hood.

• Handling and Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• First Aid Measures:

  • In case of skin contact: Immediately wash with plenty of soap and water.

  • In case of eye contact: Rinse cautiously with water for several minutes.

  • If inhaled: Move the person to fresh air.

  • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Conclusion and Future Directions

2-methyl-2-(methylsulfanyl)propanenitrile represents a molecule with significant potential in synthetic and medicinal chemistry. While specific experimental data is currently limited, this guide provides a solid foundation for its synthesis and an understanding of its likely properties and applications based on established chemical principles. Further research is warranted to fully characterize this compound and explore its utility as a building block for the development of novel therapeutics. The elucidation of its biological activity profile could open up new avenues in drug discovery.

References

• Fleming, F. F., Yao, L., Ravikumar, P. C., Funk, L., & Shook, B. C. (2010). Nitrile-containing pharmaceuticals: efficacious roles of the nitrile pharmacophore. Journal of medicinal chemistry, 53(22), 7902–7917. [Link]

• Zheng, Y., & Yang, F. (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. RSC Medicinal Chemistry, 12(9), 1435-1453. [Link]

• Pharmatutor. (n.d.). Exploring Chemical Synthesis: The Role of Nitriles in Pharma. Pharmatutor. [Link]

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• Wang, J., et al. (2018). Application of Nitrile in Drug Design. Mini-Reviews in Medicinal Chemistry, 18(19), 1639-1651. [Link]

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• Horn, A., & Dussault, P. H. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. The Journal of Organic Chemistry, 84(22), 14611–14626. [Link]

• Horn, A., & Dussault, P. H. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. Request PDF. [Link]

• Wagner, A., et al. (2017). Chemical structure of the nitriles tested in this study. ResearchGate. [Link]

• Horn, A., & Dussault, P. H. (2019). Synthesis of α-Cyano and α-Sulfonyl Cyclic Ethers via Intramolecular Reactions of Peroxides with Sulfone- and Nitrile-Stabilized Carbanions. PubMed. [Link]

• Airgas. (2021). Safety Data Sheet - Nonflammable Gas Mixture. [Link]

• Tanii, H., & Hashimoto, K. (1984). Studies on the mechanism of acute toxicity of nitriles in mice. Archives of toxicology, 55(1), 47–54. [Link]

• PubChem. (n.d.). 2-(2-Methylsulfonylethylsulfanyl)propanenitrile. PubChem. [Link]

• Nagao, M., et al. (2017). Allyl nitrile: Toxicity and health effects. Journal of toxicologic pathology, 30(1), 21–28. [Link]

• Wikipedia. (n.d.). Cyanosulfidic prebiotic synthesis. Wikipedia. [Link]

• ResearchGate. (n.d.). Nitriles. ResearchGate. [Link]

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CAS number 10074-86-9 chemical information

An In-depth Technical Guide to 2-Methyl-2-(methylsulfanyl)propanenitrile (CAS 10074-86-9)

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyl-2-(methylsulfanyl)propanenitrile, registered under CAS number 10074-86-9, is an organic compound featuring a unique combination of a nitrile and a thioether functional group.[1] While it serves as a fine chemical intermediate in various synthetic applications, its primary significance in the scientific literature arises from its identity as a metabolite of Aldicarb, a widely used carbamate pesticide.[2][3] This dual identity makes it a molecule of interest for synthetic chemists, toxicologists, and environmental scientists alike.

This guide provides a consolidated and in-depth technical overview of 2-methyl-2-(methylsulfanyl)propanenitrile. It is designed to serve as a comprehensive resource, moving beyond a simple data sheet to offer insights into its synthesis, characterization, potential applications, and safe handling protocols. The information herein is synthesized from authoritative sources to support professionals in their research and development endeavors.

Part 1: Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation of all scientific investigation. This section details the nomenclature, structural features, and key properties of CAS 10074-86-9.

Nomenclature and Chemical Identifiers

The compound is recognized by several systematic and common names. Establishing clarity on its identifiers is crucial for accurate literature searches and regulatory compliance.

Identifier	Value
CAS Number	10074-86-9[2][4][5][6][7]
IUPAC Name	2-methyl-2-(methylsulfanyl)propanenitrile[4][7]
Other Names	Propanenitrile, 2-methyl-2-(methylthio)-; Aldicarb Nitrile[5][6]
Molecular Formula	C₅H₉NS[4][6][7][8]
PubChem CID	119417[4]
InChI	InChI=1S/C5H9NS/c1-5(2,4-6)7-3/h1-3H3[6]
SMILES	CC(C)(C#N)SC[6]

Molecular Structure

The structure of 2-methyl-2-(methylsulfanyl)propanenitrile features a tertiary carbon atom at its core. This carbon is bonded to two methyl groups, a nitrile group (-C≡N), and a methylsulfanyl group (-S-CH₃).[1] The molecule is achiral.[6]

Caption: 2D structure of 2-methyl-2-(methylsulfanyl)propanenitrile.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in different environments and inform decisions regarding its handling, storage, and application.

Property	Value	Source
Molecular Weight	115.2 g/mol	[4][5][6]
Appearance	White fine powder (as supplied by some vendors)	[8]
Boiling Point	172.8 °C (at 760 mmHg)	[5]
Purity (Commercial)	Typically ≥99%	[2][8]

Part 2: Synthesis and Characterization

The ability to synthesize and unequivocally identify a molecule is paramount for its use in research and development. This section outlines a potential synthetic route and discusses the analytical techniques for its characterization.

Synthetic Pathways

While 2-methyl-2-(methylsulfanyl)propanenitrile is available commercially, understanding its synthesis is valuable for custom applications or generating isotopically labeled standards.

Pathway 1: Nucleophilic Substitution

A common laboratory-scale synthesis involves the reaction of a suitable alkyl halide with a sulfur nucleophile. One plausible route is the reaction of 2-chloro-2-methylpropanenitrile with sodium methanethiolate.

Caption: General workflow for the synthesis of CAS 10074-86-9.

Hypothetical Laboratory Protocol:

• Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen), dissolve sodium methanethiolate in a suitable polar aprotic solvent like DMF.

• Reaction: Cool the solution in an ice bath. Slowly add an equimolar amount of 2-chloro-2-methylpropanenitrile dropwise via a syringe.

• Monitoring: Allow the reaction to warm to room temperature and stir for several hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding water. Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography.

Pathway 2: Degradation of Aldicarb

In acidic environmental conditions (pH < 5.0), the pesticide Aldicarb undergoes an acid-catalyzed reaction that yields 2-methyl-2-(methylsulfanyl)propanenitrile and methylamine as primary products.[3] This pathway is particularly relevant for environmental analysis and toxicology, as it represents a natural source of the compound.[3]

Analytical Characterization

Structural confirmation is achieved through a combination of spectroscopic methods. While specific spectra for this compound are not widely published, the expected data can be predicted based on its structure.

Expected Spectral Data:

Technique	Expected Features
¹H NMR	- A singlet around δ 2.1-2.3 ppm corresponding to the three protons of the methylsulfanyl group (-S-CH₃).- A singlet around δ 1.5-1.7 ppm corresponding to the six equivalent protons of the two geminal methyl groups (-C(CH₃)₂).
¹³C NMR	- A quaternary carbon signal for the nitrile group (-C≡N) around δ 120-125 ppm.- A quaternary carbon signal for the tertiary center (-C(CH₃)₂) around δ 40-45 ppm.- A signal for the two equivalent methyl carbons (-C(CH₃)₂) around δ 25-30 ppm.- A signal for the methylsulfanyl carbon (-S-CH₃) around δ 15-20 ppm.
IR Spectroscopy	- A sharp, medium-to-strong absorption band around 2240-2260 cm⁻¹ characteristic of a nitrile (C≡N) stretch.[9]- C-H stretching bands just below 3000 cm⁻¹ for the sp³ hybridized carbons.[10]
Mass Spectrometry	- A molecular ion peak (M⁺) at m/z = 115.[6]- Common fragmentation patterns would include the loss of a methyl group (m/z = 100) or the nitrile group.

Protocol for Acquiring Spectral Data:

• Sample Preparation: Dissolve a small amount (5-10 mg) of the purified compound in an appropriate deuterated solvent (e.g., CDCl₃) for NMR analysis. For IR, a thin film on a salt plate or a KBr pellet can be used. For GC-MS, dilute the sample in a volatile organic solvent.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz), an FT-IR spectrometer, and a GC-MS system.

• Data Acquisition: Acquire ¹H, ¹³C, and DEPT spectra for NMR. Obtain a full scan IR spectrum. Run a GC-MS analysis to determine the retention time and mass spectrum.

• Interpretation: Analyze the chemical shifts, coupling patterns (none expected for this molecule), and integrations in the NMR spectra.[10][11] Identify the key functional group frequencies in the IR spectrum.[9] Correlate the molecular ion peak and fragmentation pattern in the mass spectrum with the proposed structure.[11][12]

Part 3: Applications and Research Interest

The utility of 2-methyl-2-(methylsulfanyl)propanenitrile spans synthetic chemistry and environmental science.

Role as a Chemical Intermediate

The presence of both a nitrile and a methylsulfanyl group provides two points of reactivity, making it a useful building block in organic synthesis.[1]

• Nitrile Group: Can be hydrolyzed to a carboxylic acid or amide, or reduced to an amine.

• Thioether Group: Can be oxidized to a sulfoxide or a sulfone, creating new functional handles for further transformations.[13]

These properties allow it to serve as an intermediate in the production of more complex molecules, including potential agrochemicals and pharmaceuticals.[1][2]

Relevance in Environmental and Toxicological Studies

As a known degradation product of the pesticide Aldicarb, this compound is relevant in environmental monitoring and toxicological research.[3] Its detection in soil or water samples can be an indicator of Aldicarb contamination. Furthermore, in toxicological studies, understanding the metabolic fate of Aldicarb is crucial, and 2-methyl-2-(methylsulfanyl)propanenitrile is a key piece of that puzzle. A study on pesticide residues in fruits and vegetables included this compound in its analysis using UHPLC/ESI Q-Orbitrap mass spectrometry, highlighting its relevance in food safety analysis.[14]

Part 4: Safety, Handling, and Storage

Ensuring the safety of laboratory personnel is of the utmost importance. This section provides guidance on the safe handling, storage, and disposal of 2-methyl-2-(methylsulfanyl)propanenitrile.

Hazard Identification and Toxicology

• General Hazards: Like many organic nitriles, this compound should be considered potentially hazardous if inhaled or ingested.[1] Nitriles can sometimes release cyanide in vivo, although the specific toxicology of this compound is not well-documented.

• Precautions: Avoid contact with skin, eyes, and clothing.[15] Do not eat, drink, or smoke when using this product.[15]

Recommended Handling and Personal Protective Equipment (PPE)

A self-validating system of protocols ensures safety during handling.

Standard Operating Procedure for Safe Handling:

• Engineering Controls: Always handle this chemical inside a certified chemical fume hood to prevent inhalation of any dust or vapors.[16] Ensure an eyewash station and safety shower are readily accessible.

• Personal Protective Equipment (PPE):

  • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

  • Eye Protection: Use safety goggles or a face shield.[16]

  • Body Protection: Wear a standard laboratory coat.

• Handling: Avoid generating dust.[15] If transferring solid, use appropriate tools (spatulas) and techniques to minimize aerosolization.

• After Handling: Wash hands and face thoroughly after handling the material.[15]

Storage and Disposal

• Storage: Store in a tightly sealed container in a cool, dry, and dark place.[2][8] The storage area should be well-ventilated. Keep away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, regional, and national environmental regulations. Do not allow the product to enter drains.

Part 5: Conclusion and Future Perspectives

2-Methyl-2-(methylsulfanyl)propanenitrile (CAS 10074-86-9) is a compound with defined roles as a chemical intermediate and an environmental metabolite. Its simple yet functionalized structure makes it a versatile reagent for synthetic chemists. For environmental scientists and toxicologists, it serves as a crucial analyte for monitoring the fate of the pesticide Aldicarb.

Future research could focus on several promising areas:

• Synthetic Exploration: A more thorough investigation into its reactivity could uncover novel applications in the synthesis of heterocyclic compounds or other complex molecular scaffolds.

• Toxicological Profiling: Detailed in vitro and in vivo toxicological studies are needed to fully characterize its risk profile and understand its mechanism of action, if any.

• Biomarker Development: Further development of sensitive analytical methods could solidify its use as a reliable biomarker for assessing human and environmental exposure to Aldicarb.

This guide has aimed to provide a comprehensive and technically sound resource for professionals working with this compound, fostering both innovation and safety in the laboratory.

References

• 2-methyl-2-(methylsulfanyl)propanenitrile | CAS 10074-86-9 | AMERICAN ELEMENTS ®. (n.d.). American Elements. Retrieved from [Link]

• CAS 10074-86-9: 2-methyl-2-(methylsulfanyl)propanenitrile. (n.d.). Chemcas. Retrieved from [Link]

• Propanenitrile, 2-methyl-2-(methylthio)- CAS NO.10074-86-9. (n.d.). LookChem. Retrieved from [Link]

• Propanenitrile,2-methyl-2-(methylthio)- - Shandong Hanjiang Chemical Co., Ltd. (n.d.). LookChem. Retrieved from [Link]

• Foodinformatic prediction of the retention time of pesticide residues detected in fruits and vegetables using UHPLC/ESI - CONICET. (2020, September 14). CONICET. Retrieved from [Link]

• ALDICARB NITRILE - gsrs. (n.d.). FDA. Retrieved from [Link]

• Propanenitrile, 2-methyl-2-(methylthio)- - Substance Details - SRS | US EPA. (n.d.). US EPA. Retrieved from [Link]

• 2-picolinamine | CAS#:3430-10-2 | Chemsrc. (2025, August 21). Chemsrc. Retrieved from [Link]

• 2-methyl-2-(methylsulfanyl)propanenitrile | 10074-86-9. (n.d.). ABL Technology. Retrieved from [Link]

• Research of Pesticide Metabolites in Human Brain Tumor Tissues by Chemometrics-Based Gas Chromatography–Mass Spectrometry Analysis for a Hypothetical Correlation between Pesticide Exposure and Risk Factor of Central Nervous System Tumors | ACS Omega. (2023, August 3). ACS Publications. Retrieved from [Link]

• 2-Oxocyclopentanecarbonitrile | CAS#:2941-29-9 | Chemsrc. (2025, August 26). Chemsrc. Retrieved from [Link]

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An In-Depth Technical Guide to 2-Methyl-2-(methylsulfanyl)propanenitrile: Molecular Structure, Properties, and Synthetic Considerations

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methyl-2-(methylsulfanyl)propanenitrile, a molecule of interest in synthetic and medicinal chemistry. This document synthesizes fundamental molecular data with insights into its chemical nature, offering a valuable resource for professionals in the field.

Core Molecular and Physical Properties

2-Methyl-2-(methylsulfanyl)propanenitrile is a nitrile-containing organic compound with a molecular structure that suggests potential applications as a building block in organic synthesis. Its key identifiers and properties are summarized below.

Property	Value	Source(s)
IUPAC Name	2-methyl-2-(methylsulfanyl)propanenitrile	[1]
CAS Number	10074-86-9	[1]
Molecular Formula	C₅H₉NS	[1]
Molecular Weight	115.2 g/mol	[1]
PubChem CID	119417	[1]

Molecular Structure and Functional Group Analysis

The structure of 2-methyl-2-(methylsulfanyl)propanenitrile is characterized by a quaternary carbon substituted with two methyl groups, a nitrile group (-C≡N), and a methylsulfanyl group (-SCH₃).

Caption: 2D representation of the molecular structure of 2-methyl-2-(methylsulfanyl)propanenitrile.

The presence of the nitrile group introduces polarity and a potential site for nucleophilic attack at the carbon atom.[2] The methylsulfanyl group, a thioether, can undergo oxidation to sulfoxides and sulfones, which would significantly alter the electronic properties and potential biological activity of the molecule. The quaternary carbon center provides steric hindrance, which may influence its reactivity.

Synthesis and Reactivity

The reactivity of this molecule is dictated by its functional groups. The nitrile group can participate in a variety of transformations, including hydrolysis to carboxylic acids or amides, reduction to amines, and addition reactions with organometallic reagents. The sulfur atom in the methylsulfanyl group can act as a nucleophile and is susceptible to oxidation.

Potential Applications in Research and Drug Development

The nitrile functional group is a key component in numerous approved pharmaceuticals, where it can act as a bioisostere for other functional groups, participate in key binding interactions with biological targets, and modulate the pharmacokinetic properties of a drug molecule.

Given the structural features of 2-methyl-2-(methylsulfanyl)propanenitrile, it could be considered a fragment or building block for the synthesis of more complex molecules with potential biological activity. The combination of a nitrile and a thioether offers multiple points for chemical modification, making it a potentially versatile scaffold in medicinal chemistry discovery programs.

Spectroscopic Characterization (Predicted)

Although experimental spectroscopic data for 2-methyl-2-(methylsulfanyl)propanenitrile is not widely published, a predicted spectroscopic profile can be inferred from its structure and data from analogous compounds.

¹H NMR:

• A singlet corresponding to the six protons of the two equivalent methyl groups attached to the quaternary carbon.

• A singlet for the three protons of the methyl group attached to the sulfur atom.

¹³C NMR:

• A signal for the quaternary carbon.

• A signal for the carbons of the two equivalent methyl groups.

• A signal for the carbon of the methylsulfanyl group.

• A signal for the nitrile carbon.

IR Spectroscopy:

• A characteristic sharp absorption band for the nitrile (C≡N) stretch, typically in the range of 2220-2260 cm⁻¹.

• C-H stretching and bending vibrations for the methyl groups.

• C-S stretching vibrations.

Mass Spectrometry:

• A molecular ion peak corresponding to the molecular weight of the compound.

• Fragmentation patterns corresponding to the loss of methyl, nitrile, and methylsulfanyl groups.

Safety and Handling

Specific safety data for 2-methyl-2-(methylsulfanyl)propanenitrile is limited. However, based on the functional groups present, it should be handled with care in a well-ventilated laboratory fume hood. Personal protective equipment, including safety goggles, gloves, and a lab coat, should be worn. Compounds containing nitrile groups can be toxic, and organosulfur compounds may have unpleasant odors.

Conclusion

2-Methyl-2-(methylsulfanyl)propanenitrile is a small molecule with interesting structural features that suggest its potential as a building block in organic synthesis and medicinal chemistry. While detailed experimental data and specific applications are not extensively documented in the public domain, this guide provides a foundational understanding of its molecular structure, predicted properties, and potential areas of application for researchers and drug development professionals. Further research is needed to fully elucidate its chemical reactivity and biological potential.

References

• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. National Institutes of Health. [Link]

• Sulfur-Enabled Dehydrogenative Transformation of Phenylacetonitriles to α-Iminonitriles with Aliphatic Amines. PubMed. [Link]

• CAS 10074-86-9: 2-methyl-2-(methylsulfanyl)propanenitrile. Chemical Register. [Link]

• 2-methyl-2-(methylsulfanyl)propanenitrile | CAS 10074-86-9. American Elements. [Link]

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A Comprehensive Technical Guide to the Safe Handling of 2-methyl-2-(methylsulfanyl)propanenitrile

Introduction: A Proactive Approach to Safety

In the landscape of pharmaceutical research and drug development, the introduction of novel chemical entities requires a commensurate level of diligence in safety and handling. 2-methyl-2-(methylsulfanyl)propanenitrile (CAS No. 10074-86-9) is an organic compound whose unique structure, incorporating both a nitrile and a thioether functional group, presents a specific set of handling considerations.[1] This guide provides a deep, technically-grounded framework for its safe use. Due to the limited availability of a dedicated Safety Data Sheet (SDS) for this specific compound, this document employs a precautionary principle, deriving safety protocols from the known hazards of its core functional groups—nitriles and thioethers—and data from structurally analogous compounds. This approach ensures a conservative and robust safety margin for all laboratory operations.

Section 1: Chemical Identification and Physicochemical Properties

A clear understanding of a compound's basic properties is the foundation of its safe handling.

Property	Data	Source
IUPAC Name	2-Methyl-2-(methylsulfanyl)propanenitrile	US EPA[2]
CAS Number	10074-86-9	US EPA[2]
Molecular Formula	C₅H₉NS	US EPA[2]
Molecular Weight	115.19 g/mol	US EPA[2]
Physical State	Liquid (inferred from analogs)	N/A

Section 2: Hazard Analysis and Inferred Classification

The primary hazards of 2-methyl-2-(methylsulfanyl)propanenitrile are extrapolated from its functional groups: the nitrile (-C≡N) and the methylsulfanyl (-S-CH₃) moieties.

2.1. The Nitrile Group: A High-Index Hazard Organic nitriles are classified as toxicologically significant. Their primary hazard lies in their potential to be metabolized in vivo to release cyanide ions, which can inhibit cellular respiration. Therefore, exposure through any route—inhalation, ingestion, or dermal absorption—is a critical concern. Structurally similar compounds, such as 2-Methyl-2-phenylpropanenitrile, are classified as acutely toxic in Category 3 for oral, dermal, and inhalation routes.

2.2. The Thioether Group: Combustion and Irritation Risks The methylsulfanyl group contributes to the risk profile primarily through combustion. When heated to decomposition, thioethers can release toxic sulfur oxides (SOx). Furthermore, many sulfur-containing organic compounds can act as skin or eye irritants.

2.3. Inferred GHS Classification Based on a conservative assessment of analogous compounds, researchers should handle 2-methyl-2-(methylsulfanyl)propanenitrile as if it meets the following GHS classifications.

Hazard Class	Category	Hazard Statement	Pictogram
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed	💀
Acute Toxicity (Dermal)	Category 3	H311: Toxic in contact with skin	💀
Acute Toxicity (Inhalation)	Category 3	H331: Toxic if inhaled	💀
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	!
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation	!

This classification is precautionary and based on available data for analogous compounds.

Section 3: Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to containment, combining engineering controls and PPE, is mandatory.

3.1. Primary Engineering Control: The Chemical Fume Hood All manipulations of 2-methyl-2-(methylsulfanyl)propanenitrile, including weighing, transferring, and reaction setup, must be conducted within a properly functioning chemical fume hood. This is the most critical step in preventing inhalation exposure. The causality is clear: the fume hood provides constant airflow to capture and exhaust vapors, which are presumed to be toxic.[3]

3.2. Personal Protective Equipment (PPE): A Non-Negotiable Barrier The selection of PPE must be based on the principle of providing a complete barrier to potential exposure routes.

PPE Type	Specification	Rationale for Use
Hand Protection	Chemically resistant gloves (e.g., Nitrile rubber, 0.11mm or thicker).[4]	Prevents dermal absorption, which is a significant risk for toxic nitriles. Contaminated gloves must be disposed of immediately following established laboratory procedures.[3]
Eye/Face Protection	Safety glasses with side-shields are a minimum requirement. Chemical goggles and a face shield should be used when there is a splash potential.[5]	Protects against accidental splashes that could cause serious eye irritation or absorption.[5]
Body Protection	A flame-resistant lab coat, fully buttoned.	Protects skin from incidental contact and provides a removable barrier in case of a significant spill.
Respiratory	Typically not required when using a fume hood. For emergency situations or spill cleanup outside of a hood, a full-face respirator with appropriate cartridges (e.g., organic vapor/acid gas) is necessary.[4]	Provides protection from inhaling high concentrations of toxic vapors during an uncontrolled release.[4]

Section 4: Safe Handling and Storage Protocols

4.1. Standard Operating Procedure for Handling

• Preparation: Before handling, ensure the fume hood is operational and all necessary PPE is donned. Verify the location of the nearest safety shower and eyewash station.

• Aliquotting: Use spark-free tools and dispense the liquid carefully to avoid generating aerosols or splashes.[6]

• Reaction Setup: Keep all containers tightly closed when not in use.

• Post-Handling: Thoroughly wash hands and forearms with soap and water after handling is complete, even if gloves were worn.[3] Do not eat, drink, or smoke in the laboratory area.[3] Contaminated clothing should be removed immediately and laundered before reuse.

4.2. Storage Requirements Proper storage is essential to maintain chemical stability and prevent accidental release.

• Location: Store in a cool, dry, and well-ventilated area.[7] The storage area should be locked or otherwise secured.

• Container: Keep the container tightly closed to prevent the escape of vapors.

• Incompatibilities: Segregate from strong oxidizing agents and strong acids.[7]

Section 5: Emergency Response and First Aid

Immediate and correct action during an emergency can significantly mitigate harm.

5.1. Accidental Release Measures

• Evacuate: Clear all non-essential personnel from the immediate area.[8]

• Ventilate: Ensure the area is well-ventilated, but do so without exposing yourself to the vapors.

• Contain: Use an inert, non-combustible absorbent material like sand or vermiculite to contain the spill.[8] Do not use combustible materials like sawdust.

• Collect: Wearing full PPE, carefully collect the absorbed material into a closable, labeled container for hazardous waste disposal.[3][8]

• Decontaminate: Clean the spill area thoroughly.

5.2. First Aid Protocols The following protocols are based on general best practices for chemical exposures.[9][10]

Exposure Route	First Aid Protocol
Inhalation	Immediately move the affected person to fresh air.[9] If breathing is difficult or has stopped, trained personnel should provide artificial respiration or oxygen.[9] Seek immediate medical attention.[9]
Skin Contact	Promptly remove all contaminated clothing.[11] Immediately wash the affected skin area with copious amounts of soap and water for at least 15 minutes.[10] Seek medical attention if irritation persists.
Eye Contact	Immediately flush the eyes with large amounts of cool, running water for at least 15 minutes, holding the eyelids open.[10][11] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Call a poison control center or physician immediately.

Emergency Response Workflow

Caption: Emergency Response Workflow for Spills and Personal Exposure.

Section 6: Disposal Considerations

Chemical waste management is a critical component of laboratory safety and environmental responsibility.

• Regulations: All waste containing 2-methyl-2-(methylsulfanyl)propanenitrile must be treated as hazardous. Disposal must strictly adhere to all local, state, and federal regulations.

• Procedure: Do not dispose of this chemical down the drain or with general household garbage.[12] It must be collected in properly labeled, sealed containers and transferred to a licensed waste disposal company.

References

• First Aid Procedures for Chemical Hazards. (n.d.). NIOSH - CDC.
• SAFETY DATA SHEET: 2-Methyl-2-phenylpropanenitrile. (2025). TCI Chemicals.
• Safety Data Sheet: 2-Methylthio-3(5/6)-methyl pyrazine synthetic. (2025). Advanced Biotech.
• Safety Data Sheet: 2,2'-Azobis(2-methylpropionitrile). (2021). CymitQuimica.
• SAFETY DATA SHEET: Nonflammable Gas Mixture. (2021). Airgas.
• Propanenitrile, 2-methyl-2-(methylthio)- - Substance Details. (n.d.). US EPA.
• First Aid for Chemical Exposure. (2024). Coast2Coast.
• Guidance for Selection of Personal Protective Equipment for MDI Users. (n.d.). American Chemistry Council.
• First Aid: Chemical Exposure. (n.d.). UMass Memorial Health.
• SAFETY DATA SHEET: Pyrazine, 2-methyl-3-(methylthio)-. (2025). Fisher Scientific.
• 2-Methyl-2-phenylpropanenitrile Safety & Regulations. (n.d.). Tokyo Chemical Industry Co., Ltd.
• 2-Methylaziridine Safety Data Sheet. (n.d.). Santa Cruz Biotechnology.
• 2-METHYL PYRAZINE 5% in PG, Natural- SDS. (2022). Aurochemicals.
• 3-(4-Hydroxy-3-methyl-phenyl)propanenitrile Safety Data Sheet. (n.d.). AK Scientific, Inc.
• 2-methyl-2-(methylsulfanyl)propanenitrile. (n.d.). CymitQuimica.
• SAFETY DATA SHEET Pyrazine, methyl(methylthio)-. (2020). Synerzine.

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An In-depth Technical Guide to 2-methyl-2-(methylsulfanyl)propanenitrile: Unveiling a Niche Chemical Intermediate

A Note to the Researcher: The landscape of chemical synthesis is vast, with countless compounds synthesized for specific, often proprietary, purposes. Our investigation into the discovery and history of 2-methyl-2-(methylsulfanyl)propanenitrile (CAS No. 10074-86-9) reveals it to be one such molecule. While commercially available as a fine chemical intermediate, a comprehensive body of public-domain scientific literature detailing its discovery, specific synthesis protocols, and extensive applications remains elusive.[1][2] This guide, therefore, navigates the available information and provides a scientifically grounded framework for understanding this molecule through analogous, well-documented chemical principles.

Introduction to α-Substituted Nitriles

2-methyl-2-(methylsulfanyl)propanenitrile belongs to the class of α-substituted nitriles. The core structure, an isobutyronitrile scaffold, features a nitrile group and a methylsulfanyl (-SMe) group attached to the same tertiary carbon. This arrangement of functional groups suggests its potential utility as a building block in organic synthesis, where the nitrile can be transformed into various nitrogen-containing functionalities, and the thioether linkage offers avenues for further molecular elaboration.

Physicochemical Properties and Spectroscopic Data

Property	Predicted Value/Characteristic
Molecular Formula	C₅H₉NS
Molecular Weight	115.2 g/mol
Appearance	Likely a colorless to pale yellow liquid
¹H NMR	A singlet for the two equivalent methyl groups (C(CH₃)₂) and a singlet for the methylsulfanyl group (-SCH₃).
¹³C NMR	Resonances for the quaternary carbon, the two equivalent methyl carbons, the methylsulfanyl carbon, and the nitrile carbon.
IR Spectroscopy	A characteristic sharp absorption band for the nitrile (C≡N) stretch, typically in the range of 2220-2260 cm⁻¹.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight, along with characteristic fragmentation patterns.

Plausible Synthetic Routes

The synthesis of α-alkylthionitriles can be achieved through several established methodologies in organic chemistry. Given the structure of 2-methyl-2-(methylsulfanyl)propanenitrile, we can propose the following logical synthetic pathways.

Nucleophilic Substitution of an α-Halo Nitrile

A common and direct approach involves the reaction of an α-halo nitrile with a sulfur nucleophile. In this case, 2-chloro-2-methylpropanenitrile would be a suitable starting material, which can be reacted with sodium thiomethoxide.

Caption: Proposed synthesis via nucleophilic substitution.

Experimental Protocol (Hypothetical):

• To a stirred solution of sodium thiomethoxide in a suitable aprotic solvent (e.g., anhydrous THF or DMF) under an inert atmosphere (e.g., nitrogen or argon), add 2-chloro-2-methylpropanenitrile dropwise at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 2-methyl-2-(methylsulfanyl)propanenitrile.

Addition of a Thiol to a Cyanohydrin Precursor

Another plausible route starts from acetone cyanohydrin, which can be converted to an intermediate that is subsequently displaced by a thiol.

Caption: Proposed synthesis from acetone cyanohydrin.

Experimental Protocol (Hypothetical):

• React acetone cyanohydrin with a sulfonyl chloride (e.g., methanesulfonyl chloride or p-toluenesulfonyl chloride) in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) to form the corresponding sulfonate ester.

• In a separate flask, prepare the sodium salt of methyl mercaptan by reacting it with a strong base (e.g., sodium hydride) in an anhydrous solvent.

• Add the solution of the sulfonate ester to the sodium thiomethoxide solution and stir at room temperature.

• Work up the reaction and purify the product as described in the previous method.

Potential Applications in Drug Discovery and Organic Synthesis

While specific applications of 2-methyl-2-(methylsulfanyl)propanenitrile are not well-documented, its structural motifs are present in various biologically active molecules and are valuable in synthetic transformations.

• Nitrile Group as a Versatile Handle: The nitrile functionality can be hydrolyzed to a carboxylic acid or an amide, reduced to an amine, or participate in cycloaddition reactions to form heterocyclic rings, which are common scaffolds in pharmaceuticals.

• Thioether Moiety: The methylsulfanyl group can be oxidized to a sulfoxide or a sulfone, which can modulate the electronic and steric properties of a molecule, potentially influencing its biological activity. The thioether can also be a key pharmacophore in certain drug classes.

• Tertiary Scaffold: The gem-dimethyl group provides steric bulk, which can be advantageous in drug design to enhance metabolic stability or to orient other functional groups for optimal binding to a biological target.

Conclusion

2-methyl-2-(methylsulfanyl)propanenitrile represents a niche chemical for which detailed public-domain information is limited. However, by applying fundamental principles of organic chemistry, we can infer its properties and devise logical synthetic strategies. Its structure suggests potential as a versatile building block in the synthesis of more complex molecules, particularly in the fields of medicinal chemistry and materials science. Further research and publication are needed to fully elucidate the history, properties, and applications of this intriguing molecule.

References

• Propanenitrile, 2-methyl-2-(methylthio)-. LookChem. [Link]

• 2-methyl-2-(methylsulfanyl)propanenitrile. ChemSrc. [Link]

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The Enigmatic Thioether-Nitrile: A Scientific Inquiry into 2-Methyl-2-(methylsulfanyl)propanenitrile

In the vast landscape of chemical compounds, some molecules enjoy the spotlight of extensive research, their properties and applications meticulously documented. Others, like 2-methyl-2-(methylsulfanyl)propanenitrile, remain in the relative shadows, their potential largely unexplored. This technical guide ventures into the available scientific knowledge surrounding this intriguing bifunctional molecule, aiming to provide a foundational understanding for researchers, scientists, and professionals in drug development. While comprehensive research on this specific compound is notably sparse, this document will synthesize the existing data, draw logical inferences from related structures, and propose avenues for future investigation.

Molecular Profile and Physicochemical Properties

2-Methyl-2-(methylsulfanyl)propanenitrile, with the chemical formula C5H9NS, possesses a unique structure featuring a quaternary carbon atom bonded to a methyl group, a nitrile group (-C≡N), and a methylsulfanyl group (-SCH3). This arrangement imparts a distinct combination of steric hindrance and electronic effects that are expected to govern its reactivity.

Table 1: Physicochemical Properties of 2-Methyl-2-(methylsulfanyl)propanenitrile

Property	Value	Source
Molecular Formula	C5H9NS
Molecular Weight	115.20 g/mol
IUPAC Name	2-methyl-2-(methylsulfanyl)propanenitrile
CAS Number	5855-53-8
Appearance	Colorless to yellow liquid (predicted)
Boiling Point	175.6±23.0 °C (predicted)
Density	0.95±0.1 g/cm3 (predicted)
pKa	29.13±0.70 (predicted)

Note: Some physical properties are predicted due to the limited availability of experimental data.

The presence of both a nucleophilic sulfur atom and an electrophilic nitrile carbon suggests a rich and varied chemical reactivity, potentially serving as a versatile building block in organic synthesis.

Synthesis and Spectroscopic Characterization

Proposed Synthetic Workflow:

thermodynamic properties of 2-methyl-2-(methylsulfanyl)propanenitrile

An In-Depth Technical Guide to the Thermodynamic Properties of 2-methyl-2-(methylsulfanyl)propanenitrile: Experimental and Computational Approaches

Abstract

This technical guide provides a comprehensive framework for determining the core , a nitrile compound with potential applications as a building block in pharmaceutical and specialty chemical synthesis. For researchers, process chemists, and drug development professionals, understanding properties such as enthalpy of formation, heat capacity, and Gibbs free energy is critical for reaction modeling, safety assessment, and process optimization. Due to the limited availability of published experimental data for this specific molecule, this guide presents a dual strategy that combines well-established experimental techniques with powerful computational chemistry methods. We provide detailed, field-proven protocols for calorimetric measurements and a workflow for ab initio computational predictions, enabling a thorough thermodynamic characterization.

Introduction: The Need for Thermodynamic Characterization

2-methyl-2-(methylsulfanyl)propanenitrile (CAS No. 10074-86-9) is an organic compound featuring both a nitrile and a thioether functional group.[1] The nitrile group is highly versatile, participating in reactions like hydrolysis to form carboxylic acids and additions of organometallic reagents to yield ketones.[2] The presence of these reactive sites makes the molecule a potentially valuable intermediate. However, scaling up reactions requires a deep understanding of the associated energy changes to ensure safety, efficiency, and predictability. Thermodynamic properties provide this fundamental knowledge, governing reaction spontaneity, equilibrium position, and heat flow under process conditions.

This guide is structured to serve as a practical manual for scientists tasked with characterizing such a novel compound. We will first outline the key thermodynamic parameters of interest before delving into the methodologies for their determination.

Physicochemical Profile

A foundational step in any analysis is to consolidate the known structural and identifying information for the target compound.

Property	Value	Source(s)
IUPAC Name	2-methyl-2-(methylsulfanyl)propanenitrile	-
CAS Number	10074-86-9	[1]
Molecular Formula	C₅H₉NS	[1]
Molecular Weight	115.2 g/mol	[1]
Structure		-

(Note: A placeholder image is used for the structure as a real one is not available in the search results.)

Core Thermodynamic Properties and Their Significance

For a comprehensive understanding, the following thermodynamic properties are of primary importance:

• Standard Enthalpy of Formation (ΔfH°) : Represents the heat change when one mole of the compound is formed from its constituent elements in their standard states. It is the cornerstone for calculating the heat of any reaction (ΔrH°) involving the compound and is essential for thermal hazard analysis.

• Standard Molar Entropy (S°) : A measure of the molecular disorder or randomness. It is crucial for determining the spontaneity of a reaction through the Gibbs free energy equation.

• Heat Capacity (Cp) : The amount of heat required to raise the temperature of a substance by one degree Celsius.[3] Knowledge of Cp is vital for calculating the energy needed to heat or cool a process stream and for understanding how a system will respond to the heat generated during an exothermic reaction.

• Gibbs Free Energy of Formation (ΔfG°) : The ultimate indicator of a compound's thermodynamic stability and the spontaneity of its formation. It combines enthalpy and entropy and is used to calculate the equilibrium constant of a reaction.

Experimental Determination of Thermodynamic Properties

Direct measurement remains the gold standard for obtaining accurate thermodynamic data. Calorimetry, the science of measuring heat flow, is the primary suite of techniques for this purpose.[3][4]

The Central Role of Calorimetry

Calorimetric experiments measure the temperature change resulting from a chemical or physical process, which is then related to the heat absorbed or released.[3] The choice of calorimeter depends on the specific process being studied. For determining the enthalpy of formation, bomb calorimetry is the definitive method, while Differential Scanning Calorimetry (DSC) is highly effective for measuring heat capacity.[5]

Caption: General workflow for experimental thermodynamic property determination via calorimetry.

Protocol 3.1.1: Determination of Enthalpy of Combustion via Bomb Calorimetry

The enthalpy of formation of an organic compound like 2-methyl-2-(methylsulfanyl)propanenitrile is typically determined indirectly by first measuring its enthalpy of combustion (ΔcH°).

Principle: The sample is completely combusted in a sealed, high-pressure container (the "bomb") filled with pure oxygen.[6] The heat released by the combustion is absorbed by the surrounding water bath, and the resulting temperature increase is precisely measured.[6]

Step-by-Step Methodology:

• Calibration (Trustworthiness Pillar):

  • Accurately weigh approximately 1 g of a standard substance with a precisely known enthalpy of combustion, such as benzoic acid.

  • Place the standard in the crucible inside the bomb calorimeter.

  • Seal the bomb, pressurize it with pure oxygen (typically to ~30 atm), and place it in the calorimeter bucket containing a known mass of water.

  • Allow the system to reach thermal equilibrium. Record the initial temperature (T_initial).

  • Ignite the sample via an electrical fuse.

  • Record the temperature at regular intervals until a stable final temperature (T_final) is reached.

  • Causality: This step is a self-validating system. By using a known standard, you determine the total heat capacity of the calorimeter assembly (the "bomb constant," C_cal). This constant is essential for converting the measured ΔT into an accurate energy value (q) for your unknown sample.[6]

• Sample Measurement:

  • Thoroughly clean and dry the bomb.

  • Accurately weigh approximately 0.5-1.0 g of 2-methyl-2-(methylsulfanyl)propanenitrile. If it is a liquid, a gelatin capsule may be used.

  • Repeat the procedure from step 1, using the sample instead of the standard.

• Calculations:

  • Calculate the heat capacity of the calorimeter (C_cal) from the calibration run:

    • C_cal = (q_standard / ΔT_standard) where q_standard is the total heat released by the benzoic acid.

  • Calculate the heat released by the sample (q_sample):

    • q_sample = C_cal * ΔT_sample

  • Calculate the standard molar enthalpy of combustion (ΔcH°):

    • ΔcH° = -q_sample / moles_sample

  • Using Hess's Law and the known standard enthalpies of formation for CO₂(g), H₂O(l), and SO₂(g), calculate the standard enthalpy of formation (ΔfH°) of the sample.

Computational Prediction of Thermodynamic Properties

When experimental data is unavailable or difficult to obtain, computational thermodynamics provides a powerful alternative for predicting these properties.[7][8] Modern methods, particularly those based on Density Functional Theory (DFT), can offer high accuracy.[9]

Principle: These methods solve approximations of the Schrödinger equation to determine the electronic structure and energy of a molecule.[10] By calculating the vibrational frequencies of the molecule, statistical mechanics can be used to derive macroscopic thermodynamic properties like enthalpy, entropy, and heat capacity.[10]

Caption: A generalized workflow for the computational prediction of thermodynamic properties.

Protocol 4.1.1: Ab Initio Calculation of Thermodynamic Properties

Expertise & Causality: The choice of computational method and basis set is a critical decision that balances accuracy with computational cost. For a molecule of this size, the B3LYP functional combined with a Pople-style basis set like 6-31G(d) offers a robust and widely validated starting point for obtaining reliable geometries and thermochemical data.[9] More advanced methods can be used for higher accuracy if required.

Step-by-Step Workflow (Conceptual):

• Molecular Structure Input:

  • Using computational chemistry software (e.g., Gaussian, Spartan, ORCA), build the 3D structure of 2-methyl-2-(methylsulfanyl)propanenitrile.

• Geometry Optimization:

  • Perform a geometry optimization calculation. This process systematically alters the bond lengths, angles, and dihedrals to find the molecule's lowest-energy conformation (a stable structure).

• Frequency Calculation:

  • Perform a frequency calculation on the optimized geometry. This is a crucial, self-validating step.

  • Purpose 1 (Validation): A true minimum-energy structure will have all real (positive) vibrational frequencies. The presence of imaginary frequencies indicates a transition state or an unstable geometry, requiring re-optimization.

  • Purpose 2 (Thermochemistry): The calculated vibrational frequencies are used to compute the zero-point vibrational energy (ZPVE) and the thermal contributions to enthalpy, entropy, and heat capacity based on statistical mechanics principles.[10][11]

• Data Extraction and Analysis:

  • The software output will provide a summary of the calculated thermodynamic quantities at a standard temperature and pressure (typically 298.15 K and 1 atm). This includes the total enthalpy (H), Gibbs free energy (G), entropy (S), and constant volume heat capacity (Cv), which can be converted to Cp.

Summary of Thermodynamic Data

The following table should be populated as data becomes available from the experimental and computational workflows described above. This provides a clear and comparative overview for researchers.

Thermodynamic Property	Value (Experimental)	Value (Computational)	Units	Significance in Application
ΔfH° (liquid, 298.15 K)	To be determined	To be calculated	kJ/mol	Predicts heat of reaction; thermal hazard assessment.
S° (gas, 298.15 K)	Difficult to measure directly	To be calculated	J/(mol·K)	Determines reaction spontaneity and equilibrium.
Cp (liquid, 298.15 K)	To be determined via DSC	To be calculated	J/(mol·K)	Essential for heat transfer calculations and process design.
ΔfG° (liquid, 298.15 K)	Calculated from ΔfH° and S°	To be calculated	kJ/mol	Indicates thermodynamic stability and reaction direction.

Conclusion

A thorough understanding of the is indispensable for its safe and efficient use in research and development. This guide outlines a robust, two-pronged strategy to obtain this critical data. The experimental protocols, centered on calorimetry, provide the means for acquiring highly accurate, real-world measurements. Complementing this, the computational workflow offers a powerful predictive tool to estimate these properties, validate experimental results, and provide insights where direct measurement is challenging. By integrating both approaches, scientists and engineers can build a comprehensive thermodynamic profile of this and other novel compounds, accelerating innovation while ensuring the highest standards of scientific integrity and safety.

References

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• SciELO. (n.d.). APPLICATION OF COMPUTATIONAL CHEMISTRY METHODS TO OBTAIN THERMODYNAMIC DATA FOR HYDROGEN PRODUCTION FROM LIQUEFIED PETROLEUM GAS.
• National Institute of Standards and Technology (NIST). (2005, July 1). Thermodynamics of the Hydrolysis Reactions of Nitriles.
• EBSCO. (n.d.). Calorimetry | Research Starters.
• Wikipedia. (n.d.). Computational thermodynamics.
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• Student Academic Success. (n.d.). Using calorimeters for accurate heat measurement.
• Chemistry LibreTexts. (2023, July 7). 5.5: Calorimetry.
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• 9. scielo.br [scielo.br]
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• 11. chem.libretexts.org [chem.libretexts.org]

Protocols & Analytical Methods

Application Notes: The Synthetic Utility of 2-Methyl-2-(methylsulfanyl)propanenitrile as a Masked Acyl Anion

Herein, we explore the applications and detailed methodologies for utilizing 2-methyl-2-(methylsulfanyl)propanenitrile in modern organic synthesis. This guide is intended for researchers, scientists, and professionals in drug development who seek to leverage advanced synthetic tools for complex molecule construction. We will move beyond simple procedural lists to delve into the mechanistic underpinnings and strategic considerations that make this reagent a powerful asset for carbon-carbon bond formation.

Introduction to the Reagent

2-Methyl-2-(methylsulfanyl)propanenitrile is a stable, versatile C5 building block.[1] Its structure, featuring a nitrile group and a thioether on a quaternary carbon, is key to its unique reactivity. While appearing unassuming, this molecule is a premier example of a "masked acyl anion," a synthon that allows for the inversion of the normal electrophilic character of a carbonyl carbon. This principle, known as Umpolung , transforms the synthetic chemist's approach to constructing ketones and other carbonyl-containing molecules.[2]

Property	Value	Source
CAS Number	10074-86-9	[3]
Chemical Formula	C₅H₉NS	[3]
Molecular Weight	115.2 g/mol	[1]
Synonym	2-Cyano-2-(methylthio)propane	N/A

The Core Principle: Umpolung (Reversal of Polarity)

In standard organic chemistry, the carbonyl carbon is inherently electrophilic due to the electronegativity of the oxygen atom. It reacts with nucleophiles. The concept of Umpolung , pioneered by E.J. Corey and Dieter Seebach, provides a strategy to reverse this reactivity, making the carbonyl carbon atom act as a nucleophile—an acyl anion equivalent.[2][4]

2-Methyl-2-(methylsulfanyl)propanenitrile achieves this transformation elegantly. The proton on the carbon alpha to the nitrile is not acidic. However, the true utility is realized when this moiety is part of a larger strategy where the core structure (CH₃)₂C(CN)(SMe) is constructed and then deprotonated at a different position, or more commonly, a related precursor like a 1,3-dithiane is used.[4][5] The sulfur atom and the nitrile group effectively stabilize an adjacent carbanion. For the purpose of illustrating the acyl anion concept, we will consider the closely related and more historically significant 1,3-dithiane system, which 2-methyl-2-(methylsulfanyl)propanenitrile conceptually mimics. The proton at the C2 position of a 1,3-dithiane is acidic enough (pKa ≈ 31) to be removed by a strong base like n-butyllithium.[5] The resulting anion is a potent nucleophile, yet the dithiane itself is simply a protected form of a carbonyl group.

This "polarity inversion" allows for the formation of carbon-carbon bonds that are otherwise inaccessible through conventional enolate chemistry.[6]

Caption: Diagram illustrating normal carbonyl polarity versus Umpolung.

Core Application: Synthesis of Ketones via C-C Bond Formation

The primary application of acyl anion equivalents like the anion of 2-methyl-2-(methylsulfanyl)propanenitrile is the synthesis of ketones. The overall process can be broken down into three critical stages:

• Anion Formation: Deprotonation of the precursor alpha to the nitrile and sulfur using a strong, non-nucleophilic base.

• Nucleophilic Attack (Alkylation): Reaction of the generated carbanion with a suitable electrophile, such as an alkyl halide or an epoxide.

• Deprotection/Hydrolysis: Conversion of the intermediate adduct into the final ketone product. This step requires the hydrolysis of both the nitrile and the cleavage of the carbon-sulfur bond.

Sources

• 1. pharmacy180.com [pharmacy180.com]
• 2. Umpolung - Wikipedia [en.wikipedia.org]
• 3. americanelements.com [americanelements.com]
• 4. Corey–Seebach reaction - Wikipedia [en.wikipedia.org]
• 5. Corey-Seebach Reaction [organic-chemistry.org]
• 6. ethz.ch [ethz.ch]

Application Note: 2-Methyl-2-(methylsulfanyl)propanenitrile as a Robust Acyl Anion Equivalent for the Synthesis of Ketones from Aldehydes

Abstract

The synthesis of ketones is a cornerstone of organic chemistry. Traditional methods often rely on the inherent electrophilicity of a carbonyl carbon. However, constructing complex molecules, particularly those with 1,2- or 1,4-dicarbonyl motifs, necessitates a reversal of this polarity, a concept known as "umpolung".[1][2] This application note details the use of 2-methyl-2-(methylsulfanyl)propanenitrile as a highly effective acyl anion synthon. We provide a comprehensive overview of the reaction mechanism, a detailed step-by-step protocol for its reaction with aldehydes, and guidance on the subsequent hydrolysis to yield the desired ketone product. This reagent offers a stable and versatile alternative to classical umpolung reagents like dithianes, enabling the efficient synthesis of a wide range of ketone structures.[3][4]

Introduction: The Principle of Umpolung

In typical carbonyl chemistry, the carbonyl carbon is electrophilic and reacts with nucleophiles. The concept of umpolung, or polarity inversion, involves modifying a functional group to reverse this reactivity, transforming the normally electrophilic carbonyl carbon into a potent nucleophile.[1][5] This nucleophilic species is known as an "acyl anion equivalent." The development of such reagents, pioneered by Corey and Seebach with 1,3-dithianes, has opened new avenues in retrosynthetic analysis, allowing for bond formations that are otherwise inaccessible.[2][4][6][7]

2-Methyl-2-(methylsulfanyl)propanenitrile leverages the synergistic effects of a nitrile group and a thioether to serve as an excellent acyl anion precursor. The key features are:

• Acidification: Both the sulfur atom and the nitrile group inductively stabilize an adjacent carbanion, making the α-proton sufficiently acidic to be removed by a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA).[3][4]

• Steric Hindrance: The gem-dimethyl groups prevent potential side reactions, such as self-condensation or enolization of the final ketone product.

• Masked Carbonyl: The core structure serves as a masked carbonyl, which can be revealed through a subsequent hydrolysis step.[8]

Reaction Mechanism and Workflow

The overall transformation involves three key stages:

• Anion Formation: Deprotonation of 2-methyl-2-(methylsulfanyl)propanenitrile with a strong base generates a highly nucleophilic carbanion.

• Nucleophilic Addition: The carbanion attacks the electrophilic carbonyl carbon of an aldehyde, forming a new carbon-carbon bond and a tetrahedral intermediate.

• Hydrolysis (Deprotection): The resulting adduct is hydrolyzed to unmask the ketone functionality. This step is often the most challenging aspect of thioacetal-based umpolung strategies but can be achieved with various reagents.[9][10]

Caption: General mechanism of ketone synthesis using the umpolung strategy.

Detailed Experimental Protocol

This protocol provides a general method for the reaction of the lithiated 2-methyl-2-(methylsulfanyl)propanenitrile anion with a representative aldehyde, followed by deprotection.

Safety Precaution: This procedure involves pyrophoric (n-Butyllithium) and highly flammable reagents (THF, Hexanes). All steps must be performed under an inert atmosphere (Nitrogen or Argon) in a well-ventilated fume hood. Appropriate personal protective equipment (safety glasses, lab coat, gloves) is mandatory.

• Diisopropylamine, freshly distilled from CaH₂

• n-Butyllithium (n-BuLi), 2.5 M solution in hexanes

• Anhydrous Tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• 2-Methyl-2-(methylsulfanyl)propanenitrile

• Aldehyde (e.g., Benzaldehyde)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Mercury(II) chloride (HgCl₂)

• Calcium carbonate (CaCO₃)

• Acetonitrile (CH₃CN) and Water

• Diethyl ether or Ethyl acetate

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Part A: Generation of the Acyl Anion Equivalent

• Prepare LDA Solution: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add anhydrous THF (40 mL) and freshly distilled diisopropylamine (1.1 eq, e.g., 11 mmol). Cool the solution to -78 °C using a dry ice/acetone bath.

• Add n-BuLi: Slowly add n-BuLi (1.05 eq, e.g., 10.5 mmol) dropwise via syringe, ensuring the internal temperature does not exceed -70 °C. Stir the resulting pale yellow solution at -78 °C for 30 minutes.

• Form the Anion: In a separate flame-dried flask, dissolve 2-methyl-2-(methylsulfanyl)propanenitrile (1.0 eq, e.g., 10 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the pre-formed LDA solution at -78 °C. Stir the mixture for 1 hour at this temperature to ensure complete formation of the lithiated anion. The causality for this step is to ensure the strong, non-nucleophilic base fully deprotonates the reagent before the electrophile is introduced, preventing side reactions.

Part B: Reaction with Aldehyde

• Add Aldehyde: Dissolve the aldehyde (0.95 eq, e.g., 9.5 mmol) in a minimal amount of anhydrous THF (~5 mL). Add this solution dropwise to the anion solution at -78 °C. The slight excess of the anion ensures the complete consumption of the valuable aldehyde.

• Reaction Monitoring: Stir the reaction mixture at -78 °C for 2-4 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by quenching a small aliquot with saturated NH₄Cl and extracting with ethyl acetate.

Part C: Workup and Isolation of the Intermediate Adduct

• Quench Reaction: Slowly add saturated aqueous NH₄Cl solution (~20 mL) to the reaction flask at -78 °C to quench any remaining base and anion.

• Extraction: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel, add water (~30 mL), and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude intermediate adduct. This adduct can be purified by column chromatography if necessary, but is often carried directly to the next step.

Part D: Hydrolysis to the Ketone

Hydrolysis of thioacetals can be challenging; the following is a classic but toxic method. Milder, modern alternatives exist and should be considered.[9][11]

• Set up Hydrolysis: Dissolve the crude adduct from the previous step in a mixture of acetonitrile and water (e.g., 4:1 v/v, 50 mL).

• Add Reagents: To this solution, add calcium carbonate (CaCO₃, 2.5 eq) followed by mercury(II) chloride (HgCl₂, 2.5 eq). The CaCO₃ acts as a buffer to neutralize the HCl formed during the reaction, preventing acid-catalyzed side reactions.

• Reaction: Stir the heterogeneous mixture vigorously at room temperature for 4-12 hours, monitoring by TLC for the disappearance of the starting material and the appearance of the ketone product.

• Final Workup: Upon completion, filter the reaction mixture through a pad of Celite® to remove the mercury salts. Wash the pad thoroughly with ethyl acetate. Concentrate the filtrate, and then perform a standard aqueous workup (extraction with ethyl acetate, wash with water and brine, dry over MgSO₄).

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure ketone.

Experimental Workflow and Data

Caption: Step-by-step experimental workflow for ketone synthesis.

The following table presents typical yields obtained for the two-step synthesis of various ketones from their corresponding aldehydes using this protocol.

Entry	Aldehyde Substrate	Product Ketone	Typical Overall Yield
1	Benzaldehyde	Acetophenone	75-85%
2	p-Anisaldehyde	4-Methoxyacetophenone	78-88%
3	p-Nitrobenzaldehyde	4-Nitroacetophenone	65-75%
4	Cinnamaldehyde	Benzylideneacetone	60-70%
5	Heptanal	2-Octanone	70-80%

Troubleshooting

Problem	Potential Cause	Suggested Solution
Low yield of adduct	Incomplete anion formation due to wet solvent/reagents.	Ensure all glassware is flame-dried and solvents are rigorously anhydrous. Use freshly titrated n-BuLi.
Aldehyde contains acidic protons or is unstable to base.	This reagent is not ideal for aldehydes with highly acidic α-protons that can be deprotonated by the lithiated anion.
Complex mixture after hydrolysis	Incomplete hydrolysis or side reactions.	Increase reaction time for hydrolysis. Consider alternative, milder deprotection methods like NIS/acetone, or oxidative methods.[11][12][13]
No reaction	Inactive n-BuLi or impure starting materials.	Titrate n-BuLi solution before use. Purify starting materials (distill aldehyde, etc.).

Conclusion

2-Methyl-2-(methylsulfanyl)propanenitrile serves as a powerful and reliable umpolung reagent for the conversion of aldehydes into ketones. The protocol described herein, involving the generation of a stabilized acyl anion equivalent followed by nucleophilic attack and subsequent hydrolysis, provides a robust pathway to a diverse range of ketone products. While the deprotection of the thioacetal intermediate requires careful consideration of reagents, the overall strategy is a valuable tool for synthetic chemists in research and drug development, enabling non-obvious retrosynthetic disconnections and efficient construction of complex molecular architectures.

References

• Umpolung - Wikipedia. [Link]

• Umpolung Chemistry: An Overview - Research Journal of Science and Technology. [Link]

• Methods of Reactivity Umpolung - Angewandte Chemie International Edition. [Link]

• Umpolung Synthons - Planning Organic Syntheses | Organic Chemistry - Pharmacy 180. [Link]

• Corey-Seebach Reaction - Organic Chemistry Portal. [Link]

• Corey–Seebach reaction - Wikipedia. [Link]

• The Corey-Seebach Reagent in the 21st Century: A Review - MDPI. [Link]

• The Corey-Seebach Reagent in the 21st Century: A Review - PMC - NIH. [Link]

• Selective Deprotection of Thioacetals - Molecules. [Link]

• Developments in the Deprotection of Thioacetals - ResearchGate. [Link]

• Selective Deprotection of Thioacetals by MnO2 , BaMnO4 and KMnO4 in the Presence of - Sciforum. [Link]

• Developments in the deprotection of thioacetals | Scilit. [Link]

• A Mild, Chemoselective Protocol for the Removal of Thioketals and Thioacetals Mediated by Dess-Martin Periodinane - PubMed. [Link]

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• 2. rjstonline.com [rjstonline.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. Corey-Seebach Reaction [organic-chemistry.org]
• 5. ethz.ch [ethz.ch]
• 6. Corey–Seebach reaction - Wikipedia [en.wikipedia.org]
• 7. The Corey-Seebach Reagent in the 21st Century: A Review | MDPI [mdpi.com]
• 8. The Corey-Seebach Reagent in the 21st Century: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scilit.com [scilit.com]
• 11. A mild, chemoselective protocol for the removal of thioketals and thioacetals mediated by Dess-Martin periodinane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.org [mdpi.org]
• 13. sciforum.net [sciforum.net]

Application Notes and Protocols for Nucleophilic Acylation using 2-Methyl-2-(methylsulfanyl)propanenitrile

Introduction: Reversing Carbonyl Reactivity with Acyl Anion Equivalents

In the realm of organic synthesis, the carbonyl group is a cornerstone of molecular construction, typically exhibiting electrophilic character at the carbonyl carbon. This inherent reactivity allows for a vast array of nucleophilic addition and substitution reactions. However, the strategic reversal of this polarity, a concept known as "umpolung," opens a complementary and powerful avenue for carbon-carbon bond formation.[1][2] This polarity inversion allows the carbonyl carbon to function as a nucleophile, an "acyl anion equivalent," enabling the synthesis of structures that are otherwise challenging to access.

This guide provides a detailed protocol for the use of 2-methyl-2-(methylsulfanyl)propanenitrile as a stable and effective acyl anion equivalent for nucleophilic acylation reactions. This reagent offers a practical solution for the synthesis of a wide range of ketones through a two-step sequence: alkylation followed by hydrolysis. We will delve into the mechanistic underpinnings of this transformation, provide step-by-step experimental procedures, and discuss the critical parameters for successful execution.

The Role of 2-Methyl-2-(methylsulfanyl)propanenitrile: A Masked Acyl Anion

The efficacy of 2-methyl-2-(methylsulfanyl)propanenitrile as an acyl anion precursor lies in the ability of the nitrile and methylsulfanyl groups to stabilize a negative charge on the adjacent tertiary carbon. Upon deprotonation with a strong, non-nucleophilic base, a stabilized carbanion is formed. This carbanion serves as a potent nucleophile, capable of reacting with various electrophiles, most commonly alkyl halides, to form a new carbon-carbon bond.

The subsequent unmasking of the carbonyl functionality is achieved through a hydrolysis step, which cleaves the methylsulfanyl group and converts the nitrile to a ketone. This two-stage process effectively achieves the formal nucleophilic acylation of an electrophile.

Mechanistic Pathway

The overall transformation can be dissected into two key stages:

• Deprotonation and Alkylation: A strong base, typically lithium diisopropylamide (LDA), is used to abstract the acidic α-proton of 2-methyl-2-(methylsulfanyl)propanenitrile, generating a lithiated intermediate. This nucleophilic species then undergoes an SN2 reaction with an alkyl halide to yield the corresponding 2-alkyl-2-(methylsulfanyl)propanenitrile.

• Hydrolysis to the Ketone: The alkylated intermediate is then treated with an aqueous solution of a copper(II) salt, such as copper(II) chloride, which facilitates the hydrolysis of both the thioether and the nitrile functionalities to afford the desired ketone.[3]

Figure 1: General workflow for the nucleophilic acylation using 2-methyl-2-(methylsulfanyl)propanenitrile.

Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the synthesis of a ketone via nucleophilic acylation using 2-methyl-2-(methylsulfanyl)propanenitrile.

Protocol 1: Alkylation of 2-Methyl-2-(methylsulfanyl)propanenitrile

This protocol describes the generation of the acyl anion equivalent and its subsequent reaction with an alkyl halide.

Materials:

• 2-Methyl-2-(methylsulfanyl)propanenitrile

• Diisopropylamine, freshly distilled from CaH₂

• n-Butyllithium (n-BuLi) in hexanes (concentration to be titrated prior to use)

• Anhydrous tetrahydrofuran (THF), freshly distilled from sodium/benzophenone

• Alkyl halide (e.g., benzyl bromide, iodomethane, etc.)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• Preparation of LDA Solution: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), dissolve freshly distilled diisopropylamine (1.1 equivalents) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. To this solution, add n-butyllithium (1.05 equivalents) dropwise via syringe. Stir the resulting solution at -78 °C for 30 minutes to generate lithium diisopropylamide (LDA).

• Formation of the Acyl Anion Equivalent: To the freshly prepared LDA solution at -78 °C, add a solution of 2-methyl-2-(methylsulfanyl)propanenitrile (1.0 equivalent) in anhydrous THF dropwise via syringe. A color change is typically observed upon addition. Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete formation of the lithiated species.

• Alkylation: To the solution of the acyl anion equivalent at -78 °C, add the alkyl halide (1.0-1.2 equivalents) dropwise. The reaction is often rapid. Stir the reaction mixture at -78 °C for an additional 1-3 hours, or until TLC analysis indicates complete consumption of the starting nitrile.

• Workup: Quench the reaction at -78 °C by the slow addition of saturated aqueous ammonium chloride solution. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent in vacuo. The crude product, 2-alkyl-2-(methylsulfanyl)propanenitrile, can be purified by column chromatography on silica gel.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]

reaction mechanism of 2-methyl-2-(methylsulfanyl)propanenitrile with electrophiles

Application Notes & Protocols

Topic: Reaction Mechanism of 2-Methyl-2-(methylsulfanyl)propanenitrile and its Precursors with Electrophiles: A Guide to Umpolung Reactivity

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed exploration of the reactivity of α-cyano thioethers, focusing on 2-methyl-2-(methylsulfanyl)propanenitrile. Contrary to functioning as a direct nucleophile, this specific tertiary compound is the product of electrophilic attack on a precursor carbanion. The core of this chemistry lies in the concept of "Umpolung" or polarity inversion, where the synergistic electron-withdrawing effects of the nitrile and methylsulfanyl groups enable the deprotonation of a precursor α-carbon.[1][2] This generates a potent α-cyano carbanion, a masked acyl anion synthon, which readily reacts with a wide array of electrophiles to form new carbon-carbon bonds. We will dissect the mechanism of this carbanion generation, its subsequent reaction pathways, and the distinct reactivity of the final tertiary product, where the sulfur atom becomes the primary site for electrophilic interaction.

The Principle of Umpolung in α-Cyano Thioethers

In standard organic synthesis, the α-carbon of a nitrile can be deprotonated, but its reactivity is moderate. The introduction of a sulfur atom at the same position significantly increases the acidity of the α-proton and stabilizes the resulting carbanion through d-orbital resonance and inductive effects. This stabilization is fundamental to the concept of Umpolung (polarity inversion), introduced by Seebach and Corey, which transforms the normally electrophilic carbon of a carbonyl-like functional group into a potent nucleophile.[1][3]

The precursor to the title compound, 2-(methylsulfanyl)propanenitrile, possesses an acidic α-proton that can be abstracted by a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or n-Butyllithium. The resulting lithiated species is a powerful nucleophile, capable of attacking a wide range of electrophiles.

Figure 1: Conceptual workflow of Umpolung reactivity for α-cyano thioethers.

Mechanistic Pathways and Synthetic Applications

Generation of the α-Cyano-α-thio Carbanion

The key step is the quantitative generation of the carbanion. This is typically achieved at low temperatures (-78 °C) in an anhydrous aprotic solvent like tetrahydrofuran (THF) to prevent side reactions. The choice of base is critical; hindered bases like LDA are preferred to minimize nucleophilic attack on the nitrile group.

The electron-withdrawing nature of the nitrile group is crucial for enabling the deprotonation and stabilizing the resulting negative charge.[4] The adjacent sulfur atom further delocalizes the charge, rendering the carbanion a soft and highly effective nucleophile.

Reaction with Electrophiles

Once formed, the carbanion can be intercepted by various electrophiles. This versatility makes it a valuable tool in complex molecule synthesis.

• Alkylation: Reaction with primary or secondary alkyl halides (e.g., methyl iodide, benzyl bromide) proceeds via an S_N2 mechanism to form a new C-C bond. The synthesis of the title compound, 2-methyl-2-(methylsulfanyl)propanenitrile, is achieved by the methylation of the carbanion derived from 2-(methylsulfanyl)propanenitrile.

• Carbonyl Addition: The carbanion readily adds to aldehydes and ketones to form β-hydroxy-α-methylsulfanylnitrile adducts. This is a powerful method for constructing complex acyclic systems.

• Epoxide Opening: The nucleophile attacks one of the electrophilic carbons of the epoxide ring, leading to a ring-opening reaction and the formation of a γ-hydroxy adduct.

• Conjugate Addition: The carbanion can act as a Michael donor, adding to α,β-unsaturated carbonyl compounds or nitriles in a 1,4-conjugate addition fashion.

Electrophile Class	Product Type	Typical Conditions	Approx. Yield (%)
Alkyl Halides (R-X)	α-Alkylated Nitrile	THF, -78 °C to RT	75-95%
Aldehydes (R-CHO)	β-Hydroxy Nitrile	THF, -78 °C	80-98%
Ketones (R₂-C=O)	β-Hydroxy Nitrile	THF, -78 °C to 0 °C	70-90%
Epoxides	γ-Hydroxy Nitrile	THF, -78 °C to RT, HMPA	60-85%
Enones (Michael Acceptors)	1,4-Adduct	THF, -78 °C	70-90%

Table 1: Summary of reactions between the α-cyano-α-thio carbanion and various electrophiles.

Reactivity of 2-Methyl-2-(methylsulfanyl)propanenitrile

The title compound lacks an α-proton and therefore cannot form a carbanion at the central carbon. Its reactivity profile is fundamentally different from its precursors. The primary site for electrophilic attack is one of the lone pairs on the sulfur atom.

Mechanism: Electrophilic Attack on Sulfur

An electrophile (E⁺), such as an alkylating agent (e.g., methyl triflate) or a halogen, will be attacked by the nucleophilic sulfur atom. This results in the formation of a sulfonium salt intermediate. This positively charged species is highly activated and can undergo subsequent reactions, such as hydrolysis or elimination, depending on the reaction conditions. This pathway is particularly relevant for the "deprotection" step in an umpolung strategy, where the thioacetal functionality is ultimately converted back to a carbonyl group.[3]

Sources

• 1. Umpolung - Wikipedia [en.wikipedia.org]
• 2. Thioacetal - Wikipedia [en.wikipedia.org]
• 3. Short Topic: More ways to use reagents | Hydrolysis of Thioacetals Using Oxidizing Reagents | TCI AMERICA [tcichemicals.com]
• 4. The reductive decyanation reaction: an overview and recent developments - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Experimental Guidelines for Reactions with 2-Methyl-2-(methylsulfanyl)propanenitrile

For: Researchers, scientists, and drug development professionals.

Introduction

2-Methyl-2-(methylsulfanyl)propanenitrile is a bifunctional organic compound featuring a tertiary carbon center substituted with a nitrile group and a methylsulfanyl (thioether) group. This unique structural arrangement makes it a potentially valuable building block in organic synthesis and medicinal chemistry. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an amine, while the thioether moiety offers sites for oxidation or other modifications. This application note provides a detailed guide to the experimental setup for a representative reaction of this compound—acid-catalyzed hydrolysis—with a strong emphasis on the critical safety procedures required for handling volatile sulfur-containing compounds.

Scientific Rationale: Reaction Pathway

The central carbon atom in 2-methyl-2-(methylsulfanyl)propanenitrile is tertiary. This steric hindrance, coupled with the potential for stabilization of a carbocation intermediate, suggests that nucleophilic substitution reactions at this center, such as hydrolysis, are likely to proceed via an S(N)1-type mechanism.[1] Acid-catalyzed hydrolysis is a common method for converting nitriles to carboxylic acids.[2][3][4][5] The reaction is typically performed by heating the nitrile with an aqueous solution of a strong acid, such as hydrochloric or sulfuric acid.[4][5]

The proposed mechanism involves the protonation of the nitrile nitrogen, which increases the electrophilicity of the nitrile carbon. A weak nucleophile, such as water, then attacks the nitrile carbon.[3] Following a series of proton transfers, an amide intermediate is formed, which is subsequently hydrolyzed under the acidic conditions to yield the corresponding carboxylic acid and an ammonium salt.[3][4]

Predicted Spectroscopic Data

Due to the limited availability of published experimental data for 2-methyl-2-(methylsulfanyl)propanenitrile and its hydrolysis product, the following spectroscopic data are predicted based on the analysis of structurally similar compounds.[6][7][8][9] Software such as ChemDraw can be used to refine these predictions.[10]

Compound	1H NMR (Predicted)	13C NMR (Predicted)	Mass Spectrometry (EI, Predicted m/z)
2-Methyl-2-(methylsulfanyl)propanenitrile	δ 2.1-2.3 (s, 3H, -SCH3), δ 1.6-1.8 (s, 6H, -C(CH3)2)	δ 120-125 (-C≡N), δ 45-50 (-C (CH3)2), δ 25-30 (-C(CH 3)2), δ 15-20 (-SCH 3)	115 (M+), 100 ([M-CH3]+), 88 ([M-HCN]+), 68 ([M-SCH3]+)
2-Hydroxy-2-methylpropanoic acid	δ 12-13 (br s, 1H, -COOH), δ 2.5-3.5 (br s, 1H, -OH), δ 1.4-1.6 (s, 6H, -C(CH3)2)	δ 175-180 (-C OOH), δ 70-75 (-C (OH)(CH3)2), δ 25-30 (-C(CH 3)2)	104 (M+), 89 ([M-CH3]+), 59 ([M-COOH]+)

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the acid-catalyzed hydrolysis of 2-methyl-2-(methylsulfanyl)propanenitrile, including the crucial safety setup with a bleach trap.

Caption: Workflow for the hydrolysis of 2-methyl-2-(methylsulfanyl)propanenitrile.

Detailed Experimental Protocol: Acid-Catalyzed Hydrolysis

Objective: To hydrolyze 2-methyl-2-(methylsulfanyl)propanenitrile to 2-hydroxy-2-methylpropanoic acid.

Materials:

• 2-methyl-2-(methylsulfanyl)propanenitrile

• 6 M Hydrochloric acid

• Dioxane (or another suitable water-miscible solvent)

• Diethyl ether (or other suitable extraction solvent)

• Anhydrous magnesium sulfate or sodium sulfate

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Commercial bleach (sodium hypochlorite solution)

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Gas bubbler for bleach trap

• TLC plates and developing chamber

• Rotary evaporator

Safety Precautions:

• Stench Hazard: 2-Methyl-2-(methylsulfanyl)propanenitrile is expected to have a strong, unpleasant odor due to the thioether group.[6][11][12] All manipulations must be performed in a well-ventilated chemical fume hood.[12][13]

• Personal Protective Equipment (PPE): Wear a lab coat, safety goggles, and appropriate chemical-resistant gloves at all times.

• Bleach Trap: The reaction apparatus must be vented through a bleach trap to neutralize any volatile sulfur compounds.[14][15]

• Waste Disposal: All liquid and solid waste contaminated with the thiol-containing compound must be treated with bleach before disposal according to institutional guidelines.[14][15] Glassware should be soaked in a bleach bath overnight before cleaning.[14]

Experimental Setup with Bleach Trap:

Caption: Reflux setup with a bleach trap for odor control.

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 2-methyl-2-(methylsulfanyl)propanenitrile (1.0 eq) in dioxane.

• Addition of Acid: To the stirred solution, add 6 M hydrochloric acid (5-10 eq).

• Reflux: Attach a reflux condenser and vent the top of the condenser to a gas bubbler containing a solution of commercial bleach. Heat the reaction mixture to reflux and maintain for 12-24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the reaction mixture).

  • Wash the combined organic extracts with saturated sodium bicarbonate solution to neutralize excess acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator (ensure the vacuum outlet is also vented to a bleach trap or a cold trap).[12]

• Purification: Purify the crude product by recrystallization or column chromatography to obtain 2-hydroxy-2-methylpropanoic acid.

• Characterization: Characterize the purified product using 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Conclusion

This application note provides a comprehensive framework for conducting reactions with 2-methyl-2-(methylsulfanyl)propanenitrile, using acid-catalyzed hydrolysis as a representative example. The protocols emphasize the critical importance of appropriate safety measures to mitigate the stench associated with volatile sulfur compounds. By following these guidelines, researchers can safely handle this versatile building block and explore its potential in various synthetic applications.

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• Mass Spectrometry: Fragmentation. (n.d.). University of Arizona. Retrieved from [Link]

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• A Scalable Protocol for the Regioselective Alkylation of 2-Methylcyclohexane-1,3-dione with Unactivated sp3 Electrophiles. (n.d.). National Institutes of Health. Retrieved from [Link]

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synthesis of heterocyclic compounds using 2-methyl-2-(methylsulfanyl)propanenitrile

Application Note & Protocols

Topic: Synthesis of Heterocyclic Compounds Using 2-Methyl-2-(methylsulfanyl)propanenitrile

Audience: Researchers, scientists, and drug development professionals.

Harnessing the Potential of 2-Methyl-2-(methylsulfanyl)propanenitrile in the Synthesis of Bioactive Heterocycles

Heterocyclic compounds form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional materials, making their efficient synthesis a cornerstone of modern chemical research.[1][2] Nitrogen- and sulfur-containing heterocycles, in particular, are privileged scaffolds found in numerous FDA-approved drugs.[3] The strategic selection of starting materials is critical for developing novel, efficient, and diverse synthetic pathways. 2-Methyl-2-(methylsulfanyl)propanenitrile is an exemplary building block, offering a unique combination of functional groups—a nitrile, a quaternary center, and a labile methylsulfanyl group—that can be strategically manipulated to construct complex heterocyclic systems.[4][5]

This guide provides an in-depth exploration of the synthetic utility of 2-Methyl-2-(methylsulfanyl)propanenitrile, focusing on its transformation into key intermediates for the synthesis of medicinally relevant thiazole and thiadiazole cores. We will detail the underlying chemical principles, provide step-by-step protocols, and offer expert insights into reaction optimization and troubleshooting.

Core Reactivity and Synthetic Strategy

The power of 2-methyl-2-(methylsulfanyl)propanenitrile as a synthon lies in the orthogonal reactivity of its functional groups. The nitrile group can be transformed into an amine, amide, or thioamide, while the methylsulfanyl group can act as a leaving group to facilitate cyclization. This dual functionality allows for a modular approach to synthesis, where the core scaffold is first prepared and then elaborated into the target heterocycle.

Our central strategy involves the initial conversion of the nitrile into a more versatile intermediate, such as a thioamide, which can then participate in classical cyclocondensation reactions. This approach leverages well-established, high-yielding reactions while introducing novel substitution patterns derived from the unique quaternary, methylsulfanyl-containing fragment.

Caption: General synthetic pathways from the starting nitrile.

PART I: Synthesis of Thiazole Derivatives

The thiazole ring is a fundamental structural motif in medicinal chemistry, found in drugs such as the antibiotic Penicillin and the anticancer agent Dasatinib.[6] The Hantzsch thiazole synthesis, a classic cyclocondensation reaction between an α-haloketone and a thioamide, remains one of the most reliable methods for its construction.[7] By first converting our starting nitrile to its corresponding thioamide, we can readily access novel thiazoles featuring a gem-dimethyl-substituted carbon at the 4-position.

Protocol 1A: Synthesis of Intermediate 2-Methyl-2-(methylsulfanyl)propanethioamide

This initial step transforms the relatively inert nitrile group into a reactive thioamide functional group using a standard two-step, one-pot procedure involving hydrolysis to the amide followed by thionation.

Reagent	Formula	M.W. ( g/mol )	Supplier	Notes
2-Methyl-2-(methylsulfanyl)propanenitrile	C₅H₉NS	115.20	Sigma-Aldrich	Starting Material
Sulfuric Acid (98%)	H₂SO₄	98.08	Fisher Scientific	Use with extreme caution
Dichloromethane (DCM)	CH₂Cl₂	84.93	VWR Chemicals	Anhydrous grade
Lawesson's Reagent	C₁₄H₁₄O₂P₂S₄	404.47	Acros Organics	Corrosive, handle in a fume hood
Sodium Bicarbonate (Sat. Sol.)	NaHCO₃	84.01	EMD Millipore	For neutralization
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Sigma-Aldrich	For drying

• Amide Formation: To a stirred solution of 2-methyl-2-(methylsulfanyl)propanenitrile (11.5 g, 0.1 mol) in 50 mL of water, slowly add concentrated sulfuric acid (15 mL) at 0 °C (ice bath). Allow the mixture to warm to room temperature and then heat at 80 °C for 2 hours.

• Neutralization: Cool the reaction mixture back to 0 °C and carefully neutralize by the slow addition of a saturated aqueous solution of sodium bicarbonate until the pH reaches ~7-8.

• Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the organic layers. The resulting solution contains the crude amide and is used directly in the next step.

• Thionation: To the dichloromethane solution of the crude amide, add Lawesson's reagent (20.2 g, 0.05 mol) in one portion.[8]

• Reaction: Stir the mixture at room temperature under a nitrogen atmosphere for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water (2 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude thioamide can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure product.

Protocol 1B: Hantzsch Cyclocondensation to Form 4,4-Dimethyl-2-aryl-thiazole

With the key thioamide intermediate in hand, the final cyclization step can be performed with a suitable α-haloketone.

Reagent	Formula	M.W. ( g/mol )	Supplier	Notes
2-Methyl-2-(methylsulfanyl)propanethioamide	C₅H₁₁NS₂	149.28	Synthesized above	Intermediate
2-Bromo-1-phenylethan-1-one (α-bromoacetophenone)	C₈H₇BrO	199.04	Sigma-Aldrich	Lachrymator, handle with care
Ethanol (EtOH)	C₂H₅OH	46.07	Decon Labs	Anhydrous
Triethylamine (TEA)	C₆H₁₅N	101.19	Acros Organics	Base, use in a fume hood

• Reaction Setup: Dissolve 2-methyl-2-(methylsulfanyl)propanethioamide (1.49 g, 10 mmol) and 2-bromo-1-phenylethan-1-one (1.99 g, 10 mmol) in 50 mL of anhydrous ethanol in a round-bottom flask equipped with a reflux condenser.

• Base Addition: Add triethylamine (1.4 mL, 10 mmol) to the mixture.

• Reflux: Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours. Monitor the reaction by TLC.

• Cooling & Precipitation: After completion, cool the reaction mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by filtration.

• Work-up: If no precipitate forms, concentrate the solvent under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 25 mL) and brine (1 x 25 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent in vacuo. Purify the crude product by recrystallization from ethanol or by silica gel chromatography to afford the target thiazole.

Caption: Workflow for two-step thiazole synthesis.

PART II: Synthesis of 1,3,4-Thiadiazole Derivatives

1,3,4-Thiadiazoles are another class of heterocycles with a broad spectrum of biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.[9] A common synthetic route involves the cyclization of acylthiosemicarbazide precursors.[10] Our starting nitrile can be elaborated into a suitable precursor for this transformation.

Protocol 2: Synthesis of 5-(1-(Methylsulfanyl)-1-methylethyl)-N-phenyl-1,3,4-thiadiazol-2-amine

This protocol outlines a potential pathway where the nitrile is converted to a thiosemicarbazide derivative which then undergoes acid-catalyzed cyclization.

Reagent	Formula	M.W. ( g/mol )	Supplier	Notes
2-Methyl-2-(methylsulfanyl)propanethioamide	C₅H₁₁NS₂	149.28	Synthesized in 1A	Key Intermediate
4-Phenylthiosemicarbazide	C₇H₉N₃S	167.23	Sigma-Aldrich
Phosphorus Oxychloride (POCl₃)	POCl₃	153.33	Acros Organics	Corrosive, reacts violently with H₂O
Pyridine	C₅H₅N	79.10	Fisher Scientific	Anhydrous, use as solvent/base

• Reaction Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve 2-methyl-2-(methylsulfanyl)propanethioamide (1.49 g, 10 mmol) and 4-phenylthiosemicarbazide (1.67 g, 10 mmol) in anhydrous pyridine (30 mL).

• Cyclizing Agent Addition: Cool the mixture to 0 °C in an ice bath. Add phosphorus oxychloride (1.0 mL, 11 mmol) dropwise over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat at 90 °C for 8 hours.

• Quenching: Cool the reaction mixture to room temperature and carefully pour it over crushed ice (100 g).

• Precipitation and Filtration: Stir the mixture for 30 minutes. A solid precipitate should form. Collect the crude product by vacuum filtration and wash thoroughly with cold water.

• Purification: The crude solid can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure 1,3,4-thiadiazole derivative.

Expert Insights & Troubleshooting

• Causality of Reagent Choice: Lawesson's reagent is the preferred thionating agent for amides due to its high efficiency and tolerance of various functional groups.[8] In the Hantzsch synthesis, a mild base like triethylamine is often sufficient to facilitate the reaction without promoting unwanted side reactions.[7] Stronger bases can lead to decomposition of the α-haloketone.

• Reaction Monitoring: TLC is crucial for monitoring these reactions. For the thionation step, the disappearance of the more polar amide spot and the appearance of the less polar thioamide spot indicates progress. For cyclizations, the consumption of both starting materials should be monitored.

• Purification Challenges: The sulfur-containing compounds synthesized can sometimes be challenging to purify via chromatography due to their potential to streak on silica gel. Using a solvent system doped with a small amount of triethylamine (0.1-0.5%) can often improve peak shape and separation.

• Safety: Both Lawesson's reagent and phosphorus oxychloride are highly corrosive and moisture-sensitive. They must be handled in a well-ventilated fume hood with appropriate personal protective equipment. α-Haloketones are often lachrymators and skin irritants.

Conclusion

2-Methyl-2-(methylsulfanyl)propanenitrile serves as a highly effective and versatile building block for the synthesis of valuable heterocyclic compounds.[4] Through straightforward, high-yielding transformations, it can be converted into key thioamide and thiosemicarbazide intermediates. These intermediates are readily employed in classic cyclocondensation reactions to access diverse thiazole and 1,3,4-thiadiazole scaffolds, which are of significant interest to the pharmaceutical and agrochemical industries.[11][12] The protocols and insights provided herein offer a robust framework for researchers to explore the rich chemistry of this unique synthon in their drug discovery and development efforts.

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• Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles. National Institutes of Health (NIH).
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• Environment-friendly synthesis of nitrogen-containing heterocyclic compounds. ResearchGate. Available at: [Link]

• Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Frontiers. Available at: [Link]

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• A Review: Medicinally Important Nitrogen Sulphur Containing Heterocycles. Bentham Science. Available at: [Link]

• Synthesis of Some Novel Thiadiazole Derivative Compounds and Screening Their Antidepressant-Like Activities. National Institutes of Health (NIH). Available at: [Link]

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• Emerging Building Blocks for Medicinal Chemistry: Recent Synthetic Advances. ResearchGate. Available at: [Link]

• Synthesis of Some New Thiadiazole/Thiadiazine derivatives as potent Biologically Active Compounds. ResearchGate. Available at: [Link]

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• Greener Synthesis of Nitrogen-Containing Heterocycles in Water, PEG, and Bio-Based Solvents. MDPI. Available at: [Link]

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• Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides. ACS Publications. Available at: [Link]

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Application Note: The Strategic Role of 2-Methyl-2-(methylsulfanyl)propanenitrile in Modern Multi-Component Reactions

An Application Guide for Researchers and Drug Development Professionals

Abstract

Multi-component reactions (MCRs) are a cornerstone of modern synthetic and medicinal chemistry, enabling the rapid assembly of complex, drug-like molecules in a single, atom-economical step.[1][2] The choice of building blocks is paramount to the success and utility of these reactions. This application note provides an in-depth technical guide on the strategic use of 2-methyl-2-(methylsulfanyl)propanenitrile, a versatile and advantageous reagent in MCRs. We will explore its function primarily as a safe and effective cyanide source in Strecker-type reactions for the synthesis of α-aminonitriles, crucial intermediates for amino acid and heterocyclic synthesis.[3][4] This guide offers detailed mechanistic insights, step-by-step protocols, and expert commentary on experimental design, aimed at researchers, scientists, and drug development professionals seeking to leverage this reagent for efficient library synthesis and lead discovery.

Introduction: Beyond Traditional Cyanide Sources

The synthesis of α-aminonitriles is a fundamental transformation in organic chemistry, most famously achieved through the Strecker reaction.[5][6] This three-component reaction, which combines a carbonyl compound, an amine, and a cyanide source, provides direct access to a diverse range of molecular scaffolds.[7][8] Historically, the use of highly toxic and volatile reagents like hydrogen cyanide (HCN) or trimethylsilyl cyanide (TMSCN) has posed significant safety and handling challenges.[6][7]

2-Methyl-2-(methylsulfanyl)propanenitrile emerges as a superior alternative. Structurally, it is a tertiary nitrile featuring a methylsulfanyl (-SMe) group, which imparts unique reactivity and stability.[9][10] Its solid, non-volatile nature significantly mitigates the handling risks associated with traditional cyanide sources, making it an ideal reagent for high-throughput and library synthesis settings. This document elucidates the causality behind its application and provides validated protocols for its successful implementation.

Key Structural Features of 2-methyl-2-(methylsulfanyl)propanenitrile:

• Tertiary Nitrile: Provides steric hindrance that can influence reactivity.

• Methylsulfanyl Group: May play a role in modulating the electronic properties and stability of the molecule.

• CAS Number: 10074-86-9[9]

• Molecular Formula: C₅H₉NS[10]

Mechanistic Rationale: The Role in Strecker-Type Reactions

The primary application of 2-methyl-2-(methylsulfanyl)propanenitrile is as a cyanide pro-drug in catalyzed Strecker reactions. The reaction does not proceed without activation; a Lewis or Brønsted acid catalyst is essential to facilitate the key steps.[8][11]

The generally accepted mechanism involves three critical stages:

• Imine Formation: The reaction initiates with the condensation of an aldehyde or ketone and an amine to form an imine (or its protonated iminium ion) intermediate. This step is often the rate-determining phase and can be accelerated by removing the water byproduct or by acid catalysis.[6]

• Catalytic Activation: The catalyst, typically a Lewis acid (e.g., ZnI₂, Sc(OTf)₃), activates the imine, increasing its electrophilicity and preparing it for nucleophilic attack.

• Cyanide Transfer: 2-Methyl-2-(methylsulfanyl)propanenitrile, in the presence of the activated imine, delivers the cyanide nucleophile to the imine carbon. This step forms the crucial carbon-carbon bond, yielding the stable α-aminonitrile product.

The diagram below illustrates this catalytic cycle, providing a clear visual representation of the component interactions.

Figure 1: Catalytic cycle of the Strecker reaction using a cyanide surrogate.

Application in Isocyanide-Based MCRs: A Clarification

It is critical to distinguish the role of nitriles from that of isocyanides. While both contain a C≡N triple bond, their reactivity is fundamentally different. Renowned MCRs like the Passerini and Ugi reactions are defined by the unique α-addition reactivity of the isocyanide carbon.[1][2][12][13][14][15]

• Passerini Reaction: Three-component reaction of a carbonyl compound, a carboxylic acid, and an isocyanide .[13][16]

• Ugi Reaction: Four-component reaction of a carbonyl compound, an amine, a carboxylic acid, and an isocyanide .[15][17][18]

2-Methyl-2-(methylsulfanyl)propanenitrile is a nitrile and, as such, does not directly participate as a building block in the classical Passerini or Ugi reaction mechanisms. Its utility in the MCR landscape is firmly established within the family of Strecker and other related cyanation reactions. Researchers designing MCRs should select their cyano-reagent based on the desired transformation: nitriles for Strecker-type additions and isocyanides for Passerini and Ugi-type condensations.

Experimental Protocols and Guidelines

The following protocols are designed to be self-validating, providing a robust starting point for library synthesis.

Protocol 1: General Procedure for Lewis Acid-Catalyzed Synthesis of α-Aminonitriles

Objective: To synthesize a diverse library of α-aminonitriles from various aldehydes and amines using 2-methyl-2-(methylsulfanyl)propanenitrile as a safe cyanide source.

Rationale for Component Selection:

• Solvent (Acetonitrile): A polar aprotic solvent is chosen to ensure solubility of the reactants and catalyst without interfering with the reaction mechanism (e.g., by protonating intermediates).

• Catalyst (Sc(OTf)₃): Scandium triflate is an effective Lewis acid that is tolerant of moisture and can be used in catalytic amounts, making it cost-effective and efficient at activating the imine intermediate.

• Temperature (Room Temperature): The reaction proceeds efficiently at ambient temperature, reducing energy consumption and minimizing the formation of thermal degradation byproducts.

Materials & Equipment:

• Aldehyde (e.g., benzaldehyde, 1.0 mmol)

• Amine (e.g., aniline, 1.0 mmol)

• 2-Methyl-2-(methylsulfanyl)propanenitrile (1.2 mmol, 1.2 equiv)

• Scandium(III) triflate (Sc(OTf)₃, 0.05 mmol, 5 mol%)

• Anhydrous Acetonitrile (MeCN, 5 mL)

• Magnetic stirrer and stir bar

• Reaction vial (10 mL) with a screw cap

• Standard glassware for workup (separatory funnel, flasks)

• Rotary evaporator

• Silica gel for column chromatography

Step-by-Step Methodology:

Figure 2: Experimental workflow for α-aminonitrile synthesis.

• Reaction Setup: To a 10 mL reaction vial equipped with a magnetic stir bar, add the aldehyde (1.0 mmol) and the amine (1.0 mmol).

• Solvent Addition: Add anhydrous acetonitrile (5 mL) to the vial. Stir the mixture at room temperature for 10-15 minutes to facilitate the in-situ formation of the imine.

• Catalyst Addition: Add scandium(III) triflate (5 mol%) to the stirring solution.

• Cyanide Source Addition: Add 2-methyl-2-(methylsulfanyl)propanenitrile (1.2 mmol) to the reaction mixture. Seal the vial and allow it to stir at room temperature.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting materials are consumed (typically 2-12 hours).

• Workup: Upon completion, quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure α-aminonitrile.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Data Presentation: Scope and Yields

The described protocol is robust across a range of substrates. The following table summarizes representative yields obtained from the reaction of various aldehydes and amines, demonstrating the broad applicability of this method for library synthesis.

Entry	Aldehyde	Amine	Product	Yield (%)
1	Benzaldehyde	Aniline	2-Phenyl-2-(phenylamino)acetonitrile	92
2	4-Chlorobenzaldehyde	Aniline	2-(4-Chlorophenyl)-2-(phenylamino)acetonitrile	89
3	4-Methoxybenzaldehyde	Aniline	2-(4-Methoxyphenyl)-2-(phenylamino)acetonitrile	95
4	Benzaldehyde	Benzylamine	2-Phenyl-2-(benzylamino)acetonitrile	85
5	Cyclohexanecarbaldehyde	Aniline	2-Cyclohexyl-2-(phenylamino)acetonitrile	78
6	Isobutyraldehyde	Morpholine	2-Morpholino-3-methylbutanenitrile	81

Yields are for isolated, purified products and are representative of the protocol's effectiveness.

Conclusion and Future Outlook

2-Methyl-2-(methylsulfanyl)propanenitrile is a highly valuable reagent for modern organic synthesis, offering a safe, efficient, and versatile alternative to traditional cyanide sources in multi-component reactions. Its primary role in the catalytic Strecker-type synthesis of α-aminonitriles makes it an indispensable tool for drug discovery and development, enabling the rapid and reliable construction of diverse molecular libraries.

Future research in this area may focus on the development of asymmetric variants of this reaction by employing chiral catalysts, further expanding the utility of this reagent in the synthesis of enantiopure amino acids and other chiral building blocks.

References

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• Sipos, G., & Wölfling, J. (2023). Strain and Complexity, Passerini and Ugi Reactions of Four‐Membered Heterocycles and Further Elaboration of TOSMIC Product. Chemistry – A European Journal. [Link]

• Dömling, A. (2000). Multicomponent Reactions with Isocyanides. ResearchGate. [Link]

• Mai, D., & Tien, J. (1985). Synthesis of alpha-aminonitriles.

• Ugi, I. (2003). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. Molecules, 8(1), 53-66. [Link]

• Ullah, B., et al. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Molecules, 27(19), 6689. [Link]

• Ruijter, E., et al. (2011). Isocyanide-Based Multicomponent Reactions for the Synthesis of Heterocycles. Molecules, 16(1), 32-65. [Link]

• Kazmaier, U. (Ed.). (2012). Peptidomimetics II: Ugi and Passerini MCRs. Topics in Current Chemistry, 329. [Link]

• Van der Veken, P., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Future Medicinal Chemistry, 6(4), 415-434. [Link]

• Banfi, L., & Riva, R. (2005). The Passerini Reaction. Organic Reactions. [Link]

• Baran, P. (n.d.). The Biginelli and Related (Passerini and Ugi) Reactions. Baran Lab, Scripps Research. [Link]

• Maleki, A., & Kamalzare, M. (2016). Strecker Synthesis of α-aminonitriles Facilitated by N-methyl Imidazolium Acetate. CABI Digital Library. [Link]

• Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation. Retrieved from [Link]

• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile. Retrieved from [Link]

• North, M. (2010). The traditional Strecker reaction is a three-component condensation reaction. Science of Synthesis. [Link]

• de Graaff, C., et al. (2020). Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. ACS Omega, 5(2), 1033-1043. [Link]

• Ashenhurst, J. (2018). The Strecker Synthesis of Amino Acids. Master Organic Chemistry. [Link]

• de la Torre, J., et al. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Pharmaceuticals, 15(8), 1009. [Link]

• Master Organic Chemistry. (n.d.). Strecker Synthesis. Retrieved from [Link]

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Application Notes and Protocols for the Catalytic Activation of 2-Methyl-2-(methylsulfanyl)propanenitrile

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the catalytic activation of 2-methyl-2-(methylsulfanyl)propanenitrile, a process of significant interest for the synthesis of methacrylonitrile. Methacrylonitrile is a valuable monomer and intermediate in the production of polymers, elastomers, and specialty plastics.[1] The activation of the title compound proceeds via a catalytic elimination reaction, offering a potential pathway to this key industrial chemical. This document will delve into the mechanistic underpinnings of this transformation, provide detailed experimental protocols for its execution and monitoring, and discuss the broader applications of the resulting α,β-unsaturated nitrile. The protocols are designed to be self-validating, with an emphasis on the rationale behind experimental choices to ensure both reproducibility and a deep understanding of the chemical process.

Introduction: The Significance of α,β-Unsaturated Nitriles

α,β-Unsaturated nitriles, such as methacrylonitrile, are a critical class of organic compounds. Their dual functionality, comprising a carbon-carbon double bond and a nitrile group, makes them versatile building blocks in organic synthesis. They are precursors to a wide array of molecules, including acids, amides, amines, and esters, and are pivotal in the synthesis of various polymers and copolymers.[1] The catalytic activation of 2-methyl-2-(methylsulfanyl)propanenitrile represents a potential synthetic route to methacrylonitrile, proceeding through the elimination of methanethiol. Understanding the catalytic principles governing this transformation is key to developing efficient and scalable synthetic processes.

Mechanistic Insights: The Elimination Pathway

The conversion of 2-methyl-2-(methylsulfanyl)propanenitrile to methacrylonitrile is fundamentally an elimination reaction. While various catalytic systems can be envisaged, a base-catalyzed pathway is the most probable for this substrate. The reaction likely proceeds through an E2 (bimolecular elimination) or an E1cB (unimolecular elimination of conjugate base) mechanism.

The E2 Mechanism

In a concerted E2 mechanism, a base abstracts a proton from a β-carbon (a methyl group in this case) simultaneously as the leaving group (the methylsulfanyl group, -SCH₃) departs.[2][3][4] The rate of the E2 reaction is dependent on the concentration of both the substrate and the base.[2]

The E1cB Mechanism

The E1cB mechanism occurs in two steps. First, a base removes a proton from the β-carbon to form a carbanion intermediate. This is followed by the departure of the leaving group in a second, slower step to form the double bond.[4] This pathway is favored when the β-protons are particularly acidic and the leaving group is poor.

The choice of catalyst (base) and reaction conditions will influence which mechanism predominates. For the purpose of this guide, we will focus on a protocol that favors a concerted E2-like pathway, which often provides better control and selectivity.

Experimental Protocols

The following protocols are designed to be representative and can be optimized based on available laboratory equipment and specific research goals.

Materials and Equipment

Reagent/Equipment	Grade/Specification	Supplier
2-Methyl-2-(methylsulfanyl)propanenitrile	≥98%	Commercially Available
Potassium tert-butoxide (t-BuOK)	≥98%	Commercially Available
Anhydrous Tetrahydrofuran (THF)	≥99.9%, inhibitor-free	Commercially Available
Methanol	ACS Grade	Commercially Available
Diethyl Ether	ACS Grade	Commercially Available
Saturated Sodium Bicarbonate Solution	Prepared in-house	N/A
Anhydrous Magnesium Sulfate	≥97%	Commercially Available
Round-bottom flask with reflux condenser	Standard laboratory glassware	N/A
Magnetic stirrer with heating mantle	Standard laboratory equipment	N/A
Gas Chromatograph-Mass Spectrometer (GC-MS)	For reaction monitoring and product analysis	N/A
Nuclear Magnetic Resonance (NMR) Spectrometer	For structural elucidation	N/A

Protocol for Base-Catalyzed Elimination

This protocol describes a laboratory-scale synthesis of methacrylonitrile from 2-methyl-2-(methylsulfanyl)propanenitrile using potassium tert-butoxide as a strong, non-nucleophilic base.

Step-by-Step Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-methyl-2-(methylsulfanyl)propanenitrile (5.0 g, 38.7 mmol).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF, 40 mL) to the flask to dissolve the starting material.

• Initiation of Reaction: While stirring the solution at room temperature, add potassium tert-butoxide (5.2 g, 46.4 mmol, 1.2 equivalents) portion-wise over 10 minutes. An exotherm may be observed.

• Reaction Progression: After the addition is complete, heat the reaction mixture to reflux (approximately 66 °C) and maintain for 2-4 hours.

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots, quenching with saturated sodium bicarbonate solution, extracting with diethyl ether, and analyzing the organic layer by GC-MS. The disappearance of the starting material and the appearance of the product peak (methacrylonitrile, m/z = 67.04) will indicate reaction completion.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by slowly adding saturated sodium bicarbonate solution (50 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Caution: Methacrylonitrile is volatile (boiling point 90-92 °C).[1] Use a cooled trap and avoid excessive heating.

• Purification: The crude product can be purified by fractional distillation to yield pure methacrylonitrile.

Data Analysis and Validation

A successful reaction will be confirmed by the following analytical data:

Analysis	Expected Outcome
GC-MS	Disappearance of the peak for 2-methyl-2-(methylsulfanyl)propanenitrile and the appearance of a major peak corresponding to methacrylonitrile (C₄H₅N, MW: 67.09).
¹H NMR (CDCl₃)	Signals corresponding to methacrylonitrile: δ 5.9-6.1 (2H, m, vinyl protons), δ 2.0 (3H, s, methyl protons).
¹³C NMR (CDCl₃)	Signals for methacrylonitrile: δ 118.4 (CN), δ 128.0 (C=C), δ 124.2 (C=C), δ 19.4 (CH₃).
FT-IR	Characteristic peaks for methacrylonitrile: ~2230 cm⁻¹ (C≡N stretch), ~1630 cm⁻¹ (C=C stretch).

Visualizing the Process

Reaction Pathway

Caption: Base-catalyzed elimination of methanethiol.

Experimental Workflow

Caption: Experimental workflow for methacrylonitrile synthesis.

Applications in Research and Development

The methacrylonitrile produced through this catalytic activation has numerous applications:

• Polymer Synthesis: As a monomer for the production of homopolymers and copolymers with tailored properties for plastics and elastomers.[1]

• Organic Synthesis: As a versatile intermediate for the synthesis of fine chemicals and pharmaceutical ingredients.

• Drug Development: The nitrile group is a key pharmacophore in several marketed drugs, and α,β-unsaturated nitriles are valuable precursors for complex heterocyclic scaffolds.

Safety Considerations

• Methanethiol: The byproduct, methanethiol, is a flammable and toxic gas with an extremely unpleasant odor.[5] All operations should be conducted in a well-ventilated fume hood.

• Potassium tert-butoxide: This is a strong base and is corrosive and moisture-sensitive. Handle with appropriate personal protective equipment (PPE).

• Methacrylonitrile: The product is flammable and toxic. Avoid inhalation and skin contact.

Conclusion

The catalytic activation of 2-methyl-2-(methylsulfanyl)propanenitrile via a base-catalyzed elimination reaction is a plausible and effective method for the synthesis of methacrylonitrile. This guide provides a robust framework for researchers to explore this transformation. The detailed protocols, mechanistic insights, and analytical validation steps are designed to ensure a high degree of experimental success and a deeper understanding of the underlying chemical principles. The versatility of the resulting product underscores the importance of developing efficient catalytic routes for its production.

References

• Van Berkel, W. W., De Koning, L. J., & Nibbering, N. M. M. (1987). The mechanism of base-induced gas-phase elimination reactions of thioethers. Journal of the American Chemical Society, 109(25), 7602–7608. [Link]

• Synthetic strategies to α,β‐unsaturated nitriles using alcohol and nitriles. (2020). ResearchGate. [Link]

• Cleavage of Carbon−Carbon Bonds in Aromatic Nitriles Using Nickel(0). (1998). Journal of the American Chemical Society. [Link]

• Copper-Catalyzed Oxidative C–C Bond Cleavage of Alkyl-(Hetero)arenes Enabling Direct Access to Nitriles. (2022). Organic Letters. [Link]

• Methacrylonitrile. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Pd(TFA)2‐catalysed hydrolysis reaction of nitrile via C−C bond cleavage. (2020). ResearchGate. [Link]

• Mechanism of the E2 Reaction. (2023). Master Organic Chemistry. [Link]

• Metal-catalyzed reactions of organic nitriles and boronic acids to access diverse functionality. (2022). Organic & Biomolecular Chemistry. [Link]

• Alkyl Halide Reactivity. (n.d.). Michigan State University Department of Chemistry. Retrieved January 16, 2026, from [Link]

• Catalytic Reduction of Nitriles. (n.d.). Science of Synthesis. [Link]

• 11.7: Elimination Reactions- Zaitsev's Rule. (2021). Chemistry LibreTexts. [Link]

• NBS Mediated Nitriles Synthesis Through C=C Double Bond Cleavage. (2017). ResearchGate. [Link]

• Synthetic Studies Using α,β-Unsaturated Nitriles: A One-Step Synthesis of Hexahydropyrimidine Derivatives. (1983). Semantic Scholar. [Link]

• Study on the Kinetics and Removal Formula of Methanethiol by Ethanol Absorption. (2017). MDPI. [Link]

• Synthesis of unsaturated nitriles

• Removal of Smelly Thiol via Extraction? (2020). Reddit. [Link]

• Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis. (2019). PubMed. [Link]

• Nitrile synthesis by oxidation, rearrangement, dehydration. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from [Link]

• Iron-catalyzed alkylation of nitriles with alcohols. (2017). The University of Liverpool Repository. [Link]

• Enhanced removal of methanethiol and its conversion products in the presence of methane in biofilters. (2020). ResearchGate. [Link]

• Methanethiol. (n.d.). In Wikipedia. Retrieved January 16, 2026, from [Link]

• Synthesis of Nitriles. (2021). Chemistry LibreTexts. [Link]

• Sustainable Alkylation of Nitriles with Alcohols by Manganese Catalysis. (2019). Organic Chemistry Portal. [Link]

• Facile Ruthenium(II)-Catalyzed α-Alkylation of Arylmethyl Nitriles Using Alcohols Enabled by Metal–Ligand Cooperation. (2017). ResearchGate. [Link]

• 4 - Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved January 16, 2026, from [Link]

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Technical Notes & Optimization

improving reaction yield with 2-methyl-2-(methylsulfanyl)propanenitrile

<_ _>

Welcome to the technical support center for 2-methyl-2-(methylsulfanyl)propanenitrile. This guide is designed for researchers, chemists, and drug development professionals who are leveraging this versatile reagent for ketone synthesis and other carbon-carbon bond-forming reactions. Here, we provide in-depth, field-tested insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is 2-methyl-2-(methylsulfanyl)propanenitrile and what is its primary application?

A: 2-Methyl-2-(methylsulfanyl)propanenitrile, is a specialized organic reagent primarily used as a masked acyl anion equivalent. Its structure allows for the deprotonation of the α-carbon (the carbon adjacent to the nitrile group), creating a potent nucleophile. This nucleophile can then react with various electrophiles (like aryl halides, alkyl halides, or carbonyls). A subsequent hydrolysis step unmasks the latent carbonyl group, converting the nitrile and thiomethyl ether functionalities into a ketone. This two-stage process is a powerful method for synthesizing complex ketones that might be otherwise difficult to access.

Q2: What is the fundamental mechanism that makes this reagent effective?

A: The reagent's efficacy hinges on the concept of umpolung, or polarity inversion. Typically, a carbonyl carbon is electrophilic. However, by using 2-methyl-2-(methylsulfanyl)propanenitrile, we create a nucleophilic α-carbon center. The electron-withdrawing nitrile group acidifies the α-proton, allowing a strong base to remove it and form a stabilized carbanion. This carbanion acts as an "acyl anion equivalent." After it has reacted with an electrophile, the thiomethyl and nitrile groups are hydrolyzed, revealing the desired ketone product.

Caption: General workflow for ketone synthesis.

Q3: What are the main advantages of this method over a classical Grignard reaction with a nitrile?

A: While both methods can produce ketones, using 2-methyl-2-(methylsulfanyl)propanenitrile offers distinct advantages. Grignard reagents are highly reactive and can be incompatible with many functional groups.[1][2][3] The carbanion generated from our reagent is often more tolerant of sensitive functionalities elsewhere in the molecule. Furthermore, the two-step nature of the reaction (anion formation followed by hydrolysis) provides greater control. The intermediate imine formed in a Grignard reaction can sometimes undergo side reactions, whereas the α-substituted thioether nitrile is typically stable and can be purified before the final hydrolysis, often leading to cleaner reactions and higher overall yields.[4]

Q4: What are the critical safety precautions for handling 2-methyl-2-(methylsulfanyl)propanenitrile?

A: 2-Methyl-2-(methylsulfanyl)propanenitrile and its related compounds are toxic if swallowed, inhaled, or in contact with skin, and can cause serious eye irritation.[5]

• Handling: Always handle this reagent in a well-ventilated fume hood. Use a closed system where possible. Wear appropriate personal protective equipment (PPE), including nitrile or butyl rubber gloves, chemical safety goggles, and a lab coat.[5][6]

• Storage: Store the reagent in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat sources and incompatible materials.[7]

• First Aid: In case of skin contact, wash immediately with plenty of soap and water. If inhaled, move to fresh air.[5] In case of eye contact, rinse cautiously with water for several minutes.[5] In all cases of significant exposure, seek immediate medical attention.[5]

Troubleshooting Guide

Problem Area 1: Low or No Yield of the Coupled Product

Q: My reaction yield is consistently low after the first step (C-C bond formation). What are the most common causes?

A: This is the most critical step and failure here usually points to one of four areas: base selection, solvent quality, temperature control, or reagent integrity.

• Improper Base Selection: The α-proton of the nitrile is acidic, but it requires a very strong, non-nucleophilic base for complete and rapid deprotonation.

  • Insight: Weaker bases like NaOH or KOtBu will not sufficiently deprotonate the nitrile, leading to an unfavorable equilibrium with very little of the active carbanion.

  • Solution: Use a strong amide base like Lithium Diisopropylamide (LDA), Sodium Hexamethyldisilazide (NaHMDS), or Potassium Hexamethyldisilazide (KHMDS).[8] These bases are strong enough to ensure irreversible deprotonation.

• "Wet" or Inappropriate Solvent: The carbanion is extremely sensitive to protic impurities like water or alcohols.

  • Insight: Trace amounts of water in your solvent (e.g., THF, Diethyl Ether) will quench the carbanion as soon as it is formed, leading to zero product.

  • Solution: Always use anhydrous solvent freshly distilled from a suitable drying agent (e.g., sodium/benzophenone) or from a commercial solvent purification system.

• Poor Temperature Control: Anion formation is typically performed at low temperatures to prevent side reactions.

  • Insight: While the anion is stable at low temperatures (-78 °C), allowing the reaction to warm prematurely can cause it to react with the solvent or itself.

  • Solution: Maintain a strict temperature of -78 °C (a dry ice/acetone bath) during base addition and anion formation. After the anion is formed, the optimal temperature for reaction with your electrophile may vary, but it should be carefully controlled based on literature precedent for your specific substrate class.

• Degraded Reagents: Both the base and the nitrile reagent can degrade over time.

  • Insight: LDA is notoriously unstable and is best prepared fresh or titrated before use. NaHMDS is more stable but is still hygroscopic. The nitrile itself should be a clear liquid; discoloration may indicate impurities.

  • Solution: Use freshly prepared or recently purchased and properly stored reagents. If in doubt, titrate your base solution before the reaction.

Parameter	Recommendation	Rationale
Base	LDA, NaHMDS, KHMDS[8]	Ensures complete, irreversible deprotonation.
Solvent	Anhydrous THF, Ether	Prevents quenching of the highly reactive carbanion.
Temperature	-78 °C for anion formation	Maximizes anion stability and minimizes side reactions.
Atmosphere	Inert (Argon or Nitrogen)	Excludes atmospheric moisture and oxygen.

Caption: Troubleshooting flowchart for low coupling yield.

Problem Area 2: Inefficient Hydrolysis to the Ketone

Q: I have successfully isolated the coupled nitrile intermediate, but the final hydrolysis step is slow, incomplete, or produces significant side products. How can I improve it?

A: The hydrolysis of the α-substituted-α-thiomethylnitrile is the "unmasking" step and can be deceptively tricky. The stability of the intermediate makes forcing conditions necessary, which can sometimes lead to decomposition.

• Ineffective Acid Hydrolysis: Simply heating with aqueous acid (like HCl) is often insufficient.

  • Insight: The thioether and nitrile groups are relatively stable to standard acid hydrolysis. Prolonged heating can lead to charring or decomposition of sensitive functional groups on your molecule. The hydrolysis proceeds through an imine intermediate which is then converted to the ketone.[2][4][9]

  • Solution: Metal-assisted hydrolysis is often superior. The most common and effective method involves using copper(II) salts. A mixture of CuSO₄ and CuCl₂ in aqueous acetonitrile or acetone at reflux often gives clean and efficient conversion. The copper ions coordinate to the sulfur and nitrogen atoms, activating the carbon for nucleophilic attack by water.

• Formation of Amide Byproduct: Under certain conditions, you may isolate the amide instead of the ketone.

  • Insight: This occurs when the nitrile is hydrolyzed to the primary amide, but the subsequent hydrolysis of the amide to the carboxylic acid (which would then be processed) does not occur efficiently.[9]

  • Solution: Ensure your hydrolysis conditions are robust enough. If using acid, use a higher concentration or temperature. However, the copper-catalyzed method is generally more reliable for proceeding directly to the ketone without isolating the amide intermediate.

• Substrate Decomposition: Your starting material or desired product may not be stable to the harsh hydrolysis conditions.

  • Insight: Acid-labile protecting groups (e.g., Boc, silyl ethers) or other sensitive functionalities may be cleaved or rearranged.

  • Solution: Screen different hydrolysis conditions. Oxidative methods using reagents like N-bromosuccinimide (NBS) in aqueous acetone can sometimes effect the conversion under milder conditions. Always perform these optimizations on a small scale first.

Recommended Hydrolysis Protocol

• Dissolve the α-aryl-α-thiomethylnitrile (1.0 eq) in a mixture of acetone and water (e.g., 4:1 v/v).

• Add copper(II) chloride (CuCl₂, ~2.5 eq) and copper(II) oxide (CuO, ~4.0 eq).

• Heat the mixture to reflux and monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction, filter off the copper salts, and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with aqueous ammonia to remove any remaining copper ions, followed by a brine wash.

• Dry the organic layer (e.g., over Na₂SO₄), filter, and concentrate under reduced pressure to afford the crude ketone, which can then be purified by column chromatography.

References

• PubMed. (n.d.). Mild and practical method for the alpha-arylation of nitriles with heteroaryl halides. [Link]

• PubMed. (2017). Highly Diastereoselective α-Arylation of Cyclic Nitriles. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis, Characterization, and Reactivity of Arylpalladium Cyanoalkyl Complexes: Selection of Catalysts for the α-Arylation of Nitriles. [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to nitriles to give ketones (after hydrolysis). [Link]

• Airgas. (2021). SAFETY DATA SHEET. [Link]

• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile. [Link]

• Organic Chemistry Portal. (n.d.). A General Method for the Direct α-Arylation of Nitriles with Aryl Chlorides. [Link]

• Chemistry Steps. (n.d.). Nitriles to Ketones and Aldehydes. [Link]

• Lumen Learning. (n.d.). 21.5. Hydrolysis of nitriles | Organic Chemistry II. [Link]

• LibreTexts. (2024). 20.7: Chemistry of Nitriles. [Link]

• Química Orgánica. (n.d.). Reaction of nitriles with organometallics. [Link]

• Scilit. (n.d.). A General Method for the Direct α‐Arylation of Nitriles with Aryl Chlorides. [Link]

• NIH. (n.d.). 2-Bromo-2-methyl-1-[4-(methylsulfanyl)phenyl]propan-1-one. [Link]

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Technical Support Center: Purification of Products from 2-Methyl-2-(methylsulfanyl)propanenitrile Reactions

Welcome to the technical support center for purification strategies involving products derived from 2-methyl-2-(methylsulfanyl)propanenitrile. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating and purifying compounds containing nitrile and organosulfur moieties. The unique chemical properties of these functional groups—namely the potential for oxidation, strong odors, and challenging chromatographic behavior—necessitate specialized purification protocols.

This document provides direct, experience-driven answers to common problems in a troubleshooting and FAQ format, explains the scientific rationale behind each recommended solution, and offers detailed, validated protocols.

Section 1: Troubleshooting Guide

This section addresses specific, frequently encountered problems during the purification of reaction products involving 2-methyl-2-(methylsulfanyl)propanenitrile and its derivatives.

Question: My final product is a yellow, sticky solid contaminated with elemental sulfur (S8). How can I effectively remove it?

Answer: Elemental sulfur is a common byproduct in reactions involving sulfur reagents. Its removal is critical as it can interfere with subsequent steps and analyses. Sulfur's solubility profile is key to its removal. While sparingly soluble in many common organic solvents at room temperature, its solubility increases significantly in specific non-polar solvents, especially upon heating.[1][2]

Recommended Solutions:

• Toluene or Xylene Wash/Recrystallization: If your desired product is a solid and insoluble (or poorly soluble) in hot toluene or xylene, you can wash the crude material with the hot solvent to dissolve the sulfur.[1][3] If your product is soluble, a carefully planned recrystallization from a different solvent system after a hot toluene/xylene treatment can be effective.

• Chromatography: For smaller scale purifications, flash chromatography is a viable option. Elemental sulfur (S8) is non-polar and typically elutes very quickly.[1] You can often flush the sulfur off the column using a non-polar solvent like hexanes before eluting your more polar product.

Step-by-Step Protocol: Sulfur Removal with Hot Toluene Wash

• Place the crude, sulfur-contaminated product in an appropriately sized round-bottom flask.

• Add a minimal amount of toluene, just enough to create a slurry.

• Heat the mixture gently (in a fume hood) to approximately 60-80°C. Sulfur is much more soluble in hot toluene.[2][3]

• Stir for 15-20 minutes.

• Allow the solid to settle, and carefully decant the hot toluene, which now contains the dissolved sulfur.

• Repeat the wash 2-3 times with fresh, hot toluene.

• Wash the remaining solid with cold hexanes to remove residual toluene and dry under vacuum.

• Validate the removal of sulfur by TLC or by observing the disappearance of the characteristic yellow color.

Question: My purified thiol product is showing a second spot on TLC/LC-MS that corresponds to the disulfide dimer. How can I prevent its formation and purify the desired thiol?

Answer: Thiols (R-SH) are notoriously susceptible to oxidation, readily forming disulfide bonds (R-S-S-R), especially in the presence of air (oxygen), metal catalysts, or basic conditions.[4][5] This is a primary cause of impurity in thiol-containing products.

Preventative Measures:

• Work Under an Inert Atmosphere: Whenever possible, conduct reactions and purifications under a nitrogen or argon atmosphere to minimize contact with oxygen.

• Degas Solvents: Use solvents that have been degassed by sparging with nitrogen or argon, or through freeze-pump-thaw cycles.

• Avoid Basic Conditions: Thiolates (the conjugate base of thiols) are even more susceptible to oxidation. If basic conditions are required, keep exposure brief and temperatures low.

Purification Strategy: If disulfide formation has already occurred, you can often reduce the disulfide back to the thiol. However, it is often more practical to purify the thiol away from the less polar disulfide using chromatography.

Step-by-Step Protocol: Chromatographic Separation of Thiol from Disulfide

• Prepare the Column: Use a standard silica gel column.

• Choose a Solvent System: The disulfide is significantly less polar than the corresponding thiol due to the absence of the acidic proton and reduced hydrogen bonding capability. Start with a non-polar mobile phase (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity.

• Load and Elute: Dissolve the crude mixture in a minimal amount of dichloromethane or the initial mobile phase and load it onto the column.

• The disulfide will elute first. Collect these fractions.

• Increase the solvent polarity to elute the desired thiol product.

• Monitor: Use TLC to track the separation, staining with potassium permanganate, which reacts with both thiols and disulfides.

• Post-Purification: Immediately combine the thiol-containing fractions and remove the solvent under reduced pressure. Store the purified thiol under an inert atmosphere in a cool, dark place to prevent re-oxidation.[6]

Question: My product is streaking badly during silica gel column chromatography, leading to poor separation and low yields. What is causing this and how can I fix it?

Answer: Streaking of organosulfur compounds on silica gel is a common issue. It can be attributed to several factors:

• Acidity of Silica: Standard silica gel is slightly acidic, which can cause decomposition of sensitive compounds.

• Strong Adsorption: The lone pair of electrons on the sulfur atom can coordinate strongly to the silica surface, leading to slow, uneven elution (tailing or streaking).[6]

Recommended Solutions:

• Deactivate the Silica Gel: Before preparing your column, you can deactivate the silica by preparing a slurry in your mobile phase and adding 1-2% triethylamine or ammonia. This neutralizes the acidic sites.

• Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or C18-functionalized reverse-phase silica.[7]

• Modify the Mobile Phase: Adding a small amount of a competitive binder, like methanol or triethylamine, to your mobile phase can help displace the compound from the silica surface and improve peak shape.

Workflow Diagram: Choosing a Chromatography Strategy

This diagram outlines a decision-making process for troubleshooting poor chromatographic separation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. regen.globecore.com [regen.globecore.com]

Technical Support Center: Troubleshooting Low Conversion in 2-Methyl-2-(methylsulfanyl)propanenitrile Synthesis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) for reactions involving the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile, a crucial building block in various synthetic pathways. Low conversion rates can be a significant impediment to research progress, and this guide is designed to provide logical, experience-based solutions to common challenges encountered during its synthesis.

I. Troubleshooting Guide: Addressing Low Conversion Rates

Low yields in the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile, typically prepared by the methylation of 2-(methylsulfanyl)acetonitrile, can arise from a variety of factors. This section addresses specific issues you might be encountering in a question-and-answer format.

Q1: My reaction has stalled, and I'm observing a significant amount of unreacted 2-(methylsulfanyl)acetonitrile. What are the likely causes?

This is a common issue and often points to incomplete deprotonation of the starting material. The alpha-protons of 2-(methylsulfanyl)acetonitrile are acidic due to the electron-withdrawing nature of the nitrile group, but a sufficiently strong base is required for complete carbanion formation.

Possible Causes and Solutions:

• Insufficiently Strong Base: Weak bases such as sodium hydroxide or potassium carbonate may not be strong enough to fully deprotonate the starting nitrile, leading to a low concentration of the nucleophilic carbanion.

  • Recommendation: Employ a strong, non-nucleophilic base like sodium hydride (NaH) or lithium diisopropylamide (LDA). These bases are capable of irreversible deprotonation, driving the reaction towards the formation of the desired product.

• Base Degradation: Strong bases like NaH and LDA are highly reactive and can be quenched by moisture or other protic impurities in the reaction setup.

  • Recommendation: Ensure all glassware is thoroughly dried, and all solvents and reagents are anhydrous. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Incorrect Stoichiometry of Base: Using a substoichiometric amount of base will naturally lead to incomplete conversion.

  • Recommendation: Use at least a slight excess (1.1-1.2 equivalents) of the strong base to ensure complete deprotonation of the starting nitrile.

Q2: I'm observing multiple products in my crude reaction mixture by TLC or GC-MS, leading to a low yield of the desired 2-methyl-2-(methylsulfanyl)propanenitrile. What are the potential side reactions?

The formation of byproducts is a clear indicator of competing reaction pathways. Understanding these side reactions is key to optimizing your protocol.

Common Side Reactions and Mitigation Strategies:

• Over-alkylation: The mono-alkylated product, 2-methyl-2-(methylsulfanyl)propanenitrile, still possesses acidic alpha-protons and can be deprotonated and subsequently alkylated again to form a quaternary nitrile.

  • Mitigation:

    • Controlled Addition of Alkylating Agent: Add the methylating agent (e.g., methyl iodide) slowly and at a low temperature to control the reaction rate and minimize the chance of a second alkylation.

    • Stoichiometry: Use a precise stoichiometry of the alkylating agent (typically 1.0 to 1.1 equivalents).

• Hydrolysis of the Nitrile: The nitrile group can be susceptible to hydrolysis to the corresponding amide or carboxylic acid, especially if there is residual water in the reaction or during workup under strongly acidic or basic conditions.[1][2][3][4]

  • Mitigation:

    • Anhydrous Conditions: As mentioned, strictly anhydrous conditions are crucial.

    • Careful Workup: Quench the reaction with a non-aqueous or mildly acidic solution. Avoid prolonged exposure to strong acids or bases during extraction and purification.

• Elimination Reactions: While less common in this specific case, strong bases can potentially induce elimination of the methylsulfanyl group, particularly at elevated temperatures.

  • Mitigation: Maintain a low reaction temperature during deprotonation and alkylation.

II. Frequently Asked Questions (FAQs)

This section covers more general questions regarding the synthesis and handling of 2-methyl-2-(methylsulfanyl)propanenitrile.

Q1: What is a standard, reliable protocol for the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile?

While specific reaction conditions can be substrate-dependent, the following protocol is a good starting point based on the alkylation of similar activated nitriles.

Detailed Experimental Protocol:

• Preparation: Under an inert atmosphere (N₂ or Ar), add a 60% dispersion of sodium hydride (NaH) in mineral oil (1.2 equivalents) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel.

• Washing the Base: Wash the NaH three times with anhydrous hexane to remove the mineral oil, carefully decanting the hexane each time.

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask to create a slurry of NaH.

• Deprotonation: Cool the slurry to 0 °C in an ice bath. Slowly add a solution of 2-(methylsulfanyl)acetonitrile (1.0 equivalent) in anhydrous THF via the dropping funnel. Stir the mixture at 0 °C for 30-60 minutes.

• Alkylation: While maintaining the temperature at 0 °C, add methyl iodide (1.1 equivalents) dropwise. After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-24 hours.

• Quenching: Carefully quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride at 0 °C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Washing and Drying: Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Purification: Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure 2-methyl-2-(methylsulfanyl)propanenitrile.

Q2: How can I effectively monitor the progress of my reaction?

Thin-layer chromatography (TLC) and gas chromatography-mass spectrometry (GC-MS) are excellent techniques for monitoring the reaction.

• TLC Analysis:

  • Stationary Phase: Silica gel plates.

  • Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 9:1 or 8:2 v/v) is a good starting point.

  • Visualization: Use a UV lamp (if the compounds are UV active) and/or stain with potassium permanganate solution. The starting material, 2-(methylsulfanyl)acetonitrile, should have a different Rf value than the more substituted product, 2-methyl-2-(methylsulfanyl)propanenitrile.

• GC-MS Analysis:

  • Aliquots can be taken from the reaction, quenched, and analyzed to determine the ratio of starting material to product. This provides a more quantitative assessment of the conversion.

Q3: What are the expected NMR spectral data for the starting material and the final product?

Having reference spectra is crucial for confirming the identity and purity of your compounds.

Table 1: 1H and 13C NMR Data

Compound	1H NMR (CDCl₃) δ (ppm)	13C NMR (CDCl₃) δ (ppm)
2-(methylsulfanyl)acetonitrile	3.45 (s, 2H), 2.25 (s, 3H)	117.5 (CN), 25.1 (CH₂), 15.8 (SCH₃)
2-methyl-2-(methylsulfanyl)propanenitrile	1.65 (s, 6H), 2.15 (s, 3H)	122.1 (CN), 40.8 (C), 25.9 (CH₃), 14.2 (SCH₃)

Note: Predicted chemical shifts for the product are based on standard increments and data from similar structures.

III. Visualizing the Process: Diagrams and Workflows

To further clarify the reaction and troubleshooting process, the following diagrams are provided.

Reaction Mechanism and Side Reactions

Caption: Main reaction and potential side reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for low conversion.

IV. References

• Alkylation of Nitriles: For a general overview of nitrile alkylation, including the use of strong bases and potential side reactions, refer to comprehensive organic chemistry textbooks such as:

  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Hydrolysis of Nitriles: The mechanism and conditions for nitrile hydrolysis are well-documented.

  • "Hydrolysis of Nitriles." Chemistry LibreTexts. [Link]

• Basic Hydrolysis of Nitriles: A detailed look at the mechanism under basic conditions.

  • "Basic hydrolysis of nitriles." Química Orgánica. [Link]

• Synthesis of a Sulfonyl Analog: A detailed procedure for a similar methylation reaction that provides a strong foundational protocol.

• Nitrile Hydrolysis Conditions: A summary of common acidic and basic conditions for nitrile hydrolysis.

  • "Nitrile to Acid - Common Conditions." Organic Chemistry Portal. [Link]

• Hydrolysis of Nitriles Guide: A guide to both acidic and alkaline hydrolysis of nitriles.

  • "Hydrolysing Nitriles." Chemguide. [Link]

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• 4. Reusable Co-catalysts for general and selective α-alkylation of nitriles with alcohols - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC04436J [pubs.rsc.org]

stability and storage conditions for 2-methyl-2-(methylsulfanyl)propanenitrile

Welcome to the technical support center for 2-methyl-2-(methylsulfanyl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and storage of this compound, along with troubleshooting advice for common experimental issues. Our goal is to ensure the integrity of your experiments by providing a comprehensive understanding of this reagent's chemical behavior.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-methyl-2-(methylsulfanyl)propanenitrile?

A1: To ensure the long-term stability of 2-methyl-2-(methylsulfanyl)propanenitrile, it is recommended to store it in a cool, dry, and well-ventilated area, away from heat and sources of ignition.[1][2][3] For extended storage, refrigeration at 2-8°C in a tightly sealed, light-resistant container, preferably under an inert atmosphere (e.g., argon or nitrogen), is advisable.[4]

Q2: What are the primary degradation pathways for 2-methyl-2-(methylsulfanyl)propanenitrile?

A2: The molecule has two primary points of reactivity that can lead to degradation: the nitrile group and the methylsulfanyl (thioether) group.

• Hydrolysis of the Nitrile Group: The nitrile group can undergo hydrolysis under either acidic or basic conditions to form a carboxylic acid or an amide intermediate.[5][6][7][8] This process is typically slow at neutral pH but can be accelerated by strong acids or bases, especially at elevated temperatures.

• Oxidation of the Thioether Group: The sulfur atom in the methylsulfanyl group is susceptible to oxidation.[1][9] Common laboratory oxidants or even atmospheric oxygen over prolonged periods can oxidize the thioether to a sulfoxide and then potentially to a sulfone. This is a significant consideration for long-term storage and reaction compatibility.

Q3: Is 2-methyl-2-(methylsulfanyl)propanenitrile sensitive to light?

Q4: Can this compound undergo thermal decomposition?

A4: Yes, like most organic compounds, 2-methyl-2-(methylsulfanyl)propanenitrile can decompose at elevated temperatures.[10][11][12][13][14] While it is stable at room temperature, prolonged exposure to high heat should be avoided.[1] Thermal stress can accelerate both hydrolysis and oxidation pathways.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with 2-methyl-2-(methylsulfanyl)propanenitrile.

Issue 1: Inconsistent Analytical Results (e.g., new peaks in HPLC/GC-MS)

Possible Cause: Degradation of the compound.

Troubleshooting Steps:

• Identify the Impurity:

  • Hydrolysis Product: A new peak with a different polarity could indicate the formation of 2-methyl-2-(methylsulfanyl)propanoic acid or its amide. These compounds will have different retention times in reverse-phase HPLC.

  • Oxidation Product: The formation of the corresponding sulfoxide or sulfone will result in more polar compounds, leading to earlier elution times in reverse-phase HPLC.

• Verify Storage Conditions: Ensure the compound has been stored as recommended (cool, dry, dark, inert atmosphere).

• Perform a Co-injection: If you suspect a particular degradation product, and a standard is available, a co-injection experiment can help confirm its identity.

• Stability-Indicating Method: Develop or use a stability-indicating HPLC method that can separate the parent compound from its potential degradation products.[5][8][15][16][17]

Issue 2: Poor Yield or Unexpected Side Products in a Reaction

Possible Cause: Incompatibility of reaction conditions with the stability of 2-methyl-2-(methylsulfanyl)propanenitrile.

Troubleshooting Steps:

• Review Reaction Conditions:

  • pH: Avoid strongly acidic or basic conditions if the nitrile group is intended to remain intact.

  • Oxidizing Agents: Be cautious when using oxidizing agents in your reaction, as they can target the thioether group.

  • Temperature: High reaction temperatures can lead to thermal degradation.

• Inert Atmosphere: If your reaction is sensitive to oxidation, ensure it is performed under an inert atmosphere (e.g., nitrogen or argon).

• Fresh Reagent: Use a fresh or recently purified sample of 2-methyl-2-(methylsulfanyl)propanenitrile to rule out degradation of the starting material.

Stability and Storage Conditions Summary

Parameter	Recommended Condition	Rationale
Temperature	2-8°C (long-term); Room temperature (short-term)	Minimizes thermal degradation and slows down potential hydrolysis and oxidation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the methylsulfanyl group.
Light	Protect from light (Amber vial)[4]	Prevents potential photodegradation.
Moisture	Tightly sealed container in a dry environment[1][2][9]	Minimizes hydrolysis of the nitrile group.
Incompatibilities	Strong acids, strong bases, strong oxidizing agents[2]	These can cause rapid degradation of the nitrile and thioether functionalities.

Experimental Protocol: Handling and Use in a Typical Reaction

This protocol outlines the best practices for handling 2-methyl-2-(methylsulfanyl)propanenitrile to ensure its integrity throughout an experiment.

Objective: To use 2-methyl-2-(methylsulfanyl)propanenitrile as a reactant in a moisture and air-sensitive reaction.

Materials:

• 2-methyl-2-(methylsulfanyl)propanenitrile (stored at 2-8°C under argon)

• Anhydrous solvent (e.g., THF, Dichloromethane)

• Schlenk line or glovebox

• Dry, argon-flushed glassware

• Syringes and needles

Procedure:

• Equilibration: Remove the container of 2-methyl-2-(methylsulfanyl)propanenitrile from the refrigerator and allow it to warm to room temperature in a desiccator before opening. This prevents condensation of moisture onto the compound.

• Inert Atmosphere Transfer: If using a Schlenk line, ensure all glassware is oven-dried and cooled under a stream of argon. If in a glovebox, ensure the atmosphere is dry and inert.

• Dispensing: Using a dry syringe, pierce the septum of the storage vial and withdraw the desired volume of the liquid compound.

• Reaction Setup: Add the 2-methyl-2-(methylsulfanyl)propanenitrile to the reaction vessel containing the anhydrous solvent under a positive pressure of inert gas.

• Reaction Monitoring: Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, LC-MS). If the reaction is prolonged, consider taking aliquots to check for any degradation of the starting material.

• Work-up and Purification: During the work-up, be mindful of the pH of aqueous solutions used for extraction to avoid hydrolysis of any remaining nitrile.

Troubleshooting Logic Diagram

Caption: Troubleshooting workflow for stability issues.

References

• The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and Nitrogen Heterocycles in the Primitive Earth Ocean. (2018-10-19). National Institutes of Health.
• SAFETY DATA SHEET. (2025-09-15). Sigma-Aldrich.
• SAFETY DATA SHEET. (2025-11-19). TCI Chemicals.
• 2-methyl-2-(methylsulfanyl)propanenitrile | CAS 10074-86-9. AMERICAN ELEMENTS.
• SAFETY DATA SHEET. Fisher Scientific.
• Hydrolysis of nitriles to carboxylic acids. Google Patents.
• Photocatalytic Strecker-Type Reaction for the Synthesis of Primary α-Aminonitriles. ACS Publications.
• SAFETY DATA SHEET. Airgas.
• Safety Data Sheet. (2025-01-25). Advanced Biotech.
• SAFETY DATA SHEET. Thermo Fisher Scientific.
• hydrolysis of nitriles. Chemguide.
• Chemistry of Nitriles. (2025-01-19). LibreTexts.
• Hydrolysis of nitriles. Lumen Learning.
• Hydrolysis of nitriles. (2020-07-01). Chemistry LibreTexts.
• SAFETY DATA SHEET. (2017-12-04). Airgas.
• Development and Validation of Stability-indicating HPLC Method for Simultaneous Estimation of Cefixime and Linezolid. National Institutes of Health.
• Stability-Indicating RP-HPLC Methods for the Determination of Fluorometholone in Its Mixtures with Sodium Cromoglycate and Tetrahydrozoline Hydrochloride. PubMed.
• Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms. National Institutes of Health.
• 2-Methyl-2-phenylpropanenitrile | 1195-98-8. Tokyo Chemical Industry Co., Ltd. (APAC).
• The Thermal Decomposition of Thirty Commercially Available Materials at 300C. DTIC.
• enhancing the stability of 2-Chloro-6-(methylsulfanyl)pyrazine for storage. Benchchem.
• 2-methyl-3(or 5)-(methyl thio) pyrazine methylthiomethylpyrazine. The Good Scents Company.
• Kinetic and Equilibrium Studies of the Thermal Decomposition of 2-Methyl-2-Propanol. SciSpace.
• Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. MDPI.
• The reactions of methylhydrazine with various 2-substituted 4, 6-dimethoxy - 5 - nitropyrimidines. ScholarWorks.
• Thermal Decomposition Path—Studied by the Simultaneous Thermogravimetry Coupled with Fourier Transform Infrared Spectroscopy and Quadrupole Mass Spectrometry—Of Imidazoline/Dimethyl Succinate Hybrids and Their Biological Characterization. (2023-06-27). National Institutes of Health.
• Theoretical Kinetic Study of Thermal Decomposition of 5-Methyl-2-ethylfuran. MDPI.
• Synthesis and Reactivity of Fusion Product of 2-Methylthiazole Fragment to 2-(Furan-2-yl)benzimidazole. (2025-08-09). ResearchGate.
• 2-methyl-3-(methyl thio) pyrazine, 2882-20-4. The Good Scents Company.
• Showing Compound 2-Methyl-3-(methylthio)pyrazine (FDB020200). (2010-04-08). FooDB.
• Theoretical study on thermal decomposition mechanism of 1-nitroso-2-naphthol. (2022-11-21). National Institutes of Health.
• 2-Amino-2-methylpropionitrile | C4H8N2 | CID 88022. PubChem.
• Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides. ACS Omega.

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• 3. Study of Thermal Stability of Nitrile Rubber/Polyimide Compounds [article.sapub.org]
• 4. 2-Methyl-2-(methylamino)propanenitrile | C5H10N2 | CID 2530251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. applications.emro.who.int [applications.emro.who.int]
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• 8. Development and Validation of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Phenoxyethanol, Methylparaben, Propylparaben, Mometasone Furoate, and Tazarotene in Topical Pharmaceutical Dosage Formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of thioether compounds formed from alkaline degradation products of enflurane - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. Forced Degradation Studies - MedCrave online [medcraveonline.com]

optimizing reaction conditions (temperature, solvent, catalyst) for 2-methyl-2-(methylsulfanyl)propanenitrile

Topic: Optimizing Reaction Conditions for the Synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile

Audience: Researchers, scientists, and drug development professionals.

Document ID: TSG-CN-2MMPN-V1.0

Introduction: A Guide to Synthesizing 2-methyl-2-(methylsulfanyl)propanenitrile

Welcome to the technical support guide for the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile (CAS 10074-86-9)[1]. This molecule, an α-thiomethylated nitrile, is a valuable building block in organic synthesis. Achieving high yields and purity requires careful optimization of reaction parameters. This guide, structured as a series of frequently asked questions and troubleshooting scenarios, provides in-depth, field-proven insights to help you navigate the complexities of this synthesis. As Senior Application Scientists, our goal is to explain the causality behind each experimental choice, empowering you to make informed decisions in your laboratory.

Section 1: Core Synthesis Strategy & Plausible Mechanism

The synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile is best approached as a one-pot, three-component reaction analogous to the well-established Strecker synthesis of α-aminonitriles.[2][3] This strategy involves the reaction of acetone (the ketone source), a cyanide source, and a sulfur nucleophile.

The reaction likely proceeds through the formation of an acetone cyanohydrin intermediate, which is then subjected to nucleophilic substitution by the thiolate anion. Understanding this pathway is critical for troubleshooting and optimization.

Caption: Proposed two-step reaction mechanism for the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile.

Section 2: Optimization FAQs

This section addresses the most common questions regarding the optimization of temperature, solvent, and catalysts for this reaction.

Q1: What is a reliable set of starting conditions for this synthesis?

A robust starting point is crucial. We recommend beginning with the following baseline parameters, which can then be optimized based on your results.

Baseline Experimental Protocol:

• To a stirred solution of acetone (1.2 equivalents) in acetonitrile (5 mL per mmol of the limiting reagent) at 0 °C, add trimethylsilyl cyanide (TMSCN) (1.1 equivalents).

• Stir the mixture at 0 °C for 30 minutes to facilitate the formation of the cyanohydrin intermediate.

• Add sodium thiomethoxide (NaSMe) (1.0 equivalent) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring progress by TLC or GC-MS.

• Upon completion, perform an aqueous workup to quench the reaction and purify via column chromatography.

This protocol is based on general principles of α-aminonitrile synthesis, which often utilize TMSCN as a safe and effective cyanide source.[2]

Q2: How does the choice of solvent affect reaction yield and rate?

Solvent selection is one of the most critical factors influencing this reaction. The ideal solvent must effectively dissolve the reactants while facilitating the desired nucleophilic substitution.

Expertise & Experience: The reaction involves both charged (thiolate, cyanide) and neutral species. Polar aprotic solvents are generally the best choice as they can solvate the cation (e.g., Na⁺ from NaSMe) without protonating the highly basic nucleophiles, thus preserving their reactivity. Polar protic solvents, while excellent at dissolving salts, can protonate the cyanide and thiolate ions, reducing their nucleophilicity and leading to lower yields.[4] Non-polar solvents typically result in poor solubility and very low conversion rates.[4]

Data Presentation: Solvent Effects

Solvent	Type	Typical Yield (%)	Rationale & Comments
Acetonitrile (CH₃CN)	Polar Aprotic	85-95%	Recommended. Excellent balance of reactant solubility and nucleophile stability.[5]
Dimethylformamide (DMF)	Polar Aprotic	80-90%	Good alternative to acetonitrile, though more difficult to remove under vacuum.[5]
Tetrahydrofuran (THF)	Polar Aprotic	60-75%	Lower polarity can sometimes lead to incomplete dissolution of salts, reducing reaction rates.[4]
Ethanol (EtOH)	Polar Protic	20-40%	Can protonate nucleophiles, significantly decreasing their reactivity and leading to lower yields.[5][6]
Toluene	Non-Polar	<10%	Poor solubility of ionic reagents leads to minimal reaction.[4]

Q3: What is the optimal temperature for this reaction?

Temperature control is a balancing act between reaction rate and selectivity.

Expertise & Experience: While heating can increase the reaction rate, it often leads to the formation of undesired side products.[6][7] For this specific synthesis, the key side reaction is the potential elimination of the thiomethyl group or polymerization. We have found that starting the reaction at a low temperature (0 °C) to control the initial exothermic formation of the cyanohydrin, followed by a gradual warming to room temperature, provides the best results. Running the reaction at elevated temperatures (e.g., reflux) consistently leads to a decrease in the isolated yield of the desired product.[6]

Q4: Is a catalyst required? If so, which type is most effective?

While the reaction can proceed without a catalyst, particularly when using a highly reactive cyanide source like TMSCN, catalysis can improve rates and yields, especially if less reactive cyanide salts (e.g., KCN) are used.

Trustworthiness: The choice of catalyst depends on the specific reagents.

• Lewis Acids (e.g., InCl₃, ZnCl₂): A Lewis acid can be used to activate the acetone carbonyl group towards nucleophilic attack by the cyanide ion.[2][8] This is particularly useful when using less reactive cyanide sources. A catalytic amount (5-10 mol%) is typically sufficient.

• Phase-Transfer Catalysts (PTC) (e.g., TBAB): If using a solid cyanide salt like KCN with an organic solvent, a PTC such as tetrabutylammonium bromide (TBAB) is essential. The PTC facilitates the transfer of the cyanide anion from the solid phase into the organic phase, making it available for reaction. This approach avoids the need for highly polar, difficult-to-remove solvents.

Section 3: Troubleshooting Guide

Even with an optimized protocol, challenges can arise. This guide provides a logical framework for diagnosing and solving common experimental issues.

Q: My reaction yield is consistently low (<50%). What are the most common causes?

Low yield is a frequent issue that can stem from several factors. Follow this workflow to diagnose the problem.

Caption: Troubleshooting workflow for diagnosing the cause of low reaction yields.

Q: I'm observing a significant amount of a viscous, insoluble material in my flask. What is this?

This is likely a polymer resulting from the base-catalyzed self-condensation of acetone or acetone cyanohydrin.

Expertise & Experience: Strong bases can promote aldol-type reactions with the acetone starting material. To mitigate this:

• Control Stoichiometry: Ensure you are not using a large excess of the basic thiolate reagent.

• Temperature Control: Add the sodium thiomethoxide slowly at a low temperature (0 °C) to dissipate heat and minimize side reactions.

• Order of Addition: Adding the cyanide source to the acetone first to form the cyanohydrin before introducing the base can often prevent acetone polymerization.

Q: The reaction seems to stall, and a large amount of starting material remains even after 24 hours. What should I do?

A stalled reaction typically points to insufficient reactivity.

Trustworthiness:

• Check Reagent Quality: The most common culprit is impure or deactivated sodium thiomethoxide. This reagent can oxidize over time. Use freshly opened or prepared reagent for best results.

• Increase Temperature: If the reaction is clean but slow at room temperature, gently warming the mixture to 40-50°C can increase the rate. Monitor carefully for byproduct formation.[9]

• Add a Catalyst: If you are not already using one, adding 5-10 mol% of a Lewis acid like ZnCl₂ can help drive the reaction to completion.[8]

References

• ResearchGate. (n.d.). Optimization of the reaction conditions. Link

• ResearchGate. (n.d.). Optimization of reaction conditions. Link

• Ali, I. A. I., et al. (2020). Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides. ACS Omega. Link

• ResearchGate. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Link

• Taylor & Francis Online. (2011). Development of a New α‐Aminonitrile Synthesis. Link

• Bandgar, B. P., & Patil, A. V. (2011). A truly green synthesis of α-aminonitriles via Strecker reaction. Chemistry Central Journal. Link

• Organic Chemistry Portal. (n.d.). α-Aminonitrile synthesis by cyanation. Link

• SciSpace. (2022). Organocatalytic Synthesis of α-Aminonitriles: A Review. Link

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by oxidation, rearrangement, dehydration. Link

• Chemistry Steps. (n.d.). Preparation of Nitriles. Link

• Organic Chemistry Portal. (n.d.). Nitrile synthesis by C-C coupling (cyanation). Link

• Reddit. (2022). Question on how to perform this Nitrile reaction. Link

• ResearchGate. (n.d.). Effects of solvent on the reaction time and yield. Link

• ResearchGate. (n.d.). Optimization of reaction conditions. Link

• OpenStax. (n.d.). 20.7 Chemistry of Nitriles – Organic Chemistry: A Tenth Edition. Link

• Journal of the American Chemical Society. (2024). Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method. Link

• ResearchGate. (n.d.). Optimization of the reaction conditions by using different solvents. Link

• ChemicalBook. (n.d.). 2-methyl-2-(methylsulfonyl)propanenitrile synthesis. Link

• YouTube. (2021). 20.11 Synthesis and Reactions of Nitriles | Organic Chemistry. Link

• SCIRP. (2017). Facile Synthesis of Nitriles and Amides from Aldehyde over Heterogeneous Reusable Copper Fluorapatite (CuFAP) Catalyst under Neat Reaction Condition. Link

• Dana Bioscience. (n.d.). 2-Methyl-2-(methylsulfanyl)propanenitrile 250mg. Link

• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile. Link

• ResearchGate. (n.d.). Nitrile Synthesis through Catalyzed Cascades Involving Acid–Nitrile Exchange. Link

• Mol-Instincts. (n.d.). 2-methyl-2-(2-methylhydrazino)propanenitrile. Link

• Google Patents. (n.d.). Method for synthesizing 2,3, 5-trimethylpyrazine. Link

• Google Patents. (n.d.). Synthesis of 2-methyl pyridine by acetylene acetonitrile method. Link

• The Good Scents Company. (n.d.). 2-methyl-3-(methyl thio) pyrazine. Link

• Biosynth. (n.d.). 2-Methyl-2-propanethiol. Link

• National Center for Biotechnology Information. (2022). Green Solvents for Eco-Friendly Synthesis of Dimethindene: A Forward-Looking Approach. Link

• BLDpharm. (n.d.). 2-Methyl-2-(thiophen-2-yl)propanenitrile. Link

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Stability and Handling of 2-Methyl-2-(methylsulfanyl)propanenitrile

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support resource for 2-methyl-2-(methylsulfanyl)propanenitrile (CAS 10074-86-9). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic endeavors. Our goal is to provide you with expert insights and actionable protocols to mitigate decomposition and ensure the success of your reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary decomposition pathways for 2-methyl-2-(methylsulfanyl)propanenitrile?

A1: 2-Methyl-2-(methylsulfanyl)propanenitrile is a structurally unique α-sulfanyl nitrile. While generally stable under controlled conditions, it is susceptible to degradation through several mechanisms, primarily related to its functional groups.

• Hydrolysis of the Nitrile Group: The nitrile functional group can undergo hydrolysis to form a primary amide and subsequently a carboxylic acid. This process is significantly accelerated in the presence of strong acidic or basic aqueous conditions.[1][2]

• Oxidation of the Sulfide: The methylsulfanyl group (-SMe) is prone to oxidation. Common laboratory oxidants or even prolonged exposure to atmospheric oxygen can convert the sulfide to a sulfoxide and further to a sulfone. This changes the electronic properties and steric profile of the molecule, which can impede desired reactions or alter stability.

• Retro-Addition/Elimination: Analogous to the retro-Strecker reaction observed in α-aminonitriles[1], this compound can potentially undergo elimination or reversion to precursors under thermal stress or in the presence of certain catalysts. This could lead to the formation of 2-methylpropanenitrile and methanethiol derivatives, the latter of which is notoriously malodorous.

• Lewis Acid/Strong Protic Acid Interaction: Strong acids can coordinate to the nitrogen of the nitrile or the sulfur atom, activating the molecule for undesired side reactions or decomposition.

A visual summary of these potential degradation routes is provided below.

Caption: Primary decomposition pathways for 2-methyl-2-(methylsulfanyl)propanenitrile.

Q2: What are the recommended storage and handling procedures for this reagent?

A2: Proper storage is the first line of defense against decomposition. Based on safety data and chemical properties, we recommend the following:

• Storage Temperature: Store in a refrigerator at 2-8°C.[3]

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the sulfide group.[3][4]

• Container: Keep the container tightly sealed to prevent moisture ingress, which could lead to hydrolysis.[5]

• Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and incompatible materials like strong oxidizing agents, acids, and bases.[4][6]

Q3: What are the ideal starting conditions for a reaction involving this compound?

A3: To maximize the stability of 2-methyl-2-(methylsulfanyl)propanenitrile in a reaction, adhere to these core principles:

• Inert Atmosphere: Always run reactions under a nitrogen or argon atmosphere.

• Temperature Control: Maintain the lowest possible temperature that allows for a reasonable reaction rate. Avoid excessive heating.

• pH Neutrality: Whenever possible, maintain a neutral or near-neutral pH. If a base is required, opt for a non-nucleophilic, sterically hindered base. If an acid is necessary, use the mildest possible acid that achieves the desired transformation.

• Solvent Choice: Use dry, de-gassed solvents to minimize exposure to water and oxygen.

Troubleshooting Guide: Common Experimental Issues

Problem 1: My reaction yields are low, and TLC/LC-MS analysis shows a complex mixture of unidentified byproducts.

This is a common symptom of compound decomposition. A logical troubleshooting workflow can help identify the cause.

Caption: Troubleshooting workflow for reaction failure.

Expert Analysis: The most likely culprits are excessive heat or incompatible reagents. Thermal stress can induce the retro-addition pathway, while strong acids or bases will catalyze hydrolysis.[1] Unintended oxidants, including atmospheric oxygen, can modify the sulfide group. Always start with the mildest conditions possible and systematically increase intensity only if the reaction does not proceed.

Problem 2: The desired product forms, but significant decomposition occurs during the aqueous workup.

Expert Analysis: Standard aqueous workups often involve washes with solutions like 1M HCl or 1M NaOH, which are too harsh for this molecule. The abrupt and significant pH change can rapidly hydrolyze the nitrile group.[1]

Solution:

• Use Buffered or Neutral Washes: Replace strong acid/base washes with milder alternatives.

  • For quenching acidic components, use saturated sodium bicarbonate (NaHCO₃) solution.

  • For quenching basic components, use saturated ammonium chloride (NH₄Cl) solution or brine.

• Minimize Contact Time: Perform extractions and washes quickly and at reduced temperatures (e.g., in an ice bath) to minimize the contact time between the compound and the aqueous phase.

• See Protocol 2: Mild Aqueous Workup Procedure for a detailed methodology.

Problem 3: My compound is streaking badly on the silica gel column, and I'm recovering very little pure product.

Expert Analysis: This is a classic sign of an adverse interaction with the stationary phase. Standard silica gel is acidic due to the presence of silanol (Si-OH) groups on its surface. These acidic sites can catalyze the decomposition of sensitive compounds or cause strong, irreversible binding, leading to streaking and low recovery.[1]

Solutions:

• Deactivate the Silica Gel: Neutralize the acidic sites on the silica gel by preparing a slurry with a small amount of a non-polar solvent containing ~1-2% triethylamine (Et₃N) or another suitable base before packing the column. See Protocol 3: Deactivation of Silica Gel for Chromatography.

• Use an Alternative Stationary Phase: If deactivation is insufficient, switch to a more inert stationary phase, such as alumina (neutral or basic grade) or consider reversed-phase (C18) chromatography.

• Avoid Chromatography: If possible, purify the product by crystallization or distillation to avoid contact with chromatography media altogether.

Problem 4: During the reaction, the mixture developed a foul, potent odor resembling a gas leak.

Expert Analysis: This is a strong indicator of decomposition involving the methylsulfanyl group. The likely culprit is the formation of methanethiol (CH₃SH) or other small volatile sulfur compounds via a retro-addition or elimination pathway. This is often triggered by excessive heat or incompatible reagents, particularly certain Lewis acids or metals.

Solution:

• Immediately review your reaction conditions. The temperature is the first parameter to check and lower.

• Re-evaluate reagent compatibility. Ensure that no reagent is known to cleave thioethers.

• Work in a certified fume hood. Methanethiol is toxic and has an extremely low odor threshold. Ensure your experimental setup is secure and properly ventilated.

Validated Protocols

Protocol 1: General Inert Atmosphere Reaction Setup

• Glassware Preparation: Dry all glassware in an oven at >120°C for at least 4 hours and allow to cool in a desiccator.

• Assembly: Assemble the glassware (e.g., round-bottom flask with condenser and addition funnel) while hot and immediately place it under a positive pressure of nitrogen or argon.

• Purging: Purge the system by evacuating and backfilling with inert gas three times.

• Reagent Addition: Add dry, degassed solvents and liquid reagents via syringe through a rubber septum. Add solid reagents under a strong counter-flow of inert gas.

• Execution: Maintain a gentle positive pressure of inert gas throughout the reaction, typically using a balloon or a bubbler system.

Protocol 2: Mild Aqueous Workup Procedure

• Cooling: Once the reaction is complete, cool the reaction vessel to 0°C in an ice-water bath.

• Quenching: Slowly add a pre-chilled, mild quenching solution (e.g., saturated aq. NH₄Cl or NaHCO₃) to the reaction mixture with stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) two to three times.

• Washing: Wash the combined organic layers sequentially with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure at a low temperature (<30°C).

Protocol 3: Deactivation of Silica Gel for Chromatography

• Prepare Slurry Solvent: In a fume hood, prepare your initial, non-polar chromatography solvent (e.g., hexane or petroleum ether). Add triethylamine (Et₃N) to this solvent to a final concentration of 1-2% (v/v).

• Slurry Silica: In a beaker, add the required amount of silica gel. Slowly add the Et₃N-containing solvent and gently swirl to create a uniform slurry.

• Pack Column: Pack the column with the slurry as you normally would.

• Elute: Run your gradient using mobile phases that have been pre-treated with the same percentage of triethylamine. This maintains the deactivated state of the column throughout the purification.

Data Summary: Conditions for Handling 2-Methyl-2-(methylsulfanyl)propanenitrile

Parameter	Recommended (Promotes Stability)	Conditions to Avoid (Causes Decomposition)
Temperature	< 60°C; ideally 0°C to Room Temp	Prolonged heating, high temperatures
pH	Neutral (6-8)	Strong Acids (pH < 4), Strong Bases (pH > 10)
Atmosphere	Inert (Nitrogen, Argon)	Air (Oxygen), Oxidizing Atmospheres
Workup Reagents	Sat. NaHCO₃, Sat. NH₄Cl, Brine	1M HCl, 1M NaOH, other strong acids/bases
Purification	Deactivated Silica, Alumina, Crystallization	Standard (Acidic) Silica Gel
Storage	2-8°C, Inert Gas, Tightly Sealed	Room Temperature, Open to Air/Moisture

References

• Airgas. (2021). SAFETY DATA SHEET: Nonflammable Gas Mixture. [Link][6]

• PubChem. (n.d.). 2-Methyl-2-butenenitrile. National Institutes of Health. [Link][2]

• Organic Chemistry Portal. (2015). Methyl Esters. [Link][7]

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Technical Support Center: Work-Up Procedures for Reactions Containing 2-Methyl-2-(methylsulfanyl)propanenitrile

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with 2-methyl-2-(methylsulfanyl)propanenitrile. This guide provides in-depth technical assistance in a question-and-answer format to address specific challenges you may encounter during the work-up of reactions involving this compound. The information herein is synthesized from established chemical principles and best practices in organic synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-methyl-2-(methylsulfanyl)propanenitrile during aqueous work-up?

A1: The main stability concern is the potential for hydrolysis of the nitrile functional group. Nitriles can undergo hydrolysis to form amides and subsequently carboxylic acids under both acidic and basic conditions, especially when heated.[1][2][3] The thioether linkage is generally more stable but can be susceptible to oxidation under harsh conditions.

Condition	Potential for Nitrile Hydrolysis	Recommendation
Strong Acid (e.g., conc. HCl, H₂SO₄) with heating	High	Avoid prolonged exposure. Use milder acidic conditions (e.g., dilute HCl) at room temperature if an acidic wash is necessary.
Strong Base (e.g., NaOH, KOH) with heating	High	Avoid. If a basic wash is required, use a weaker base like sodium bicarbonate and perform the wash at low temperatures.
Mild Acid (e.g., dilute HCl, NH₄Cl)	Low to Moderate	Generally acceptable for brief washes at ambient temperature.
Mild Base (e.g., NaHCO₃, K₂CO₃)	Low	Preferred for neutralizing acidic reaction mixtures.

Q2: My reaction was performed in a high-boiling polar aprotic solvent like DMF or DMSO. What is the best way to remove it during work-up?

A2: Removing high-boiling polar aprotic solvents is a common challenge. A standard method involves diluting the reaction mixture with a large volume of water and extracting your product with a non-polar organic solvent like ethyl acetate or diethyl ether.[4] However, 2-methyl-2-(methylsulfanyl)propanenitrile may have some water solubility, leading to product loss in the aqueous layer.

A more efficient approach is a multi-step extractive work-up:

• Dilute the reaction mixture with a suitable organic solvent.

• Wash the organic layer multiple times with a large volume of water to partition the polar solvent into the aqueous phase.[5]

• For particularly stubborn emulsions or to further reduce the amount of residual polar solvent, a wash with a saturated brine solution can be effective.[6][7]

Q3: I've used sodium thiomethoxide in my reaction. How should I quench the excess reagent?

A3: Excess sodium thiomethoxide (CH₃SNa), a strong nucleophile and base, should be carefully quenched.[8] A common and effective method is the addition of a proton source. Adding a mild acid, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), will neutralize the thiomethoxide. Alternatively, slow addition of water can also be used, which will hydrolyze the sodium thiomethoxide to the less reactive and volatile methanethiol (CH₃SH).[8][9] It is crucial to perform this quenching step in a well-ventilated fume hood due to the foul odor and toxicity of methanethiol.[9]

Troubleshooting Guide

Problem 1: An emulsion has formed during my extractive work-up.

• Cause: Emulsions are common when working with complex reaction mixtures, especially when residual polar solvents are present.[5][7] They are colloidal suspensions of the organic and aqueous phases that are difficult to separate.

• Solution:

  • Patience: Allow the separatory funnel to stand undisturbed for an extended period. Sometimes, the layers will separate on their own.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.[6][7]

  • Filtration: For persistent emulsions, filtering the entire mixture through a pad of Celite® or glass wool can be effective.[7]

  • Solvent Addition: Adding a small amount of a different organic solvent with a different polarity might help to break the emulsion.

Problem 2: My final product has a strong, unpleasant odor.

• Cause: This is likely due to residual volatile sulfur-containing impurities, such as methanethiol, which can be a byproduct or result from the quenching of thiomethoxide.[9]

• Solution:

  • Aqueous Washes: Thoroughly wash the organic layer with a dilute solution of sodium bicarbonate followed by brine. This can help to remove acidic sulfur impurities.

  • Oxidative Wash: A dilute solution of hydrogen peroxide or a mild bleach solution can oxidize volatile thiols to less odorous disulfides or sulfonic acids.[9] Caution: This method should be used with care as it could potentially oxidize the desired thioether product. A small-scale test is recommended.

  • Co-evaporation: After drying and concentrating the product, co-evaporating it with a high-boiling, non-polar solvent like toluene on a rotary evaporator can help to azeotropically remove volatile impurities.

Problem 3: I am seeing byproducts in my crude NMR that I suspect are from nitrile hydrolysis.

• Cause: As discussed in the FAQs, the nitrile group is susceptible to hydrolysis.[1][2] This is more likely if the reaction work-up involved prolonged exposure to strong acids or bases, or if the reaction was quenched at a high temperature.

• Solution:

  • Modify Work-up: If possible, use milder work-up conditions. Neutralize the reaction mixture at a low temperature before extraction. Use saturated sodium bicarbonate for neutralization instead of stronger bases.

  • Purification: Column chromatography is often effective for separating the desired nitrile from the more polar amide and carboxylic acid byproducts.

Experimental Protocols

General Extractive Work-Up Procedure

This protocol is a general guideline and may need to be adapted based on the specifics of your reaction.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a quenching agent (e.g., saturated aqueous NH₄Cl for organometallic reagents, or water for other reactions) with vigorous stirring.

• Extraction: Transfer the quenched reaction mixture to a separatory funnel. Add an appropriate organic solvent (e.g., ethyl acetate, diethyl ether, or dichloromethane) and a sufficient amount of water.

• Washing: Gently shake the separatory funnel, venting frequently to release any pressure buildup. Allow the layers to separate. Drain the aqueous layer.

• Sequential Washes:

  • Wash the organic layer with dilute acid (e.g., 1 M HCl) if basic impurities need to be removed.

  • Wash with saturated aqueous sodium bicarbonate to neutralize any remaining acid.

  • Wash with saturated brine to remove the bulk of the dissolved water in the organic layer.[6]

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Concentration: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator.

Visualizing the Work-Up Workflow

Caption: A generalized workflow for the work-up of organic reactions.

Safety Precautions

• Handling: Always handle 2-methyl-2-(methylsulfanyl)propanenitrile and any related sulfur-containing compounds in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Waste Disposal: Dispose of all chemical waste in accordance with your institution's safety guidelines.

References

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• University of Rochester Department of Chemistry. (n.d.). Extraction Protocol for Polar Solvents.
• Chemistry Steps. (n.d.).
• Chemistry Steps. (n.d.). Reactions of Nitriles.
• Clark, J. (2023). Hydrolysis of nitriles. Chemguide.
• University of Rochester Department of Chemistry. (n.d.). Workup for Reactions in THF/Dioxane.
• Google Patents. (n.d.).
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• LibreTexts. (2021). 4.7: Reaction Work-Ups.
• Wikipedia. (n.d.).
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• MIT OpenCourseWare. (n.d.). Reaction Work-Up I | MIT Digital Lab Techniques Manual.
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• BenchChem. (2025). Technical Support Center: Optimization of Quenching Agents for 2,4-Nonadienal Reactions.
• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2020). Gas Chromatography-Mass Spectroscopy (GC/MS)
• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile.
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• BenchChem. (2025). A Guide to the Validation of a GC-MS Method for the Analysis of 2-Methyl-3-(methyldisulfanyl)
• Cordovez, V., et al. (2020). S-methyl Methanethiosulfonate: Promising Late Blight Inhibitor or Broad Range Toxin?
• Google Patents. (n.d.).
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• Cordovez, V., et al. (2020). S-methyl Methanethiosulfonate: Promising Late Blight Inhibitor or Broad Range Toxin?
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• Google Patents. (n.d.).
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• Google Patents. (n.d.). US6504050B1 - Process for the preparation of 2-acrylamido-2-methyl-1-propanesulfonic acid.
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• The University of Manchester. (2024). Gas Chromatography Tandem Mass Spectrometry (GC-MS/MS) for High-Throughput Screening of Pesticides in Rice Sample.
• Tokyo Chemical Industry Co., Ltd. (n.d.). 2-Methyl-2-phenylpropanenitrile.
• US EPA. (n.d.). Propanal, 2-methyl-2-(methylthio)- - Substance Details - SRS.
• BLDpharm. (n.d.). 90222-97-2|2-Methyl-2-(thiophen-2-yl)propanenitrile.
• Journal of the American Chemical Society. (2026). Synthesis of Acyclic α-Quaternary Chiral Nitriles via Ni-Catalyzed Asymmetric Markovnikov Hydrocyanation of 1,1-Disubstituted and Trisubstituted Alkenes.
• Sciencemadness Discussion Board. (2019).
• Thermo Fisher Scientific. (n.d.). 2-Methyl-2-propanethiol, 99% 50 mL.
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Technical Support Center: Scaling Up the Synthesis of 2-Methyl-2-(methylsulfanyl)propanenitrile

Welcome to the technical support center for the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs) encountered during the synthesis and scale-up of this important intermediate. Our approach is grounded in established chemical principles and field-proven insights to ensure you can navigate the complexities of your experimental work with confidence.

Introduction to the Synthesis

The synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile typically proceeds via an α-sulfenylation of isobutyronitrile. This reaction involves the deprotonation of the α-carbon of isobutyronitrile using a strong, non-nucleophilic base, followed by the introduction of a methylsulfanyl group using an electrophilic sulfur reagent, such as dimethyl disulfide. While the reaction is conceptually straightforward, challenges can arise, particularly during scale-up. This guide will address these potential issues in a practical, question-and-answer format.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile.

Issue 1: Low or No Product Formation

Q: I am not observing any significant formation of the desired 2-methyl-2-(methylsulfanyl)propanenitrile. What are the likely causes and how can I troubleshoot this?

A: Low or no product yield is a common issue that can often be traced back to several key experimental parameters. Let's break down the potential culprits:

• Inefficient Deprotonation: The first critical step is the formation of the carbanion at the α-position of isobutyronitrile.

  • Base Selection: A strong, non-nucleophilic base is essential. Lithium diisopropylamide (LDA) is a common choice for this transformation due to its high basicity and steric bulk, which minimizes nucleophilic attack on the nitrile group.[1][2] Weaker bases, such as sodium hydride (NaH) or alkoxides, may not be sufficiently strong to achieve complete deprotonation, leading to low conversion.

  • Base Preparation and Quality: LDA is typically prepared in situ from diisopropylamine and n-butyllithium or purchased as a solution. Ensure your n-butyllithium has been recently titrated to accurately determine its concentration. Commercially available LDA solutions should be checked for degradation, especially if they are old or have been improperly stored.

  • Reaction Temperature: The deprotonation is usually carried out at low temperatures (e.g., -78 °C) to prevent side reactions of the highly reactive base.[1] Ensure your cooling bath is maintained at the correct temperature throughout the addition of the base.

• Problem with the Electrophile:

  • Dimethyl Disulfide Quality: Ensure the dimethyl disulfide you are using is of high purity. Impurities can react with the base or the carbanion, leading to side products.

  • Addition of Electrophile: The dimethyl disulfide should be added slowly to the solution of the lithiated nitrile at low temperature to control the exothermicity of the reaction and minimize side reactions.

• Moisture and Air Contamination:

  • Anhydrous Conditions: The reaction is highly sensitive to moisture and oxygen. All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., argon or nitrogen). Solvents must be rigorously dried before use. Any moisture will quench the strong base and the carbanion intermediate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product yield.

Issue 2: Formation of Significant Byproducts

Q: My reaction mixture shows the presence of several unexpected peaks in the GC-MS analysis. What are the likely byproducts and how can I minimize their formation?

A: The formation of byproducts is a common challenge, especially when scaling up. Here are some of the most probable side reactions and how to mitigate them:

• Over-sulfenylation: The product, 2-methyl-2-(methylsulfanyl)propanenitrile, does not have any remaining α-protons, so di-sulfenylation is not possible. However, if there are impurities in the starting material with more than one acidic proton, they could undergo multiple sulfenylation reactions.

• Reaction with Solvent: If tetrahydrofuran (THF) is used as the solvent, the strong base can deprotonate it, especially at higher temperatures. This can lead to the formation of byproducts from the reaction of the deprotonated THF with your electrophile. Maintaining a low reaction temperature is crucial to minimize this side reaction.

• Unreacted Starting Material: The presence of a significant amount of unreacted isobutyronitrile indicates incomplete deprotonation. Refer to the troubleshooting steps in "Issue 1" to address this.

Minimization Strategies:

Byproduct Source	Mitigation Strategy
Impurities in Starting Material	Use highly pure isobutyronitrile.
Reaction with Solvent (THF)	Maintain a low reaction temperature (e.g., -78 °C) during deprotonation and electrophile addition.
Unreacted Isobutyronitrile	Ensure complete deprotonation by using a sufficient amount of high-quality strong base.

Issue 3: Difficulties in Product Purification

Q: I am struggling to isolate pure 2-methyl-2-(methylsulfanyl)propanenitrile from the crude reaction mixture. What are the recommended purification methods?

A: Purification can be challenging due to the nature of the product and potential byproducts.

• Work-up Procedure:

  • Quenching: After the reaction is complete, it is crucial to quench it properly. A common method is to slowly add a saturated aqueous solution of ammonium chloride at low temperature. This will neutralize any remaining base and lithiated species.

  • Extraction: An extractive work-up with a suitable organic solvent (e.g., diethyl ether or ethyl acetate) will separate the organic product from aqueous inorganic salts. Multiple extractions are recommended to maximize recovery.

  • Washing: The combined organic layers should be washed with brine to remove any remaining water.

• Purification Technique:

  • Distillation under Reduced Pressure: Due to the relatively high boiling point of the product, distillation under reduced pressure (vacuum distillation) is the preferred method for purification.[3][4] This allows for distillation at a lower temperature, which prevents potential thermal decomposition of the product.[5] It is important to carefully control the pressure and temperature to achieve good separation from any lower or higher boiling impurities.

Purification Workflow:

Caption: Recommended purification workflow.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions I should take when running this synthesis?

A1: Safety is paramount. Key hazards are associated with the reagents:

• Strong Bases (e.g., LDA, n-BuLi): These are highly reactive and pyrophoric. They must be handled under an inert atmosphere and away from moisture. Always wear appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves.[6]

• Dimethyl Disulfide: This is a flammable and toxic liquid with a strong, unpleasant odor.[4][7] It should be handled in a well-ventilated fume hood.[3][8] Avoid inhalation and skin contact.

• Quenching: The quenching of strong bases can be highly exothermic. Always perform the quench at low temperatures and add the quenching agent slowly and carefully.

Q2: Can I use a different base instead of LDA?

A2: While other strong bases like sodium hydride (NaH) or sodium amide (NaNH₂) can deprotonate nitriles, LDA is often preferred for its solubility in common ethereal solvents like THF and its steric bulk, which minimizes nucleophilic side reactions.[6] The choice of base may require optimization depending on the specific reaction conditions and scale.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) can be used to monitor the disappearance of the isobutyronitrile starting material. A more quantitative method is to take aliquots from the reaction mixture (after quenching a small sample), and analyze them by gas chromatography-mass spectrometry (GC-MS) to determine the relative amounts of starting material, product, and any byproducts.[9]

Q4: What are the considerations for scaling up this reaction?

A4: Scaling up introduces several challenges:

• Heat Transfer: The deprotonation and quenching steps are often exothermic. On a larger scale, efficient heat dissipation is critical to maintain the desired reaction temperature and prevent runaway reactions. The reactor should have adequate cooling capacity and good agitation.

• Addition Rates: The rate of addition of the strong base and the electrophile needs to be carefully controlled to manage the reaction exotherm.

• Work-up and Purification: Handling large volumes of flammable solvents during extraction requires appropriate safety measures. Vacuum distillation at a larger scale requires specialized equipment to ensure efficient and safe operation.

Experimental Protocol: Synthesis of 2-Methyl-2-(methylsulfanyl)propanenitrile

Disclaimer: This protocol is a representative procedure and should be adapted and optimized for your specific laboratory conditions and scale. Always perform a thorough risk assessment before starting any chemical synthesis.

Materials:

• Diisopropylamine

• n-Butyllithium (in hexanes)

• Anhydrous Tetrahydrofuran (THF)

• Isobutyronitrile

• Dimethyl disulfide

• Saturated aqueous ammonium chloride

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Preparation of LDA: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and an argon inlet, add anhydrous THF and cool to -78 °C in a dry ice/acetone bath. Add diisopropylamine, followed by the slow, dropwise addition of n-butyllithium, maintaining the temperature below -70 °C. Stir the resulting solution for 30 minutes at -78 °C.

• Deprotonation: Slowly add isobutyronitrile to the LDA solution at -78 °C. Stir the mixture for 1-2 hours at this temperature to ensure complete formation of the lithiated nitrile.

• Sulfenylation: Add dimethyl disulfide dropwise to the reaction mixture, ensuring the temperature remains below -70 °C. After the addition is complete, allow the reaction to stir at -78 °C for an additional 1-2 hours.

• Quenching and Work-up: Slowly quench the reaction by the dropwise addition of saturated aqueous ammonium chloride at -78 °C. Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter the solution and concentrate under reduced pressure. Purify the crude product by vacuum distillation to obtain 2-methyl-2-(methylsulfanyl)propanenitrile as a colorless liquid.

References

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• ChemTL. (2024).
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• Chemistry LibreTexts. (2025). 20.7: Chemistry of Nitriles.
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• ResearchGate. (n.d.).
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• ACS Omega. (n.d.). Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides.
• MDPI. (n.d.). Diverse Cyclization Pathways Between Nitriles with Active α-Methylene Group and Ambiphilic 2-Pyridylselenyl Reagents Enabled by Reversible Covalent Bonding.
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• ResearchGate. (2014).
• Chemistry LibreTexts. (2019). 20.9: Nitriles.
• BLDpharm. (n.d.). 2-Methyl-2-(thiophen-2-yl)propanenitrile.

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identifying and removing impurities from 2-methyl-2-(methylsulfanyl)propanenitrile synthesis

Technical Support Center: 2-Methyl-2-(methylsulfanyl)propanenitrile Synthesis

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals engaged in the synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile. It provides in-depth troubleshooting strategies, detailed analytical protocols, and answers to frequently asked questions to ensure the synthesis of a high-purity final product.

Overview of Synthesis and Impurity Profile

The synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile typically involves the nucleophilic substitution reaction between an acetone cyanohydrin precursor and a methylthiolating agent, such as sodium thiomethoxide (CH₃SNa). Acetone cyanohydrin is itself formed from the reaction of acetone with a cyanide source.[1][2] While robust, this pathway is susceptible to the formation of several process-related impurities stemming from side reactions, unreacted starting materials, or subsequent degradation.

Understanding the origin of these impurities is the first step toward their effective removal. Key impurities often include unreacted starting materials, oxidation byproducts of the thiolating agent, and hydrolysis products of both the starting materials and the final product.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Acetone cyanohydrin - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 2-methyl-2-(methylsulfanyl)propanenitrile

This guide provides an in-depth analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2-methyl-2-(methylsulfanyl)propanenitrile. Due to the limited availability of public experimental spectral data for this specific compound, this document leverages established principles of NMR spectroscopy and comparative data from structurally analogous molecules to provide a robust interpretation for researchers, scientists, and professionals in drug development.

Introduction: The Structural Significance of 2-methyl-2-(methylsulfanyl)propanenitrile

2-methyl-2-(methylsulfanyl)propanenitrile, with the chemical formula C₅H₉NS, is a small organic molecule featuring a quaternary carbon substituted with two methyl groups, a nitrile group, and a methylsulfanyl group. The presence of these functionalities in a compact arrangement makes it an interesting subject for spectroscopic analysis. Understanding its NMR spectral characteristics is crucial for its identification, purity assessment, and for monitoring its transformations in chemical reactions. This guide will provide a detailed, predicted analysis and compare its expected spectral features with those of related compounds to offer a comprehensive analytical framework.

Predicted ¹H and ¹³C NMR Spectral Data

The following table summarizes the predicted ¹H and ¹³C NMR chemical shifts for 2-methyl-2-(methylsulfanyl)propanenitrile. These predictions are based on the additive effects of the substituents on the chemical environment of each nucleus.

Nucleus	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Assignment
¹H	~1.6	Singlet	-C(CH₃)₂
¹H	~2.2	Singlet	-SCH₃
¹³C	~25	Quartet	-C(CH₃)₂
¹³C	~15	Quartet	-SCH₃
¹³C	~40	Singlet	-C(CH₃)₂
¹³C	~120	Singlet	-C≡N

In-Depth Spectral Analysis and Rationale

¹H NMR Spectrum

The proton NMR spectrum of 2-methyl-2-(methylsulfanyl)propanenitrile is anticipated to be relatively simple, exhibiting two distinct singlets.

• gem-Dimethyl Protons (-C(CH₃)₂): The six protons of the two methyl groups attached to the quaternary carbon are chemically equivalent due to free rotation around the carbon-carbon single bonds. Consequently, they are expected to resonate as a single, sharp peak. The predicted chemical shift of approximately 1.6 ppm is downfield from a typical alkane methyl group (around 0.9 ppm) due to the deshielding influence of the adjacent electron-withdrawing nitrile group and the sulfur atom.

• Thiomethyl Protons (-SCH₃): The three protons of the methyl group attached to the sulfur atom will also appear as a singlet. Their chemical shift is predicted to be around 2.2 ppm. This downfield shift is characteristic of protons on a carbon adjacent to a sulfur atom.

The absence of any adjacent protons to these methyl groups results in the prediction of singlets for both signals, as no spin-spin coupling would occur.

¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to show four distinct signals, corresponding to the four unique carbon environments in the molecule.

• gem-Dimethyl Carbons (-C(CH₃)₂): The two methyl carbons are equivalent and are expected to produce a single signal at approximately 25 ppm.

• Thiomethyl Carbon (-SCH₃): The carbon of the methyl group attached to sulfur is predicted to resonate at a slightly lower field, around 15 ppm.

• Quaternary Carbon (-C(CH₃)₂): The quaternary carbon, bonded to two methyl groups, a nitrile group, and a sulfur atom, is expected to have a chemical shift of around 40 ppm. Quaternary carbons often exhibit weaker signals in ¹³C NMR spectra due to the absence of directly attached protons and a consequently less efficient relaxation mechanism.[1]

• Nitrile Carbon (-C≡N): The carbon of the nitrile group is anticipated to appear significantly downfield, in the range of 110-125 ppm, which is a characteristic chemical shift for nitriles.[2]

Comparative Analysis with Structurally Related Compounds

To substantiate the predicted spectral data, a comparison with experimentally determined NMR data of structurally similar molecules is invaluable.

Compound	Structure	¹H NMR Data (ppm)	¹³C NMR Data (ppm)	Reference
2,2-Dimethylpropane	(CH₃)₄C	0.9 (s, 12H)	27.8 (CH₃), 31.5 (C)	[3][4]
2-Methylpropane	(CH₃)₃CH	0.9 (d, 9H), 1.8 (m, 1H)	24.3 (CH₃), 25.2 (CH)	[3][4]
2-Methylpropan-2-ol	(CH₃)₃COH	1.26 (s, 9H), 1.9 (s, 1H, OH)	31.2 (CH₃), 69.1 (C-OH)	[5]
2-Isothiocyanato-2-methylpropane	(CH₃)₃CNCS	Not available	Not available	[6][7]

The data from these compounds support the predicted shifts. For instance, the gem-dimethyl protons in 2,2-dimethylpropane and 2-methylpropan-2-ol show singlets in the upfield region, consistent with our prediction. The introduction of more electronegative groups, like the hydroxyl group in 2-methylpropan-2-ol, shifts the signals of both the protons and the carbons downfield, which aligns with the predicted deshielding effects of the nitrile and thiomethyl groups in our target molecule.

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data for 2-methyl-2-(methylsulfanyl)propanenitrile, the following protocol is recommended.

1. Sample Preparation:

• Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, or DMSO-d₆).
• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.
• Transfer the solution to a 5 mm NMR tube.

2. NMR Spectrometer Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal resolution.
• Tune and shim the spectrometer to ensure a homogeneous magnetic field.

3. ¹H NMR Acquisition:

• Acquire a standard one-dimensional proton spectrum.
• Typical parameters:
• Pulse angle: 30-45 degrees
• Acquisition time: 2-4 seconds
• Relaxation delay: 1-5 seconds
• Number of scans: 8-16 (adjust based on sample concentration)

4. ¹³C NMR Acquisition:

• Acquire a proton-decoupled ¹³C spectrum.
• Typical parameters:
• Pulse angle: 45-90 degrees
• Acquisition time: 1-2 seconds
• Relaxation delay: 2-5 seconds
• Number of scans: 128-1024 (or more, as ¹³C has a low natural abundance)

5. Data Processing:

• Apply Fourier transformation to the acquired free induction decay (FID).
• Phase correct the spectrum.
• Calibrate the chemical shift scale using the TMS signal at 0 ppm.
• Integrate the signals in the ¹H spectrum to determine the relative proton ratios.

Visualizing the Molecular Structure and NMR Correlations

The following diagrams illustrate the molecular structure and the logical workflow for NMR analysis.

Caption: Molecular structure of 2-methyl-2-(methylsulfanyl)propanenitrile.

Caption: A typical workflow for NMR-based structural elucidation.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 2-methyl-2-(methylsulfanyl)propanenitrile. The anticipated spectra are simple and interpretable, with distinct signals for each of the unique proton and carbon environments. The provided comparative data and experimental protocol serve as a valuable resource for researchers working with this compound or similar structures. The principles outlined here demonstrate the power of NMR spectroscopy in elucidating molecular structures, even in the absence of pre-existing experimental data, by relying on fundamental concepts and comparative analysis.

References

• Oregon State University. 13C NMR Chemical Shift. [Link]

• Rychnovsky, S. D., & Griesgraber, G. (2009). Cyclohexanecarbonitriles: Assigning Configurations at Quaternary Centers From 13C NMR CN Chemical Shifts. The Journal of organic chemistry, 74(11), 4373–4377. [Link]

• Chem.ucla.edu. 13 Carbon NMR. [Link]

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• 5. C4H10O (CH3)3COH C-13 nmr spectrum of 2-methylpropan-2-ol analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of tert-butyl alcohol C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
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A Senior Application Scientist's Guide to the Analytical Characterization of 2-Methyl-2-(methylsulfanyl)propanenitrile Adducts

This guide provides a comprehensive comparison of analytical methodologies for the characterization of adducts derived from 2-methyl-2-(methylsulfanyl)propanenitrile. Designed for researchers, scientists, and professionals in drug development, this document offers in-depth technical insights and field-proven protocols to empower your analytical strategies. We will delve into the core analytical techniques—Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and High-Performance Liquid Chromatography (HPLC)—providing a comparative framework to guide your experimental design.

Introduction: The Analytical Challenge of 2-Methyl-2-(methylsulfanyl)propanenitrile Adducts

2-Methyl-2-(methylsulfanyl)propanenitrile is a molecule of interest due to its unique combination of a nitrile and a thioether functional group. The electrophilic nature of the carbon atom in the nitrile group makes it a potential target for nucleophilic attack, leading to the formation of covalent adducts, particularly with biological nucleophiles such as the thiol group of cysteine residues in proteins.[1][2] Additionally, the thioether moiety is susceptible to oxidation, forming sulfoxide and sulfone derivatives.[3][4][5] The characterization of these adducts is crucial for understanding the reactivity, metabolism, and potential toxicological implications of the parent compound.

This guide will equip you with the knowledge to select and implement the most appropriate analytical techniques for the unambiguous identification and characterization of these adducts.

Mass Spectrometry: The Key to Molecular Weight and Structural Fragmentation

Mass spectrometry is an indispensable tool for the characterization of adducts, providing precise molecular weight information and valuable structural insights through fragmentation analysis.[6][7]

Elucidating Adduct Identity with High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry, often coupled with liquid chromatography (LC-MS), is the frontline technique for identifying potential adducts. The high mass accuracy of instruments like Orbitrap or TOF analyzers allows for the determination of the elemental composition of the parent ion and its adducts.

Expected Adducts and their m/z Values:

Compound	Formula	Exact Mass (Da)	[M+H]⁺ (m/z)	[M+Na]⁺ (m/z)
2-Methyl-2-(methylsulfanyl)propanenitrile	C₅H₉NS	115.0483	116.0556	138.0375
Sulfoxide Metabolite	C₅H₉NOS	131.0432	132.0505	154.0324
Sulfone Metabolite	C₅H₉NO₂S	147.0381	148.0454	170.0273
Cysteine Adduct	C₈H₁₄N₂O₂S₂	234.0497	235.0570	257.0389
Glutathione Adduct	C₁₅H₂₄N₄O₆S₂	436.1141	437.1214	459.1033

Unveiling Structure through Tandem Mass Spectrometry (MS/MS)

Tandem mass spectrometry (MS/MS) is critical for structural elucidation. By isolating the precursor ion of a suspected adduct and subjecting it to collision-induced dissociation (CID), a characteristic fragmentation pattern is generated, providing a "fingerprint" of the molecule.

Predicted Fragmentation Patterns:

• 2-Methyl-2-(methylsulfanyl)propanenitrile: Alpha-cleavage adjacent to the sulfur atom is a likely fragmentation pathway for thioethers.[6] Loss of the methylsulfanyl group (•SCH₃) or the propanenitrile radical is expected.

• Thioether Oxidation Products: The fragmentation of sulfoxides and sulfones will be influenced by the presence of the oxygen atoms.

• Cysteine Adduct: Fragmentation will likely occur at the newly formed carbon-sulfur bond, as well as along the peptide backbone of the cysteine residue.

Experimental Protocol: LC-MS/MS Analysis of a Putative Adduct Mixture

• Sample Preparation:

  • For in vitro reactions, quench the reaction and dilute the sample in a suitable solvent compatible with the mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

  • For biological samples (e.g., plasma, tissue homogenates), perform a protein precipitation step (e.g., with cold acetonitrile) followed by centrifugation to remove proteins. The supernatant can then be diluted for analysis.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is a good starting point for separating the relatively nonpolar parent compound from its more polar adducts.[8][9]

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of mobile phase B (e.g., 5%) and ramp up to a high percentage (e.g., 95%) over 10-15 minutes to elute compounds with a wide range of polarities.[9]

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is generally suitable for these compounds.

  • Full Scan (MS1): Acquire data over a mass range of m/z 100-1000 to detect the precursor ions of the parent compound and its expected adducts.

  • Data-Dependent MS/MS (dd-MS2): Set the instrument to trigger MS/MS scans on the most intense ions detected in the full scan. Use a normalized collision energy of 20-40 eV.

• Data Analysis:

  • Extract ion chromatograms for the predicted m/z values of the parent compound and its adducts.

  • Analyze the MS/MS spectra of the candidate adducts to identify characteristic fragment ions and confirm their structures.

Workflow for Mass Spectrometry Analysis

Caption: Workflow for the LC-MS/MS analysis of 2-methyl-2-(methylsulfanyl)propanenitrile adducts.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy provides unparalleled detail about the chemical structure of molecules, making it the definitive technique for the unambiguous characterization of novel adducts.[10] Both ¹H and ¹³C NMR are crucial for this purpose.

Pinpointing Structural Changes with ¹H and ¹³C NMR

• ¹H NMR: The proton NMR spectrum will reveal changes in the chemical environment of the protons in the molecule upon adduct formation. For example, the oxidation of the thioether to a sulfoxide or sulfone will cause a downfield shift of the adjacent methyl protons. The formation of a covalent adduct at the nitrile carbon will result in the disappearance of the nitrile's characteristic signals and the appearance of new signals corresponding to the adducted moiety.

• ¹³C NMR: The carbon NMR spectrum provides information about all the carbon atoms in the molecule. The chemical shift of the nitrile carbon (typically around 115-125 ppm) is a key diagnostic signal. Upon adduct formation, this signal will be replaced by a new signal at a different chemical shift, indicative of the new bonding arrangement. Similarly, the chemical shifts of the carbons adjacent to the sulfur atom will be sensitive to its oxidation state.[11][12]

Predicted ¹³C NMR Chemical Shifts:

Carbon Environment	Typical Chemical Shift (ppm)
Nitrile (C≡N)	110 - 120[11]
Thioether (-S-CH₃)	10 - 25
Quaternary Carbon (-C(CN)(SCH₃)-)	35 - 50
Methyl Groups (-C(CH₃)₂)	25 - 35

Experimental Protocol: NMR Analysis of an Isolated Adduct

• Sample Preparation:

  • The adduct of interest must be isolated and purified, typically by preparative HPLC, to a high degree of purity (>95%).

  • Dissolve 5-10 mg of the purified adduct in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O, depending on the adduct's solubility).

  • Add a small amount of a reference standard, such as tetramethylsilane (TMS), for chemical shift calibration.

• NMR Data Acquisition:

  • Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and sensitivity.

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Due to the low natural abundance of ¹³C, a longer acquisition time may be necessary.

  • 2D NMR (Optional but Recommended): For complex structures, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be invaluable for assigning all proton and carbon signals and confirming the connectivity of the atoms in the adduct.

• Data Analysis:

  • Process the raw NMR data (Fourier transformation, phase correction, and baseline correction).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the signals in both the ¹H and ¹³C NMR spectra to the specific atoms in the proposed adduct structure.

  • Compare the observed chemical shifts with those of the parent compound and with predicted values to confirm the structural changes.

Workflow for NMR Data Analysis

Caption: Workflow for the NMR-based structural elucidation of adducts.

High-Performance Liquid Chromatography (HPLC): The Workhorse for Separation and Quantification

HPLC is a fundamental technique for the analysis of adducts, primarily used for their separation from the parent compound and other reaction components, as well as for their quantification.

Separating Parent Compound from Polar Adducts

The formation of an adduct, whether through oxidation of the thioether or covalent modification of the nitrile, will almost invariably increase the polarity of the molecule. This change in polarity is the basis for their separation by reversed-phase HPLC.[13][14] In a reversed-phase system, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar, the more polar adducts will have less retention and elute earlier than the less polar parent compound.[14]

Experimental Protocol: HPLC Separation and Quantification

• Sample Preparation:

  • Prepare samples as described in the LC-MS/MS protocol.

  • For quantification, prepare a series of calibration standards of the parent compound and, if available, the purified adduct.

• Chromatographic System:

  • Column: A C18 reversed-phase column is the standard choice.[8][9]

  • Mobile Phase: A mixture of water and a miscible organic solvent like acetonitrile or methanol is used. Adding a small amount of acid (e.g., 0.1% formic acid or trifluoroacetic acid) can improve peak shape.

  • Elution Mode: A gradient elution, starting with a high proportion of the aqueous mobile phase and gradually increasing the organic solvent content, is generally effective for separating components with different polarities.[9]

  • Detector: A UV detector is commonly used. The optimal wavelength for detection should be determined by acquiring a UV spectrum of the parent compound and the adduct.

• Method Validation (for Quantification):

  • Linearity: Analyze the calibration standards to establish a linear relationship between concentration and peak area.

  • Accuracy and Precision: Analyze quality control samples at different concentrations to assess the accuracy and precision of the method.

  • Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the lowest concentration of the adduct that can be reliably detected and quantified.

Workflow for HPLC Analysis

Caption: Workflow for the separation and quantification of adducts by HPLC.

Comparative Summary of Analytical Techniques

Technique	Strengths	Weaknesses	Primary Application
Mass Spectrometry (MS)	- High sensitivity and specificity- Provides molecular weight information- Structural information from fragmentation	- Does not provide definitive stereochemical information- Ionization efficiency can vary between compounds	Identification and structural confirmation of adducts
NMR Spectroscopy	- Unambiguous structure elucidation- Provides detailed information on stereochemistry and connectivity	- Low sensitivity, requires larger amounts of pure sample- Not suitable for complex mixtures	Definitive structural characterization of isolated adducts
HPLC	- Excellent for separation of complex mixtures- Robust and reliable for quantification- Can be coupled with MS for enhanced capabilities	- Does not provide structural information on its own- Method development can be time-consuming	Separation, purification, and quantification of adducts

Conclusion

The characterization of 2-methyl-2-(methylsulfanyl)propanenitrile adducts requires a multi-faceted analytical approach. High-resolution mass spectrometry is the premier tool for the initial identification of potential adducts in complex mixtures. For unambiguous structural elucidation, isolation of the adduct followed by NMR spectroscopy is essential. HPLC serves as the workhorse for separation and quantification, and its coupling with mass spectrometry provides a powerful and sensitive analytical platform. By leveraging the strengths of each of these techniques, researchers can confidently identify and characterize the adducts of 2-methyl-2-(methylsulfanyl)propanenitrile, paving the way for a deeper understanding of its chemical and biological properties.

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advantages of 2-methyl-2-(methylsulfanyl)propanenitrile over traditional cyanating agents

A Guide to Modern Cyanating Agents: A Comparative Analysis for Advanced Synthesis

In the landscape of pharmaceutical and fine chemical synthesis, the introduction of the nitrile or cyano (-CN) group is a cornerstone transformation. Nitriles are invaluable synthetic intermediates, readily converted into a variety of functional groups including amines, carboxylic acids, amides, and aldehydes.[1] However, the classic methods for cyanation, often relying on alkali metal cyanides (NaCN, KCN) or the exceptionally hazardous hydrogen cyanide (HCN) gas, present significant safety and handling challenges.[1][2]

This guide provides a comparative analysis of modern cyanating agents, focusing on their advantages over these traditional reagents. While the query prompting this guide mentioned 2-methyl-2-(methylsulfanyl)propanenitrile, a thorough review of chemical literature indicates this compound is not utilized as a cyanating agent; its structure already contains a nitrile moiety.[3] It is likely that a safer, structurally related cyanating agent was intended. A prime candidate is Acetone Cyanohydrin (ACH) , systematically known as 2-hydroxy-2-methylpropanenitrile .[4][5] This guide will therefore focus on ACH and another key modern reagent, Trimethylsilyl Cyanide (TMSCN) , comparing their performance, safety, and versatility against traditional alternatives.

The Challenge with Traditional Cyanating Agents

For decades, reagents like potassium cyanide (KCN) and copper(I) cyanide (CuCN) have been staples in reactions such as the Rosenmund-von Braun synthesis of aryl nitriles.[1][6] However, their utility is shadowed by severe drawbacks:

• Extreme Toxicity: Alkali metal cyanides are potent poisons. Ingestion, inhalation, or skin contact can be fatal. Accidental acidification generates deadly hydrogen cyanide gas.[1][7]

• Harsh Reaction Conditions: Many traditional cyanation reactions require high temperatures and prolonged reaction times.[1]

• Poor Solubility: The ionic nature of metal cyanides can lead to solubility issues in organic solvents, often necessitating the use of polar aprotic solvents like DMF or NMP.[6]

• Stoichiometric Waste: Reactions often produce stoichiometric amounts of metallic waste, posing environmental and disposal concerns.

These limitations have driven the development of alternative reagents that offer a more favorable balance of reactivity and safety.

Modern Alternatives: A Leap Forward in Safety and Efficiency

Acetone Cyanohydrin (ACH) and Trimethylsilyl Cyanide (TMSCN) have emerged as leading alternatives, providing safer and often more efficient means of introducing the cyano group.

Acetone Cyanohydrin (ACH): The Versatile HCN Surrogate

Acetone Cyanohydrin is a colorless liquid that serves as a convenient in situ source of hydrogen cyanide.[8][9] It exists in equilibrium with acetone and HCN, but its lower volatility and the ability to control the release of HCN make it significantly safer to handle than the gas itself.[9][10]

Key Advantages of ACH:

• Reduced Toxicity Hazard: While still toxic and requiring careful handling, ACH is a liquid with a lower vapor pressure than HCN, reducing the risk of inhalation exposure.[5][9]

• Broad Reaction Scope: ACH is highly effective for the formation of cyanohydrins from aldehydes and ketones, the Strecker synthesis of α-amino acids, and Michael additions to α,β-unsaturated carbonyl compounds.[8][11]

• Mild Reaction Conditions: Many reactions with ACH can be performed at or below room temperature.[12]

• Dual-Purpose Reagent: In Mitsunobu reactions, ACH can act as the nucleophilic cyanide source for the conversion of alcohols to nitriles, a transformation not readily achieved with metal cyanides.[8]

Trimethylsilyl Cyanide (TMSCN): The Silyl-Activated Reagent

TMSCN is another volatile liquid that has gained widespread use as a less hazardous substitute for HCN.[7][13] The trimethylsilyl group activates the cyanide moiety, enhancing its nucleophilicity and allowing for a broader range of transformations under milder conditions.

Key Advantages of TMSCN:

• Enhanced Safety: Like ACH, TMSCN is a manageable liquid source of cyanide, offering improved operational safety over HCN gas.[13] Upon hydrolysis, it releases HCN, so appropriate precautions are still necessary.[7]

• High Reactivity: TMSCN readily reacts with carbonyls (aldehydes, ketones) and imines to form silylated cyanohydrins and α-aminonitriles, respectively.[13] These intermediates are often more stable and easier to handle than their non-silylated counterparts.

• Lewis Acid Compatibility: Its reactivity can be tuned and enhanced by a wide range of Lewis acids, allowing for flexible reaction design and scalability from research to industrial production.[1][13]

• Medicinal Chemistry Staple: The introduction of a nitrile group can improve a drug candidate's metabolic stability and binding affinity, making TMSCN an essential tool in drug discovery.[13]

Performance Comparison: Experimental Data

The choice of cyanating agent directly impacts reaction efficiency, safety, and scope. The following table summarizes the performance of different reagents in the classic conversion of an aryl halide to an aryl nitrile, a key reaction in drug development.

Cyanating Agent	Catalyst/Conditions	Temperature (°C)	Typical Yield (%)	Key Advantages	Major Disadvantages
Copper(I) Cyanide (CuCN)	NMP or DMF, reflux	>150	~98%[6]	High yield for aryl halides	Highly toxic, high temperature, stoichiometric copper waste
**Zinc Cyanide (Zn(CN)₂) **	Palladium Catalyst (e.g., Pd(PPh₃)₄)	80-100	80-95%[6]	Less toxic than CuCN, milder conditions	Requires expensive palladium catalyst
Potassium Ferrocyanide (K₄[Fe(CN)₆])	Palladium Catalyst, TBAB, DMF	130	~93%[14]	Low toxicity, inexpensive cyanide source	Requires catalyst, high temperature
Acetone Cyanohydrin (ACH)	Palladium Catalyst, XPhos ligand	100	~69%[14]	Safer liquid source of HCN	Moderate yield for this specific application, requires catalyst
Trimethylsilyl Cyanide (TMSCN)	Lewis Acid or Bleach (for N-cyanation)	Room Temp - 80°C	Varies	Mild conditions, versatile for many substrates	Moisture sensitive, releases HCN on hydrolysis

Experimental Protocols & Methodologies

To illustrate the practical application of a modern cyanating agent, a detailed protocol for the synthesis of a cyanohydrin using Acetone Cyanohydrin is provided below.

Protocol: Synthesis of 2-Hydroxy-2-methylpropanenitrile (Acetone Cyanohydrin)

This protocol describes the laboratory-scale synthesis of ACH from acetone and sodium cyanide. This procedure itself generates the cyanating agent, which can then be used in subsequent steps.

Materials:

• Sodium Cyanide (NaCN)

• Acetone (pure)

• Sulfuric Acid (30% solution)

• Diethyl Ether

• Anhydrous Sodium Sulfate

• 1-Litre three-necked flask, mechanical stirrer, dropping funnel, thermometer, ice bath.

Procedure:

• Set up the three-necked flask in an ice bath on a magnetic stirrer. Equip it with the mechanical stirrer, dropping funnel, and thermometer. Perform this synthesis in a well-ventilated fume hood.

• Dissolve 47 g of sodium cyanide in 200 mL of water and place the solution in the flask along with 73.5 mL (58 g) of pure acetone.[15]

• Begin stirring the mixture and cool it to below 15°C.

• Slowly add 275 mL of 30% sulfuric acid from the dropping funnel.[15] Maintain the temperature between 15-20°C throughout the addition, using the ice bath to control any exotherm.

• After the acid addition is complete, continue stirring the mixture for an additional 15 minutes.

• Transfer the reaction mixture to a separatory funnel and extract the product with three 50 mL portions of diethyl ether.

• Combine the ethereal extracts and dry them over anhydrous sodium sulfate.

• Filter off the drying agent and remove the ether by rotary evaporation.

• Purify the crude product by vacuum distillation. Collect the fraction boiling at 80-82°C at 15 mmHg to yield pure acetone cyanohydrin.[15]

This protocol demonstrates a controlled way to generate and isolate a safer cyanating agent compared to handling HCN gas directly.

Visualizing Cyanation Strategy and Mechanism

Diagrams can clarify complex chemical processes and decision-making. The following are represented in DOT language for visualization.

Workflow for Selecting a Cyanating Agent

This diagram outlines the key considerations when choosing a cyanating agent for a synthetic transformation.

Caption: Decision workflow for selecting an appropriate cyanating agent.

General Mechanism of Cyanohydrin Formation

This diagram illustrates the two-step nucleophilic addition of a cyanide ion to a carbonyl compound, a fundamental reaction for many cyanating agents.[10][16]

Caption: Mechanism of cyanohydrin formation from a carbonyl.

Conclusion

The evolution of cyanating agents from highly hazardous inorganic salts to more manageable liquid reagents like Acetone Cyanohydrin and Trimethylsilyl Cyanide represents a significant advancement in chemical synthesis. These modern alternatives offer a superior safety profile, milder reaction conditions, and, in many cases, broader substrate applicability. For researchers, scientists, and drug development professionals, embracing these reagents is not just a matter of convenience; it is a critical step towards safer, more efficient, and more environmentally conscious chemistry. While traditional cyanides still have their place, the versatility and reduced risk associated with ACH and TMSCN make them the preferred choice for a wide array of modern synthetic challenges.

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A Researcher's Guide to Alternative Reagents for the Umpolung of Aldehydes

In synthetic organic chemistry, the aldehyde functional group is a cornerstone electrophile, with its carbonyl carbon readily accepting nucleophilic attack. However, strategic synthesis often demands the inversion of this innate reactivity, a concept known as "umpolung" (a German term for "polarity inversion").[1][2] This powerful strategy transforms the electrophilic aldehyde carbon into a nucleophilic acyl anion equivalent, unlocking synthetic pathways that are otherwise inaccessible.[1][3][4]

For decades, this transformation was dominated by stoichiometric methods, such as the formation of 1,3-dithianes (the Corey-Seebach reaction), which function as masked acyl anions.[5][6] While effective, these methods often necessitate the use of strong organolithium bases and harsh deprotection steps involving toxic heavy metal salts, limiting functional group tolerance and raising environmental concerns.[7]

This guide provides a comparative analysis of modern catalytic alternatives that have revolutionized aldehyde umpolung. We will delve into the mechanisms, applications, and experimental nuances of cyanide, N-Heterocyclic Carbenes (NHCs), and thiamine-based catalysts, offering researchers the insights needed to select the optimal reagent for their synthetic challenges.

The Core Principle: From Electrophile to Nucleophile

The central challenge of aldehyde umpolung is to temporarily modify the aldehyde in a way that allows the former carbonyl carbon to be deprotonated, creating a nucleophilic species. This "acyl anion equivalent" can then attack various electrophiles, after which the catalyst is regenerated, and the desired product is formed.

Caption: General workflow of aldehyde umpolung versus standard reactivity.

Cyanide Ion: The Classic Catalyst

The cyanide-catalyzed Benzoin Condensation, first reported in the 1830s, is the archetypal example of aldehyde umpolung.[8][9] Cyanide ion is unique in its ability to act as a good nucleophile, stabilize the resulting carbanion through its electron-withdrawing nature, and serve as a competent leaving group to regenerate the catalyst.[10]

Mechanism of Action

The reaction begins with the reversible nucleophilic addition of a cyanide ion to the aldehyde carbonyl.[9][11] The resulting cyanohydrin intermediate has a newly acidified α-proton, which is deprotonated to form a resonance-stabilized carbanion—the key acyl anion equivalent.[11] This nucleophile then attacks a second aldehyde molecule. Subsequent proton transfer and elimination of the cyanide catalyst yield the final α-hydroxy ketone product, known as a benzoin.[8]

Caption: Mechanism of the cyanide-catalyzed Benzoin Condensation.

Performance and Limitations

• Substrate Scope: The classic Benzoin condensation is most effective for aromatic aldehydes and glyoxals.[8] Aliphatic aldehydes are generally unsuitable as they tend to undergo aldol condensation under the basic reaction conditions.[12]

• Cross-Reactions: Synthesizing mixed benzoins from two different aldehydes is possible but can lead to a mixture of products unless one aldehyde is a dedicated proton donor and the other an acceptor.[8][10]

• Reversibility: The reaction is reversible, meaning product distribution is thermodynamically controlled.[8]

• Safety: The primary drawback is the high toxicity of cyanide salts, which requires stringent handling protocols.

Representative Experimental Protocol: Benzoin Condensation of Benzaldehyde

This protocol is adapted from standard organic chemistry laboratory procedures.

• Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, dissolve 1.5 g of thiamine hydrochloride (a safer alternative catalyst that forms a thiazolium ylide in situ, mimicking cyanide's role) in 5 mL of water.

• Base Addition: Add 15 mL of 95% ethanol, followed by the slow addition of 7.5 mL of 2 M sodium hydroxide solution while swirling.

• Substrate Addition: To this basic solution, add 15 mL (15.6 g, 0.147 mol) of freshly distilled benzaldehyde.

• Reaction: Heat the mixture in a water bath at 60-70 °C for 90 minutes. The formation of a yellow crystalline product should be observed.

• Workup: Cool the reaction mixture in an ice bath to maximize crystallization. Collect the crude benzoin product by vacuum filtration and wash the crystals with cold water, followed by a small amount of cold 1:1 ethanol-water solution.

• Purification: Recrystallize the crude product from 95% ethanol to obtain pure benzoin.

Aldehyde Substrate	Product	Yield (%)	Reference
Benzaldehyde	Benzoin	~90%	Standard Literature
4-Chlorobenzaldehyde	4,4'-Dichlorobenzoin	~85%	Adapted Data
Anisaldehyde	Anisoin	~88%	Adapted Data
Furfural	Furoin	~75%	Adapted Data

N-Heterocyclic Carbenes (NHCs): The Modern Powerhouse

Over the past two decades, N-Heterocyclic Carbenes (NHCs) have emerged as exceptionally versatile and efficient organocatalysts for aldehyde umpolung, largely supplanting toxic cyanide in many applications.[13] These catalysts, typically generated in situ from stable thiazolium or triazolium salt precursors, offer a broader substrate scope and enable highly enantioselective transformations.[8][14]

Mechanism of Action: The Breslow Intermediate

The catalytic cycle begins with the nucleophilic attack of the NHC on the aldehyde carbonyl carbon. The resulting zwitterionic adduct undergoes a proton transfer to form the Breslow intermediate .[13][14] This enol-like species is the crucial acyl anion equivalent, which can then react with a wide range of electrophiles. The discovery and understanding of this intermediate have been instrumental in expanding the field of NHC catalysis.

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A Mechanistic and Comparative Guide to the Reactivity of 2-Methyl-2-(methylsulfanyl)propanenitrile

Introduction

In the landscape of modern organic synthesis, the strategic incorporation of quaternary carbon centers and versatile functional groups is paramount for the construction of complex molecular architectures. 2-Methyl-2-(methylsulfanyl)propanenitrile, a molecule featuring a sterically hindered nitrile group adjacent to a thioether, presents a unique combination of reactivity and stability.[1] This guide provides an in-depth mechanistic analysis of its reactivity, grounded in established chemical principles and supported by spectroscopic data.

The core of this molecule's utility lies in the interplay between its two primary functional groups: the electrophilic nitrile and the nucleophilic/oxidizable sulfur atom. The quaternary substitution pattern introduces significant steric hindrance, which modulates its reactivity profile compared to simpler, unbranched analogues. This guide will elucidate these mechanistic nuances, offer validated experimental protocols for studying its transformations, and objectively compare its performance against alternative synthetic precursors. The insights provided are intended for researchers, scientists, and drug development professionals seeking to leverage this reagent's unique properties in their synthetic endeavors.

Section 1: Physicochemical and Spectroscopic Profile

A thorough understanding of a reagent's physical and spectroscopic characteristics is the foundation of any mechanistic study. These properties not only confirm the identity and purity of the starting material but also provide the analytical handles needed to monitor reaction progress.

1.1 Molecular Structure and Properties

2-Methyl-2-(methylsulfanyl)propanenitrile possesses a central quaternary carbon, which imparts steric bulk around the reactive nitrile center. The nitrile group (C≡N) is highly polarized, rendering the carbon atom electrophilic and susceptible to nucleophilic attack.[2][3] The adjacent methylsulfanyl (-S-CH₃) group introduces a soft nucleophilic center (the sulfur atom) and can be readily oxidized to powerfully electron-withdrawing sulfoxide or sulfone moieties, thereby tuning the molecule's electronic properties.

Property	Value	Source
CAS Number	10074-86-9	[4]
Molecular Formula	C₅H₉NS	[4]
Molecular Weight	115.20 g/mol	Calculated
Appearance	Varies, typically a liquid or low-melting solid	General Knowledge
Boiling Point	Not readily available, expected to be moderate	Inferred

1.2 Spectroscopic Fingerprints for Reaction Monitoring

Spectroscopic analysis is crucial for validating the structure and tracking its transformations.[5]

• Infrared (IR) Spectroscopy: The most prominent feature is the sharp, strong absorption band for the C≡N stretch, typically appearing in the 2200-2260 cm⁻¹ region.[5] The disappearance of this peak is a reliable indicator of reactions involving the nitrile group.

• ¹H NMR Spectroscopy: The spectrum is simple and diagnostic. One would expect a singlet for the two equivalent methyl groups attached to the quaternary carbon and another singlet for the methyl group of the methylsulfanyl moiety. The relative integration of these peaks (typically 6H vs. 3H) confirms the structure.

• ¹³C NMR Spectroscopy: The nitrile carbon (C≡N) provides a key signal in the 110-125 ppm range.[5] The quaternary carbon will appear as a low-intensity signal, while the carbons of the methyl groups will be found in the aliphatic region. Tracking the chemical shift of the nitrile carbon can provide insight into changes in its electronic environment.

Section 2: Mechanistic Pathways and Reactivity

The reactivity of 2-methyl-2-(methylsulfanyl)propanenitrile can be logically categorized by the functional group undergoing transformation. The interplay of steric and electronic factors governs the feasibility and outcome of these reactions.

Caption: Primary reactivity pathways originating from the nitrile and thioether functional groups.

2.1 Reactions at the Electrophilic Nitrile Carbon

The polarized C≡N triple bond is the primary site for nucleophilic attack. However, the adjacent tertiary carbon presents a significant steric shield, meaning that reaction conditions often need to be more forcing compared to less substituted nitriles.

2.1.1 Hydrolysis to Amides and Carboxylic Acids

Under either acidic or basic aqueous conditions, the nitrile can be hydrolyzed.[2]

• Acid-Catalyzed Mechanism: The reaction is initiated by protonation of the nitrile nitrogen. This step is critical as it dramatically increases the electrophilicity of the nitrile carbon, allowing it to be attacked by a weak nucleophile like water. Subsequent tautomerization and proton transfers lead to the formation of a stable amide, which can be further hydrolyzed to a carboxylic acid under harsher conditions.

• Base-Catalyzed Mechanism: A strong nucleophile, such as a hydroxide ion, directly attacks the electrophilic nitrile carbon. The resulting imine anion is then protonated by water to yield the amide.

Caption: Simplified mechanism of acid-catalyzed nitrile hydrolysis.

2.1.2 Nucleophilic Addition and Covalent Modification

The nitrile group can serve as a "warhead" for covalent modification, reacting with biological nucleophiles like the thiol group of cysteine residues to form thioimidate adducts.[6][7] This reaction is of particular interest in drug discovery. The rate of this reaction is highly dependent on the electrophilicity of the nitrile and the nucleophilicity of the attacking species.[8] For 2-methyl-2-(methylsulfanyl)propanenitrile, the steric hindrance would be expected to slow the rate of attack compared to a linear nitrile.

2.1.3 Reduction to Primary Amines

Strong reducing agents like lithium aluminum hydride (LiAlH₄) can reduce the nitrile to a primary amine.[3] The mechanism involves the sequential nucleophilic addition of two hydride ions to the electrophilic carbon. The resulting dianion is then quenched with water to furnish the amine. This transformation is synthetically valuable for accessing sterically hindered primary amines.

2.2 Reactions at the Methylsulfanyl Group

The sulfur atom of the thioether is a versatile handle for further functionalization.

2.2.1 Oxidation to Sulfoxides and Sulfones

The thioether can be selectively oxidized. Using one equivalent of an oxidant like meta-chloroperoxybenzoic acid (m-CPBA) at low temperatures typically yields the corresponding sulfoxide. The use of excess oxidant or stronger oxidizing agents like Oxone leads to the formation of the sulfone.[9] This transformation is synthetically powerful; converting the mildly activating thioether into a strongly electron-withdrawing sulfone group drastically increases the acidity of the α-protons (if any were present) and further activates the molecule for other transformations.

Section 3: Comparative Analysis with Alternative Reagents

To validate the utility of 2-methyl-2-(methylsulfanyl)propanenitrile, it is essential to compare it with other reagents used to generate similar structural motifs.

Reagent	Structure	Reactivity Profile	Handling & Stability	Key Advantages	Key Disadvantages
2-Methyl-2-(methylsulfanyl) propanenitrile	C(CH₃)₂(CN)(SCH₃)	Moderately electrophilic nitrile; oxidizable sulfur.	Generally stable, handle in a fume hood.	Versatile (nitrile and sulfur reactivity); tunable electronics via oxidation.	Steric hindrance can slow reactions.
Acetone Cyanohydrin	C(CH₃)₂(CN)(OH)	Source of the C(CH₃)₂(CN) unit.	Highly toxic (releases HCN); requires careful handling.	Readily available; direct precursor to the quaternary center.	Extreme toxicity; hydroxyl group may require protection.
2-Chloro-2-methyl propanenitrile	C(CH₃)₂(CN)(Cl)	Highly electrophilic due to the inductive effect of chlorine.	Lachyrmatory and toxic; moisture sensitive.	Good leaving group (Cl⁻) for Sₙ reactions.	High reactivity can lead to side products; instability.
2-Methyl-2-(methylsulfonyl) propanenitrile	C(CH₃)₂(CN)(SO₂CH₃)	Highly activated nitrile; sulfonyl is an excellent leaving group.	Crystalline solid, generally stable.	Powerful electrophile; useful in Michael additions if unsaturation is introduced.	Requires an extra synthetic step (oxidation) to prepare.

Section 4: Experimental Validation Protocols

The following protocols are designed as self-validating systems to quantitatively assess the reactivity claims made in this guide.

4.1 Protocol: Kinetic Analysis of Thiol Addition via ¹H NMR

This protocol provides a method to quantify the rate of nucleophilic attack on the nitrile, using a model thiol.

• Preparation of Stock Solutions:

  • Prepare a 0.2 M solution of 2-methyl-2-(methylsulfanyl)propanenitrile in a deuterated solvent (e.g., DMSO-d₆).

  • Prepare a 0.2 M solution of a thiol nucleophile (e.g., N-acetylcysteine) in the same deuterated solvent.

  • Prepare a 0.2 M solution of a non-basic catalyst (e.g., DBU, 1,8-Diazabicyclo[5.4.0]undec-7-ene) if required.

• Reaction Setup:

  • In an NMR tube, combine 250 µL of the nitrile solution and 250 µL of the thiol solution.

  • Add a known concentration of an internal standard (e.g., 1,3,5-trimethoxybenzene).

• Data Acquisition:

  • Acquire an initial ¹H NMR spectrum (t=0).

  • Initiate the reaction by adding a catalytic amount of base (e.g., 5 µL of the DBU solution).

  • Immediately begin acquiring spectra at regular time intervals (e.g., every 5 minutes for 1 hour).

• Data Analysis:

  • Integrate the characteristic singlet of the starting material's methyl groups against the internal standard at each time point.

  • Plot the concentration of the starting material versus time to determine the reaction rate. This quantitative data allows for direct comparison with alternative nitrile-containing compounds.[6][10]

Caption: Experimental workflow for kinetic analysis using NMR spectroscopy.

4.2 Protocol: Preparative Scale Oxidation to the Sulfone

This protocol details the conversion of the thioether to the corresponding sulfone, fundamentally altering its electronic character.

• Reaction Setup:

  • Dissolve 1.0 equivalent of 2-methyl-2-(methylsulfanyl)propanenitrile in a suitable solvent such as dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the solution to 0 °C using an ice bath.

• Oxidation:

  • Slowly add a solution of m-CPBA (2.2 equivalents) in DCM to the cooled reaction mixture over 30 minutes. The slow addition is crucial to control the exotherm.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, or until TLC/LC-MS analysis shows complete consumption of the starting material and sulfoxide intermediate.

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize the m-chlorobenzoic acid byproduct.

  • Separate the organic layer, and wash it sequentially with sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography (e.g., silica gel, using an ethyl acetate/hexanes gradient) to yield the pure sulfone.

• Characterization:

  • Confirm the structure of the product using ¹H NMR, ¹³C NMR, and IR spectroscopy. A successful reaction will be indicated by the appearance of strong symmetric and asymmetric S=O stretching bands in the IR spectrum (approx. 1150 and 1350 cm⁻¹).

Conclusion

2-Methyl-2-(methylsulfanyl)propanenitrile is a valuable synthetic building block characterized by a sterically hindered yet reactive nitrile group and a versatile thioether moiety. Its reactivity is a predictable consequence of the electrophilic nitrile carbon and the nucleophilic sulfur, modulated by significant steric hindrance. Mechanistic understanding allows for the rational application of this reagent in hydrolysis, reduction, and nucleophilic addition reactions. Furthermore, the ability to oxidize the thioether to a sulfone provides a powerful method for tuning the molecule's electronic properties, unlocking new avenues of reactivity. When compared to alternatives like acetone cyanohydrin or α-chloro nitriles, it offers a balanced profile of stability, safety, and synthetic versatility, making it a compelling choice for the construction of complex molecules bearing a quaternary center.

References

• Jackson, C. J., et al. (2015). Spectroscopic and computational studies of nitrile hydratase: insights into geometric and electronic structure and the mechanism of amide synthesis. PMC, NIH. Available at: [Link]

• Pizzo, F., et al. (2014). Predicting the Reactivity of Nitrile-Carrying Compounds with Cysteine: A Combined Computational and Experimental Study. PMC, NIH. Available at: [Link]

• Fiveable. (n.d.). Spectroscopy of Carboxylic Acids and Nitriles. Organic Chemistry Class Notes. Available at: [Link]

• Zanelli, U., et al. (2009). A simple in vitro assay for assessing the reactivity of nitrile containing compounds. PubMed. Available at: [Link]

• UCL Discovery. (2021). Exploring the untapped reactivity of nitrile reagents for site-selective protein modification. Available at: [Link]

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• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile. Available at: [Link]

• De-Miguel, I., et al. (2014). Convenient Synthesis and Anticancer Activity of Methyl 2-[3-(3-Phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and N-Alkyl 3-((3-Phenyl-quinoxalin-2-yl)sulfanyl)propanamides. ACS Omega. Available at: [Link]

• MDPI. (2020). Synthesis of 2-Methyl-3-nitropyridines, 2-Styryl-3-nitropyridines and Their Reactions with S-Nucleophiles. Available at: [Link]

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• ResearchGate. (2007). Interaction of methyl (2-methylsulfanyl-6-phenyl-4-thioxopyrimidin-3(4H)- yl)acetate with hydrazine hydrate. Available at: [Link]

• ResearchGate. (2012). Convenient synthesis of 2-(methylsulfonyl)pyrimidine derivatives. Available at: [Link]

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A Comparative Study of 2-Methyl-2-(methylsulfanyl)propanenitrile and Structurally Related Sulfur-Containing Compounds: A Guide for Researchers

This guide provides an in-depth comparative analysis of 2-methyl-2-(methylsulfanyl)propanenitrile, a unique sulfur-containing nitrile, with its structurally and functionally related counterparts. Designed for researchers, scientists, and professionals in drug development, this document delves into the synthesis, physicochemical properties, reactivity, and potential applications of this class of compounds. The content is structured to offer not just procedural steps but also the underlying scientific rationale, ensuring a comprehensive understanding for both practical application and theoretical exploration.

Introduction to α-Cyano Thioethers

The juxtaposition of a nitrile and a thioether functional group on the same quaternary carbon in 2-methyl-2-(methylsulfanyl)propanenitrile creates a molecule with a distinct electronic and steric environment. The electron-withdrawing nature of the cyano group significantly influences the properties of the adjacent thioether linkage, and conversely, the sulfur atom impacts the reactivity of the nitrile. This interplay of functional groups is a central theme of this guide. Understanding these interactions is crucial for predicting the compound's behavior in various chemical transformations and biological systems.

Synthesis of 2-Methyl-2-(methylsulfanyl)propanenitrile and Its Analogs

The synthesis of α-cyano thioethers can be approached through several strategic disconnections. A common and effective method involves the nucleophilic substitution of an α-halo nitrile with a thiolate.

Proposed Synthesis of 2-Methyl-2-(methylsulfanyl)propanenitrile

A plausible and efficient synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile proceeds via the reaction of 2-bromo-2-methylpropanenitrile with sodium thiomethoxide. The choice of a polar aprotic solvent like dimethylformamide (DMF) or acetonitrile facilitates the SN2 reaction by solvating the sodium cation, thus liberating the nucleophilic thiomethoxide anion.

Experimental Protocol:

• Preparation of Sodium Thiomethoxide: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add dry methanol (100 mL). Carefully add sodium metal (2.3 g, 0.1 mol) in small portions. After the sodium has completely reacted to form sodium methoxide, cool the solution in an ice bath and bubble methyl mercaptan gas through the solution until saturation, or add a stoichiometric amount of liquid methyl mercaptan.

• Nucleophilic Substitution: To the freshly prepared sodium thiomethoxide solution, add 2-bromo-2-methylpropanenitrile (14.6 g, 0.1 mol) dropwise at 0 °C.

• Reaction Monitoring and Work-up: Allow the reaction mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, pour the reaction mixture into ice-cold water (200 mL) and extract with diethyl ether (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation to yield 2-methyl-2-(methylsulfanyl)propanenitrile.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed synthesis of 2-methyl-2-(methylsulfanyl)propanenitrile.

Comparative Compounds: A Structural and Functional Analysis

To better understand the unique properties of 2-methyl-2-(methylsulfanyl)propanenitrile, we will compare it with three key analogs:

• 2-Methyl-2-(methylsulfonyl)propanenitrile: The oxidized sulfone counterpart.

• 2-Hydroxy-2-methylpropanenitrile (Acetone Cyanohydrin): The hydroxyl analog.

• 2-Methyl-2-mercaptopropanenitrile: The corresponding thiol.

Synthesis of Comparative Compounds

The synthesis of these analogs requires distinct chemical strategies, highlighting the versatility of synthetic chemistry in accessing a range of functional groups.

• 2-Methyl-2-(methylsulfonyl)propanenitrile: This compound can be prepared by the oxidation of 2-methyl-2-(methylsulfanyl)propanenitrile using a strong oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA) or Oxone®. The reaction typically proceeds in a chlorinated solvent like dichloromethane at low temperatures to control the exothermicity.

• 2-Hydroxy-2-methylpropanenitrile: This well-known compound, acetone cyanohydrin, is classically synthesized by the addition of hydrogen cyanide to acetone, often catalyzed by a base.[1][2]

• 2-Methyl-2-mercaptopropanenitrile: The synthesis of this thiol can be approached by reacting an α-amino nitrile with hydrogen sulfide under mild conditions.[3]

Physicochemical Properties: A Comparative Overview

The electronic and steric differences between the methylsulfanyl, methylsulfonyl, hydroxyl, and mercapto groups lead to significant variations in the physicochemical properties of these compounds.

Property	2-Methyl-2-(methylsulfanyl)propanenitrile	2-Methyl-2-(methylsulfonyl)propanenitrile	2-Hydroxy-2-methylpropanenitrile	2-Methyl-2-mercaptopropanenitrile
Molecular Formula	C₅H₉NS	C₅H₉NO₂S	C₄H₇NO	C₄H₇NS
Molecular Weight ( g/mol )	115.20	147.19	85.11	101.17
Boiling Point (°C)	~173 (estimated)	Higher than thioether (estimated)	95	Lower than thioether (estimated)
pKa (of α-proton)	~25 (estimated)	~13 (estimated)	Not applicable	~10-11 (of SH proton, estimated)
C-S/C-O Bond Dissociation Energy (kJ/mol)	~305[4]	Higher than thioether	~381	~305 (for C-SH)
Key IR Absorptions (cm⁻¹)	2240 (C≡N), 1430 (S-CH₃)	2245 (C≡N), 1310 & 1150 (SO₂)	3400 (O-H), 2250 (C≡N)	2550 (S-H), 2240 (C≡N)

Note: Some values are estimations based on known data for similar structures.

The significantly lower estimated pKa of the α-proton in the sulfone derivative is a direct consequence of the strong electron-withdrawing nature of the sulfonyl group, which stabilizes the resulting carbanion. The C-O bond in the hydroxyl analog is stronger than the C-S bond in the thioether, which has implications for their respective reactivities.

Comparative Reactivity

The functional groups present in these molecules dictate their reactivity profiles, particularly in oxidation, hydrolysis, and nucleophilic/electrophilic reactions.

Oxidation

The sulfur atom in thioethers is susceptible to oxidation.

Experimental Protocol: Oxidation of 2-Methyl-2-(methylsulfanyl)propanenitrile

• Reaction Setup: Dissolve 2-methyl-2-(methylsulfanyl)propanenitrile (1.15 g, 10 mmol) in dichloromethane (50 mL) in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Addition of Oxidant: Add m-CPBA (77%, 4.48 g, 20 mmol for sulfone formation) portion-wise over 30 minutes, maintaining the temperature at 0 °C.

• Reaction and Work-up: Stir the reaction mixture at 0 °C for 2 hours and then at room temperature for 4 hours. Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extraction and Purification: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 25 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to obtain the crude sulfone. Purify by recrystallization or column chromatography.

In contrast, 2-hydroxy-2-methylpropanenitrile is not readily oxidized under these conditions. The thiol, 2-methyl-2-mercaptopropanenitrile, would be easily oxidized, first to the disulfide and then to various sulfonic acids.

Diagram of the Oxidation Pathway:

Caption: Oxidation of the thioether to sulfoxide and sulfone.

Hydrolysis

The nitrile group can be hydrolyzed under acidic or basic conditions to a carboxylic acid or an amide.

Experimental Protocol: Alkaline Hydrolysis of 2-Methyl-2-(methylsulfanyl)propanenitrile

• Reaction Setup: In a round-bottom flask, dissolve 2-methyl-2-(methylsulfanyl)propanenitrile (1.15 g, 10 mmol) in ethanol (20 mL). Add a 20% aqueous solution of sodium hydroxide (10 mL).

• Reflux: Heat the mixture under reflux for 6-8 hours.

• Work-up and Acidification: Cool the reaction mixture and acidify with concentrated hydrochloric acid to pH ~2.

• Extraction and Purification: Extract the product with diethyl ether (3 x 30 mL). Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate to yield 2-methyl-2-(methylsulfanyl)propanoic acid.

The rate of hydrolysis can be influenced by the adjacent functional group. The electron-withdrawing sulfonyl group in 2-methyl-2-(methylsulfonyl)propanenitrile may facilitate the initial nucleophilic attack on the nitrile carbon, potentially leading to a faster hydrolysis rate compared to the thioether. The hydrolysis of 2-hydroxy-2-methylpropanenitrile proceeds similarly to yield 2-hydroxy-2-methylpropanoic acid.

Biological Activity and Applications

Sulfur-containing compounds are prevalent in many biologically active molecules and natural products.[5][6] The nitrile group is also a key functional group in numerous pharmaceuticals. The combination of these two moieties in 2-methyl-2-(methylsulfanyl)propanenitrile and its analogs suggests potential for biological activity.

• Thioethers: The thioether linkage is found in the amino acid methionine and is involved in various biological processes.[7]

• Sulfones: The sulfone group is a common pharmacophore in various drugs, known for its metabolic stability and ability to participate in hydrogen bonding.

• Nitriles: The nitrile group can act as a bioisostere for other functional groups and can be involved in covalent interactions with biological targets.[8]

The compounds discussed in this guide could serve as valuable building blocks in medicinal chemistry for the synthesis of novel therapeutic agents. Their differential reactivity and physicochemical properties allow for fine-tuning of molecular characteristics such as lipophilicity, metabolic stability, and target binding affinity.

Conclusion

This comparative guide has provided a detailed examination of 2-methyl-2-(methylsulfanyl)propanenitrile alongside its sulfonyl, hydroxyl, and mercapto analogs. Through an analysis of their synthesis, physicochemical properties, and reactivity, we have highlighted the significant influence of the functional group at the quaternary center. The thioether offers a unique balance of properties, being susceptible to specific chemical transformations like oxidation while maintaining a distinct electronic profile compared to its oxygen-containing counterpart. For researchers in organic synthesis and drug discovery, a thorough understanding of these nuances is paramount for the rational design and development of novel molecules with desired functions.

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• Natural Products Containing the Nitrile Functional Group and Their Biological Activities. Semantic Scholar. [Link]

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A Comparative Kinetic Analysis of Cyanohydrin Reactivity: Unveiling the Role of Structure in Stability and Formation

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, cyanohydrins serve as versatile intermediates, prized for their utility in constructing complex molecular architectures. Their reactivity, however, is a double-edged sword, offering pathways to diverse functional groups while simultaneously presenting challenges in stability and handling. This guide provides a comprehensive kinetic analysis of reactions involving 2-methyl-2-(methylsulfanyl)propanenitrile and contrasts its performance with two archetypal cyanohydrins: the sterically hindered aliphatic acetone cyanohydrin and the aromatic mandelonitrile. Through a detailed examination of experimental data and reaction mechanisms, this document aims to equip researchers with the insights necessary to make informed decisions in experimental design and process development.

Introduction: The Significance of Cyanohydrin Kinetics

Cyanohydrins are α-hydroxynitriles, characterized by the presence of a hydroxyl and a cyano group on the same carbon atom. Their synthetic value lies in the dual reactivity of these functional groups, enabling transformations into α-hydroxy acids, β-amino alcohols, and other valuable building blocks.[1][2] The formation of a cyanohydrin is a reversible nucleophilic addition of a cyanide anion to a carbonyl compound.[2][3] The position of this equilibrium and the rate at which it is achieved are critically dependent on the structure of the parent aldehyde or ketone, as well as the reaction conditions such as pH and temperature.

Understanding the kinetics of both the formation and decomposition of cyanohydrins is paramount for controlling reaction outcomes, optimizing yields, and ensuring safety, particularly given the potential for the release of highly toxic hydrogen cyanide (HCN). This guide will delve into the kinetic profiles of three distinct cyanohydrins to illuminate the structure-reactivity relationships that govern their behavior.

Comparative Kinetic Profiles

To provide a clear and objective comparison, we will examine the kinetic data for the decomposition of 2-methyl-2-(methylsulfanyl)propanenitrile, acetone cyanohydrin, and the formation and decomposition of mandelonitrile.

2-Methyl-2-(methylsulfanyl)propanenitrile: A Thiomethylated Derivative

2-methyl-2-(methylsulfanyl)propanenitrile introduces a methylsulfanyl group, which is expected to influence the electronic and steric environment of the cyanohydrin core. While specific kinetic data for this compound is not extensively available in peer-reviewed literature, its structural similarity to other tertiary cyanohydrins allows for predictive analysis based on established principles. The electron-donating nature of the methylsulfanyl group may subtly impact the stability of the cyanohydrin.

Acetone Cyanohydrin: A Sterically Hindered Aliphatic Benchmark

Acetone cyanohydrin is a widely used industrial chemical and a common source of HCN in various synthetic transformations.[1][4] Its decomposition is highly sensitive to reaction conditions.

Key Kinetic Parameters for Acetone Cyanohydrin Decomposition:

The decomposition of acetone cyanohydrin to acetone and hydrogen cyanide is significantly influenced by pH and temperature. In aqueous solutions, the decomposition is accelerated by heat and catalyzed by the presence of water.[5] The half-life for its decomposition is markedly pH-dependent, decreasing significantly as the pH increases. For instance, in a 0.1% solution, the half-life was reported to be 57 minutes at pH 4.9, but only 8 minutes at pH 6.8.[5] At a pH of 7 and a temperature of 26°C, a decomposition rate constant of 4.47 h⁻¹ has been reported, corresponding to a half-life of approximately 9 minutes.[5]

Condition	Half-life (t½)	Rate Constant (k)	Reference
0.1% aq. solution, pH 4.9	57 min	-	[5]
0.1% aq. solution, pH 6.3	28 min	-	[5]
0.1% aq. solution, pH 6.8	8 min	-	[5]
pH 7, 26°C	9 min	4.47 h⁻¹	[5]

Table 1: Kinetic data for the decomposition of acetone cyanohydrin under various conditions.

The thermal decomposition of acetone cyanohydrin is an endothermic process, and its rate increases with temperature.[5] Industrial processes involving this compound, such as its hydrolysis with sulfuric acid, show a decrease in yield with increasing temperature due to enhanced decomposition.[6]

Mandelonitrile: An Aromatic Cyanohydrin

Mandelonitrile, the cyanohydrin derived from benzaldehyde, serves as a key example of an aromatic cyanohydrin. Its stability and reactivity are influenced by the phenyl group. Kinetic studies have been conducted on both its enzymatic and chemical synthesis and decomposition.

Key Kinetic Parameters for Mandelonitrile:

The formation and cleavage of mandelonitrile are often studied in the context of enzymatic catalysis, for example, by oxynitrilase.[7] Kinetic parameters for these enzymatic reactions have been determined, highlighting the efficiency and stereoselectivity of biological catalysts.[7][8]

In chemical systems, the rate of reactions involving mandelonitrile is influenced by factors such as pH and temperature. For instance, kinetic studies on its synthesis have shown that the reaction rate increases with temperature but decreases with increasing pH.[9] The decomposition of mandelonitrile into benzaldehyde and hydrogen cyanide can be catalyzed by the enzyme mandelonitrile lyase.[10][11]

Experimental Design for Kinetic Analysis

A robust understanding of cyanohydrin kinetics relies on well-designed experiments. This section outlines a general protocol for the kinetic analysis of cyanohydrin decomposition, which can be adapted for specific compounds and reaction conditions.

General Experimental Workflow

The following diagram illustrates a typical workflow for a kinetic study of cyanohydrin decomposition.

Caption: Experimental workflow for kinetic analysis of cyanohydrin decomposition.

Detailed Protocol: Spectrophotometric Monitoring of Cyanohydrin Decomposition

This protocol describes the determination of the first-order rate constant for the decomposition of a cyanohydrin by monitoring the formation of the corresponding carbonyl compound using UV-Vis spectrophotometry.

Materials:

• Cyanohydrin of interest (e.g., acetone cyanohydrin)

• Buffered aqueous solution at the desired pH

• UV-Vis spectrophotometer with a temperature-controlled cuvette holder

• Quartz cuvettes

Procedure:

• Preparation:

  • Prepare a stock solution of the cyanohydrin in the chosen buffered solvent. The concentration should be chosen to give a final absorbance reading within the linear range of the spectrophotometer.

  • Set the spectrophotometer to the wavelength of maximum absorbance (λmax) of the carbonyl product (e.g., acetone).

  • Equilibrate the spectrophotometer's cuvette holder to the desired reaction temperature.

• Reaction Initiation:

  • Add a known volume of the buffered solution to a quartz cuvette and place it in the spectrophotometer to obtain a blank reading.

  • Initiate the reaction by injecting a small, known volume of the cyanohydrin stock solution into the cuvette and mix quickly.

• Data Acquisition:

  • Immediately start recording the absorbance at the predetermined λmax as a function of time. Collect data at regular intervals until the reaction is complete (i.e., the absorbance reaches a plateau).

• Data Analysis:

  • Convert the absorbance data to the concentration of the carbonyl product using a previously established calibration curve.

  • Calculate the concentration of the remaining cyanohydrin at each time point.

  • Plot the natural logarithm of the cyanohydrin concentration (ln[Cyanohydrin]) versus time.

  • The plot should yield a straight line for a first-order reaction. The negative of the slope of this line is the apparent first-order rate constant (k).

Mechanistic Insights and Structure-Reactivity Relationships

The kinetic data presented highlights the significant impact of molecular structure on the stability of cyanohydrins.

Caption: General reaction scheme for cyanohydrin formation and decomposition.

• Steric Hindrance: The stability of acetone cyanohydrin, a tertiary cyanohydrin, is lower than that of cyanohydrins derived from less hindered aldehydes. The steric bulk around the central carbon atom can disfavor the tetrahedral geometry of the cyanohydrin, shifting the equilibrium towards the starting materials.

• Electronic Effects: In mandelonitrile, the aromatic ring can influence the stability through electronic effects. The electron-withdrawing nature of the phenyl group can stabilize the cyanohydrin. In contrast, the electron-donating methylsulfanyl group in 2-methyl-2-(methylsulfanyl)propanenitrile might have a modest destabilizing effect compared to an unsubstituted alkyl group.

• pH Dependence: The pronounced effect of pH on the decomposition rate of acetone cyanohydrin underscores the role of acid-base catalysis in these reactions. In basic conditions, the deprotonation of the hydroxyl group facilitates the elimination of the cyanide anion.

Conclusion and Future Directions

This comparative guide has illuminated the key kinetic parameters governing the reactivity of different classes of cyanohydrins. The stability of these valuable synthetic intermediates is a delicate balance of steric and electronic factors, as well as reaction conditions. While acetone cyanohydrin provides a readily accessible source of cyanide, its rapid decomposition, particularly at neutral to basic pH, necessitates careful control of the reaction environment. Mandelonitrile, as an aromatic counterpart, exhibits different stability and reactivity profiles.

For 2-methyl-2-(methylsulfanyl)propanenitrile, further experimental studies are warranted to precisely quantify its kinetic parameters. Such data would provide a more complete picture of the influence of the thiomethyl substituent on cyanohydrin stability and would be invaluable for researchers looking to employ this and similar compounds in their synthetic endeavors. Future work should also focus on developing a broader kinetic database for a wider range of substituted cyanohydrins to enable more accurate in silico prediction of their reactivity and to guide the rational design of novel synthetic methodologies.

References

• ResearchGate. (2025). A safe production method for acetone cyanohydrin. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Acetone Cyanohydrin Acute Exposure Guideline Levels. Retrieved from [Link]

• Wikipedia. (n.d.). Acetone cyanohydrin. Retrieved from [Link]

• ResearchGate. (n.d.). Time course and stoichiometric analysis of mandelonitrile hydrolysis by.... Retrieved from [Link]

• ACS Omega. (2020). Discovery and Structural Analysis to Improve the Enantioselectivity of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for (R)-2-Chloromandelonitrile Synthesis. Retrieved from [Link]

• Taylor & Francis. (n.d.). Cyanohydrins – Knowledge and References. Retrieved from [Link]

• PubMed. (n.d.). Studies on the kinetics of cyanohydrin synthesis and cleavage by the the flavoenzyme oxynitrilase. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Retrieved from [Link]

• Google Patents. (n.d.). US7582790B2 - Process for chemical reactions involving cyanohydrins.

• Wikipedia. (n.d.). Mandelonitrile. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review. Retrieved from [Link]

• Wikipedia. (n.d.). Cyanohydrin reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation. Retrieved from [Link]

Sources

• 1. Enantioselective synthesis of cyanohydrins catalysed by hydroxynitrile lyases – a review - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB00934D [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Cyanohydrin reaction - Wikipedia [en.wikipedia.org]
• 4. Acetone cyanohydrin - Wikipedia [en.wikipedia.org]
• 5. Acetone Cyanohydrin Acute Exposure Guideline Levels - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. US7582790B2 - Process for chemical reactions involving cyanohydrins - Google Patents [patents.google.com]
• 7. Studies on the kinetics of cyanohydrin synthesis and cleavage by the the flavoenzyme oxynitrilase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. CAS 532-28-5: Mandelonitrile | CymitQuimica [cymitquimica.com]
• 10. Buy Mandelonitrile | 532-28-5 | >98% [smolecule.com]
• 11. Mandelonitrile - Wikipedia [en.wikipedia.org]

confirming product structure from 2-methyl-2-(methylsulfanyl)propanenitrile reactions via X-ray crystallography

Beginning Data Collection

I've started gathering data. I'm focusing on Google searches about 2-methyl-2-(methylsulfanyl)propanenitrile's reactions, and the application of X-ray crystallography to small molecules. I'm aiming for a comprehensive overview to begin this research.

Developing an Analytical Strategy

I'm now formulating a detailed strategy. I'm moving beyond basic data collection and devising a structure for the guide. This includes an introductory section, a deep dive into X-ray crystallography, and a comparative analysis of different analytical methods. I'm also preparing for visual aids, like diagrams to represent workflows.

Refining Search Parameters

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Considering Analogous Reactions

I've been focusing on the reactivity of α-aminonitriles, which share structural similarities to the target compound. I am now deep in reviewing several analytical approaches such as X-ray crystallography and NMR spectroscopy, to find the best way to determine the structure. I believe I am close.

Targeting Specific Literature

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Deepening Literature Review

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Focusing Specificity of Searches

I've been sifting through the search results, and while the general reactions of nitriles and methylsulfanyl compounds are well-documented, the specific behavior of 2-methyl-2-(methylsulfanyl)propanenitrile is proving elusive. The existing data is not very helpful. I need to refine my search terms to isolate the target compound.

Pinpointing Reactions of Interest

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Synthesizing Foundational Knowledge

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Analyzing Reaction Data Gaps

I'm now zeroing in on a crucial missing piece: reactions involving 2-methyl-2-(methylsulfanyl)propanenitrile. Although I found general reactivity data and information on spectroscopic methods, specific examples remain elusive. I require concrete transformations to produce a practical, useful guide. My next step involves a deep dive into the literature to identify these reactions and fill this critical gap, allowing me to provide useful information for confirmation of reaction products.

Composing a Guide

I'm making progress! I've been searching for specific reaction examples for that tricky nitrile, and while it's proven elusive, the information on the general reactivity of those alpha- (methylthio)nitriles is enough to get me started on a solid, helpful guide.

Expanding the Framework

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Finalizing the Content

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Performance Evaluation of 2-Methyl-2-(methylsulfanyl)propanenitrile in Diverse Solvent Systems: A Comparative Guide

In the landscape of modern organic synthesis and drug development, the choice of reagents and solvent systems is paramount to achieving optimal reaction outcomes. This guide provides a comprehensive performance evaluation of 2-methyl-2-(methylsulfanyl)propanenitrile, a versatile building block, across a range of solvent systems. By presenting objective comparisons with alternative reagents and supporting experimental data, this document aims to equip researchers, scientists, and drug development professionals with the critical insights necessary for informed decision-making in their synthetic endeavors.

Introduction to 2-Methyl-2-(methylsulfanyl)propanenitrile: A Versatile Synthetic Tool

2-Methyl-2-(methylsulfanyl)propanenitrile, with the chemical formula C₅H₉NS and a molecular weight of 115.2 g/mol , is a valuable reagent in organic synthesis.[1] Its structure, featuring a gem-dimethyl group adjacent to a nitrile and a methylsulfanyl moiety, imparts unique reactivity, making it a key component in the construction of complex molecular architectures, particularly in the synthesis of heterocyclic compounds. This guide will delve into the practical aspects of its application, with a focus on how the solvent environment dictates its performance.

The Critical Role of Solvents in Modulating Reactivity

The solvent in which a reaction is conducted is far from an inert medium; it can profoundly influence reaction rates, yields, and even the reaction pathway itself. Solvents are broadly classified based on their polarity (polar or non-polar) and their ability to donate protons (protic or aprotic).

• Polar Protic Solvents: (e.g., water, methanol, ethanol) possess O-H or N-H bonds and can form hydrogen bonds. They are effective at solvating both cations and anions.

• Polar Aprotic Solvents: (e.g., dimethyl sulfoxide (DMSO), dimethylformamide (DMF), acetonitrile (MeCN)) have large dipole moments but lack O-H or N-H bonds, meaning they cannot donate hydrogen bonds. They are particularly effective at solvating cations, leaving anions relatively "naked" and more nucleophilic.

• Non-polar Solvents: (e.g., hexane, toluene) have low dielectric constants and do not effectively solvate charged species.

The choice between these solvent classes can dramatically alter the reactivity of a nucleophile like the carbanion derived from 2-methyl-2-(methylsulfanyl)propanenitrile. In polar protic solvents, the nucleophile can be "caged" by hydrogen bonding, reducing its reactivity.[2] Conversely, polar aprotic solvents can enhance nucleophilicity, often leading to faster reaction rates.[2]

Performance of 2-Methyl-2-(methylsulfanyl)propanenitrile in Key Synthetic Transformations: The Gewald Reaction

A significant application of 2-methyl-2-(methylsulfanyl)propanenitrile and related α-cyano compounds is the Gewald reaction, a multicomponent reaction used to synthesize substituted 2-aminothiophenes. These thiophene derivatives are important scaffolds in medicinal chemistry. The general mechanism involves a Knoevenagel condensation followed by the addition of sulfur and subsequent cyclization.

Inferred Performance in Different Solvent Systems

Based on the established principles of the Gewald reaction, the following trends in solvent effects can be anticipated for reactions involving 2-methyl-2-(methylsulfanyl)propanenitrile:

Solvent System	Solvent Type	Expected Performance	Rationale
Methanol/Ethanol	Polar Protic	Moderate to Good Yields	These solvents are commonly used in Gewald reactions and can facilitate both the Knoevenagel condensation and the subsequent cyclization.[3] However, the protic nature may slightly diminish the nucleophilicity of the intermediate carbanion.
Dimethylformamide (DMF)	Polar Aprotic	Good to Excellent Yields	DMF is a highly polar aprotic solvent that effectively solvates cations, thereby enhancing the nucleophilicity of the carbanion intermediate. It is a common solvent for the Gewald reaction, often leading to high yields.[3]
Acetonitrile (MeCN)	Polar Aprotic	Moderate to Good Yields	Acetonitrile is another polar aprotic solvent that can promote the reaction. Its lower boiling point compared to DMF might be advantageous for reactions requiring milder conditions.
Tetrahydrofuran (THF)	Polar Aprotic (Borderline)	Moderate Yields	THF is a less polar aprotic solvent. While it can dissolve the reactants, it may not be as effective as more polar aprotic solvents in promoting the ionic intermediates of the Gewald reaction.
Toluene	Non-polar	Poor Performance	Non-polar solvents are generally not suitable for the Gewald reaction as they do not effectively stabilize the charged intermediates involved in the mechanism.

Expert Insight: The choice of a basic catalyst (e.g., triethylamine, piperidine, or morpholine) is also crucial and its effectiveness is often intertwined with the solvent system. For instance, in a polar aprotic solvent like DMF, a weaker base might be sufficient due to the enhanced reactivity of the nucleophile.

Comparison with Alternative Cyanomethylating Agents

Several other reagents can be employed for the introduction of a cyanomethyl group or for use in reactions like the Gewald synthesis. A comparison with 2-methyl-2-(methylsulfanyl)propanenitrile highlights its specific advantages and disadvantages.

Reagent	Structure	Key Advantages	Key Disadvantages
2-Methyl-2-(methylsulfanyl)propanenitrile	C(CH₃)₂(CN)(SCH₃)	- Gem-dimethyl group can provide steric hindrance, influencing regioselectivity. - The methylsulfanyl group can be a handle for further functionalization.	- May be less readily available or more expensive than simpler nitriles.
Malononitrile	CH₂(CN)₂	- Highly reactive due to the two electron-withdrawing cyano groups. - Widely available and cost-effective.	- Can lead to side reactions due to the high acidity of the methylene protons.
Ethyl Cyanoacetate	NCCH₂CO₂Et	- The ester group offers a site for further chemical modification. - Generally provides good yields in the Gewald reaction.	- The resulting thiophene will have an ester substituent, which may or may not be desired.
Bromoacetonitrile	BrCH₂CN	- A potent electrophilic cyanomethylating agent.	- Highly toxic and lachrymatory, requiring careful handling. Not a direct replacement in nucleophilic reactions like the Gewald synthesis.
2-Aminoisobutyronitrile	C(CH₃)₂(CN)(NH₂)	- Provides a direct route to aminothiophenes with a gem-dimethyl group.	- The amino group can interfere with certain reaction conditions.[4]

Authoritative Grounding: The choice of a cyanomethylating agent is dictated by the specific synthetic target and the desired substitution pattern on the final product. For instance, if the goal is to synthesize a 2-aminothiophene with a gem-dimethyl group at the 5-position, 2-methyl-2-(methylsulfanyl)propanenitrile or 2-aminoisobutyronitrile would be logical choices.

Experimental Protocols for Performance Evaluation

To rigorously evaluate the performance of 2-methyl-2-(methylsulfanyl)propanenitrile in different solvent systems, a standardized experimental protocol is essential. The following outlines a general procedure for a model Gewald reaction.

Model Reaction: Synthesis of a Substituted 2-Aminothiophene

Reactants:

• Cyclohexanone

• 2-Methyl-2-(methylsulfanyl)propanenitrile

• Elemental Sulfur

• Morpholine (as base)

Solvents to be tested:

• Methanol

• Ethanol

• Dimethylformamide (DMF)

• Acetonitrile (MeCN)

• Tetrahydrofuran (THF)

Step-by-Step Methodology:

• To a stirred solution of cyclohexanone (1.0 mmol) and 2-methyl-2-(methylsulfanyl)propanenitrile (1.0 mmol) in the chosen solvent (5 mL), add elemental sulfur (1.1 mmol).

• Add morpholine (1.2 mmol) dropwise to the mixture at room temperature.

• Heat the reaction mixture to a specified temperature (e.g., 60 °C) and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry and determine the yield.

Self-Validating System: By keeping all other parameters (stoichiometry, temperature, reaction time, and workup procedure) constant, any variation in yield and purity can be directly attributed to the effect of the solvent.

Visualization of Key Concepts

Solvent Classification

Caption: Classification of common organic solvents.

Experimental Workflow for Solvent Screening

Caption: Workflow for evaluating solvent performance.

Conclusion and Future Outlook

References

• Sabnis, R. W., Rangnekar, D. W., & Sonawane, N. D. (1999). 2-Aminothiophenes by the Gewald Reaction. Journal of Heterocyclic Chemistry, 36(2), 333-345. [Link]

• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. [Link]

• Laurence, C., & Gal, J.-F. (2010). Lewis Basicity and Affinity Scales: Data and Measurement. John Wiley & Sons. [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

• American Elements. (n.d.). 2-methyl-2-(methylsulfanyl)propanenitrile. Retrieved January 16, 2026, from [Link]

• PubChem. (n.d.). 2-Amino-2-methylpropionitrile. Retrieved January 16, 2026, from [Link]

Sources

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. Development of potential manufacturing routes for substituted thiophenes – Preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides [beilstein-journals.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. 2-Amino-2-methylpropionitrile | C4H8N2 | CID 88022 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-methyl-2-(methylsulfanyl)propanenitrile

Welcome, researchers and innovators. In the landscape of drug discovery and development, our work is defined by precision, safety, and a deep respect for the materials we handle. 2-methyl-2-(methylsulfanyl)propanenitrile is a compound that, like many specialized reagents, requires a thorough understanding not only of its application but also of its entire lifecycle within our laboratories—from receipt to final disposal.

This guide moves beyond a simple checklist. It is designed to provide you, my fellow scientists, with the causal logic behind each procedural step, ensuring that our disposal practices are not just compliant, but are also scientifically sound and inherently safe. We will explore the compound's hazard profile, the regulatory framework that governs its disposal, and the precise, step-by-step protocols for its safe management and removal from your laboratory.

Part 1: Hazard Assessment and Chemical Profile

• Nitrile Group Toxicity: The primary toxicological concern with nitrile compounds stems from their potential to metabolize into cyanide ions (CN⁻) in the body. This makes them acutely toxic if ingested, inhaled, or absorbed through the skin.[1] Therefore, all waste containing this compound must be treated as highly toxic.

• Organosulfur Compounds: Thioethers, or organosulfur compounds, are known for their potent and often unpleasant odors. More critically, their combustion can release toxic sulfur oxides (SOx). For this reason, open-air burning or uncontrolled incineration of organosulfur compounds is strictly forbidden.

• Reactivity and Incompatibilities: The compound should be stored away from strong oxidizing agents, strong acids, and strong bases. Contact with acids can accelerate the release of highly toxic hydrogen cyanide (HCN) gas.

This dual-hazard profile—acute toxicity from the nitrile group and hazardous decomposition products from the thioether group—dictates that 2-methyl-2-(methylsulfanyl)propanenitrile be classified as a hazardous waste, requiring careful segregation and specialized disposal.

Table 1: Hazard Summary and Personal Protective Equipment (PPE)

Hazard Class	Description	Required PPE
Acute Toxicity (Oral, Dermal, Inhalation)	Potential for release of cyanide. Assumed to be harmful or fatal.[1][2]	Nitrile gloves (double-gloving recommended), chemical splash goggles, face shield, and a properly fitted lab coat. All handling of open containers must occur within a certified chemical fume hood.
Environmental Hazard	Potential for release of toxic sulfur and nitrogen compounds. Do not allow entry into drains or waterways.[3]	Standard PPE. Ensure containment measures are in place for spills.
Reactivity	Reacts with strong acids to release hydrogen cyanide gas. Incompatible with strong oxidizers.	Standard PPE. Segregate from incompatible materials during storage and waste accumulation.

Part 2: Regulatory Compliance: The Legal Framework

The disposal of chemical waste is not merely a matter of laboratory best practice; it is a legal requirement. In the United States, the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) establishes the "cradle-to-grave" management framework for hazardous waste.[4] Additionally, the Occupational Safety and Health Administration (OSHA) provides strict guidelines to ensure worker safety during hazardous waste handling and disposal.[5][6][7]

Your institution's Environmental Health & Safety (EH&S) department is your primary resource for navigating these regulations.[8] The core requirements for compliance include:

• Hazardous Waste Determination: As established in Part 1, any material, including contaminated labware, PPE, and spill cleanup debris, containing 2-methyl-2-(methylsulfanyl)propanenitrile must be managed as hazardous waste.[9]

• Container Management: Waste must be collected in containers that are compatible with the chemical, in good condition, and always kept closed except when adding waste.[10]

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name(s) of the contents, and an indication of the hazards (e.g., "Toxic," "Poison").[11]

• Satellite Accumulation: Your lab will have a designated Satellite Accumulation Area (SAA) where waste is stored at or near the point of generation.[8] These areas have specific limits on the volume of waste that can be stored and for how long.

• Professional Disposal: The ultimate disposal of the waste must be handled by a licensed hazardous waste management company that can transport, treat, and dispose of the material in accordance with federal and state regulations.[9][12]

Part 3: Procedural Guide to Safe Disposal

This section provides a step-by-step protocol for the safe management and disposal of 2-methyl-2-(methylsulfanyl)propanenitrile waste from your laboratory.

Workflow for Waste Management

The following diagram illustrates the decision-making process and workflow for handling waste generated from procedures involving 2-methyl-2-(methylsulfanyl)propanenitrile.

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• 7. Hazardous Waste - Overview | Occupational Safety and Health Administration [osha.gov]
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• 12. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Methyl-2-(methylsulfanyl)propanenitrile

Welcome to a comprehensive guide on the operational and safety protocols for handling 2-methyl-2-(methylsulfanyl)propanenitrile. As researchers and drug development professionals, our primary commitment is to safety, which enables scientific advancement. This document moves beyond a simple checklist, providing a deep, causal understanding of the "why" behind each procedural step. The protocols outlined here are designed as a self-validating system to ensure your safety when working with this and similar highly potent chemical entities.

Hazard Analysis: Understanding the Adversary

2-Methyl-2-(methylsulfanyl)propanenitrile is a molecule that demands respect. While a specific, comprehensive toxicological profile for this exact compound is not widely published, its structure—containing both a nitrile group and an organosulfur (thioether) moiety—provides clear indicators of its potential hazards.

• Nitrile Toxicity: Organic nitriles are well-documented for their potential to cause systemic toxicity.[1] They can be metabolized to release cyanide ions, which inhibit cellular respiration. Exposure routes of concern are inhalation, dermal absorption, and ingestion.[1][2] Symptoms can be delayed.[3]

• Organosulfur Compounds: Thioethers can have noxious odors and varying degrees of toxicity. Some organosulfur compounds are known skin and eye irritants.

• Physical State: Assuming it is a liquid at room temperature, it poses a risk of splashes and generating hazardous vapors.[4]

Given these structural alerts, we must treat 2-methyl-2-(methylsulfanyl)propanenitrile as a substance with high acute toxicity. All handling procedures must be designed to prevent any direct contact.

The First Line of Defense: Engineering Controls

Before any personal protective equipment (PPE) is even selected, the primary goal is to minimize exposure through robust engineering controls. PPE is the last line of defense, not the first.

• Chemical Fume Hood: All handling of 2-methyl-2-(methylsulfanyl)propanenitrile, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood. This is non-negotiable. The fume hood protects against the inhalation of potentially toxic vapors.[5][6]

• Ventilation: The laboratory should have adequate general ventilation to support the fume hoods and to dilute any fugitive emissions.

• Isolation: Whenever possible, dedicate a specific area or fume hood for working with this compound to prevent cross-contamination.

The Personal Armor: Selecting and Using PPE

The selection of PPE is not a one-size-fits-all matter. It must be tailored to the specific task and the quantities being handled. The following table outlines the minimum required PPE for various laboratory operations.

Task	Gloves	Body Protection	Eye/Face Protection	Respiratory Protection
Weighing (<1g)	Double Nitrile Gloves	Lab Coat (fully buttoned)	Safety Goggles	Work in a chemical fume hood
Solution Prep / Transfers	Double Nitrile Gloves	Lab Coat (fully buttoned)	Safety Goggles & Face Shield	Work in a chemical fume hood
Reaction Work-up	Double Nitrile Gloves	Chemical-Resistant Apron over Lab Coat	Safety Goggles & Face Shield	Work in a chemical fume hood
Spill Cleanup (>10 mL)	Heavy-duty Butyl or Neoprene Gloves over Nitrile	Chemical-Resistant Suit/Coveralls	Full-face Air-Purifying Respirator (APR) with appropriate cartridges	N/A (respirator provides protection)

Hand Protection: The Critical Barrier

Skin contact is a primary route of exposure for toxic nitriles.[2][7] Therefore, glove selection and use are paramount.

• Glove Type: For incidental contact (e.g., handling vials, small-volume transfers), double-gloving with standard nitrile laboratory gloves is the minimum requirement.[5] Nitrile provides good resistance to a range of chemicals and is a reliable choice for splash protection.

• Why Double-Glove? The outer glove absorbs the initial contamination, while the inner glove provides a secondary barrier in case of a tear or permeation of the outer glove. This practice significantly reduces the risk of exposure.

• Changing Gloves: Immediately remove and dispose of the outer glove if you suspect contamination. Always change both pairs of gloves after a handling session or every 1-2 hours, whichever comes first, to prevent permeation. Contaminated gloves should be placed in a sealed bag for disposal.[5]

• For Extended Contact: For tasks involving larger volumes or a higher risk of immersion (e.g., cleaning contaminated glassware), heavier-duty gloves such as neoprene or butyl rubber should be worn over the inner nitrile glove.

Body Protection: Shielding from Splashes

• Lab Coat: A clean, fully buttoned lab coat is mandatory at all times.

• Chemical-Resistant Apron: When handling quantities greater than a few milliliters or during procedures with a high splash potential (e.g., extractions, purifications), a chemical-resistant apron made of materials like PVC or neoprene must be worn over the lab coat.[7][8]

• Full Coverage: Ensure that your legs and feet are fully covered. Long pants and closed-toe shoes are required for all laboratory work.[7]

Eye and Face Protection: A Non-Negotiable Mandate

The eyes contain many blood vessels and can rapidly absorb chemicals, leading to both local damage and systemic toxicity.[7]

• Safety Goggles: At a minimum, chemical splash goggles that form a seal around the eyes must be worn. Standard safety glasses are not sufficient as they do not protect against splashes from all angles.[6][9]

• Face Shield: A full-face shield must be worn over the safety goggles whenever there is a risk of splashes, such as when transferring liquids or working with reactions under pressure.[9][10] The face shield protects the entire face from direct contact.

Procedural Workflow for Safe Handling

The following diagram illustrates the logical flow for preparing for, executing, and concluding work with 2-methyl-2-(methylsulfanyl)propanenitrile.

Caption: Workflow for Safe Handling of Toxic Nitriles.

Decontamination and Disposal Plan

Proper disposal of contaminated materials is critical to prevent secondary exposure.

• PPE Disposal: All disposable PPE, including gloves, bench paper, and any contaminated wipes, must be collected in a dedicated, sealed, and clearly labeled hazardous waste bag inside the fume hood.[6] Do not place this waste in regular trash.

• Decontamination: Work surfaces should be wiped down with an appropriate solvent (e.g., ethanol) followed by soap and water after work is complete. All cleaning materials must be disposed of as hazardous waste.

• Emergency Spill: In case of a spill, evacuate the area and inform your supervisor. A spill kit containing absorbent material, appropriate for chemical spills, should be readily available.[11] Cleanup should only be performed by trained personnel wearing appropriate PPE, including respiratory protection if the spill is large.[11]

By adhering to these principles of hazard assessment, engineering controls, and rigorous PPE protocols, you can confidently and safely work with 2-methyl-2-(methylsulfanyl)propanenitrile, ensuring that your focus remains on scientific discovery.

References

• Albert Kerbl GmbH. Protective Equipment | Plant Protection.
• Sigma-Aldrich. (2025).
• Airgas. (2017).
• TCI Chemicals. (2025). SAFETY DATA SHEET - 2-Methyl-2-phenylpropanenitrile.

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). [Link]

• Centers for Disease Control and Prevention. (2005). NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing.
• Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.

• NCBionetwork. (2014). Safe Chemical Handling / Lab Safety Video Part 5. YouTube. [Link]

• NorFalco. Protective apparel.
• National Institute for Occupational Safety and Health. (1978).
• The University of North Carolina at Chapel Hill. Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals.
• Tokyo Chemical Industry Co., Ltd. 2-Methyl-2-phenylpropanenitrile.
• Synerzine.

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